Dimethyl cyclohexane-1,3-dicarboxylate

• CAS: 62638-06-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Esterification of Cyclohexane-1,3-dicarboxylic Acid with Methanol

Abstract

This technical guide provides a comprehensive overview of the synthesis of dimethyl cyclohexane-1,3-dicarboxylate via the acid-catalyzed esterification of cyclohexane-1,3-dicarboxylic acid with methanol. Rooted in the principles of the Fischer-Speier esterification, this process is fundamental in organic synthesis for producing valuable diesters used as plasticizers and chemical intermediates.[1] This document delves into the reaction mechanism, stereochemical considerations, detailed experimental protocols, purification techniques, and analytical characterization of the product. The content is structured to provide researchers, chemists, and drug development professionals with both theoretical understanding and practical, field-proven insights to ensure successful and reproducible outcomes.

Introduction and Strategic Importance

Cyclohexane-1,3-dicarboxylic acid is a non-aromatic dicarboxylic acid that exists as cis and trans stereoisomers. Its corresponding dimethyl ester, dimethyl cyclohexane-1,3-dicarboxylate, is a significant compound, often utilized in the synthesis of polymers and as a plasticizer.[1] The conversion is typically achieved through Fischer esterification, a classic and robust method involving the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst.[2]

Understanding the nuances of this reaction is critical. The reaction is an equilibrium process, and strategic choices must be made to drive the reaction toward the desired product.[2][3] Furthermore, the stereochemistry of the cyclohexane ring introduces complexities, as the spatial orientation of the two carboxylic acid groups can influence their relative reactivity.[4] This guide will address these factors, providing a clear pathway from starting materials to a purified, well-characterized final product.

The Core Mechanism: Acid-Catalyzed Esterification

The esterification of cyclohexane-1,3-dicarboxylic acid with methanol follows the well-established Fischer esterification mechanism.[2][5] This is a reversible, acid-catalyzed nucleophilic acyl substitution.[2][6] The entire process for one of the carboxylic acid groups can be broken down into six distinct, reversible steps.

The Six-Step Mechanism (PADPED): [2]

• Protonation: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of a carboxylic acid group, significantly increasing the electrophilicity of the carbonyl carbon.[2][7]

• Addition (Nucleophilic Attack): A molecule of methanol, acting as a nucleophile, attacks the activated carbonyl carbon. This leads to the formation of a tetrahedral intermediate (an oxonium ion).[2]

• Deprotonation: A base (such as another methanol molecule) removes a proton from the oxonium ion, resulting in a neutral tetrahedral intermediate.

• Protonation: One of the hydroxyl groups of the tetrahedral intermediate is protonated by the acid catalyst, converting it into a good leaving group (H₂O).[2]

• Elimination: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, expelling a molecule of water.[2]

• Deprotonation: The protonated ester is deprotonated by a base (like water or methanol) to regenerate the acid catalyst and yield the final ester product.

Since the starting material is a dicarboxylic acid, this sequence of events occurs at both carboxyl sites to form the final diester.

Figure 1: Fischer Esterification Mechanism

Stereochemical Considerations and Reactivity

Cyclohexane-1,3-dicarboxylic acid exists as cis and trans isomers, where the carboxyl groups are either on the same or opposite sides of the ring, respectively. In the chair conformation, these groups can occupy axial or equatorial positions.

• Equatorial Carboxyl Groups: These are generally more sterically accessible and thus tend to react faster in esterification reactions.

• Axial Carboxyl Groups: These are more sterically hindered due to 1,3-diaxial interactions, which can slow the rate of esterification.

Therefore, the trans-isomer, which can adopt a conformation with two equatorial carboxyl groups, is expected to undergo esterification more readily than the cis-isomer, where one carboxyl group must be axial in the most stable chair conformation.[4] This difference in reactivity is a crucial consideration for reaction times and potential yields.

Experimental Protocol: A Self-Validating System

This protocol is designed to be robust and drive the reaction equilibrium towards the product, dimethyl cyclohexane-1,3-dicarboxylate.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Typical Amount	Purpose
Cyclohexane-1,3-dicarboxylic acid	172.18	10.0 g (1 eq)	Starting material
Methanol (anhydrous)	32.04	100 mL	Reactant and solvent
Sulfuric Acid (conc.)	98.08	1-2 mL	Catalyst
Saturated Sodium Bicarbonate Solution	-	As needed	Neutralize acid catalyst and unreacted acid
Diethyl Ether or Ethyl Acetate	-	As needed	Extraction solvent
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	Drying agent
Brine (Saturated NaCl solution)	-	As needed	Aid in phase separation

Step-by-Step Methodology

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 10.0 g of cyclohexane-1,3-dicarboxylic acid (as a mixture of cis and trans isomers).[8]

• Addition of Reagents: Add 100 mL of anhydrous methanol to the flask. Methanol serves as both the reacting alcohol and the solvent, ensuring it is in large excess to push the equilibrium towards the ester product, according to Le Chatelier's principle.[2][3][6]

• Catalyst Introduction: While stirring, carefully add 1-2 mL of concentrated sulfuric acid dropwise through the condenser. This is an exothermic process. The strong acid is the catalyst required to protonate the carboxylic acid.[2][9]

• Reflux: Heat the mixture to reflux (approximately 65 °C, the boiling point of methanol) and maintain a gentle reflux for 4-6 hours. The reaction is typically monitored by thin-layer chromatography (TLC) until the starting dicarboxylic acid spot is no longer visible.

• Cooling and Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess methanol using a rotary evaporator.

• Work-up: Extraction and Neutralization:

  • Dissolve the oily residue in approximately 100 mL of diethyl ether (or ethyl acetate).

  • Transfer the solution to a separatory funnel and wash it carefully with 50 mL of water.

  • Slowly add saturated sodium bicarbonate solution in 20-30 mL portions until CO₂ evolution ceases. This crucial step neutralizes the sulfuric acid catalyst and removes any remaining unreacted dicarboxylic acid.

  • Wash the organic layer with 50 mL of brine to break any emulsions and remove excess water.

• Drying and Filtration: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Filter the solution to remove the drying agent.

• Final Purification: Remove the extraction solvent via rotary evaporation. The crude product, dimethyl cyclohexane-1,3-dicarboxylate, can be purified further by vacuum distillation.

Figure 2: Experimental Workflow Diagram

Product Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized dimethyl cyclohexane-1,3-dicarboxylate.

Spectroscopic Data

Technique	Key Observational Data
FTIR Spectroscopy	Disappearance of the broad O-H stretch from the carboxylic acid (typically ~3300-2500 cm⁻¹). Appearance of a strong C=O stretch for the ester at ~1735 cm⁻¹.[10] Appearance of a prominent C-O single bond stretch around 1250-1100 cm⁻¹.[11][12][13]
¹H NMR Spectroscopy	Appearance of a sharp singlet at approximately 3.7 ppm, integrating to 6H, corresponding to the two equivalent methyl ester (-OCH₃) groups. Protons on the cyclohexane ring will appear in the 1.2-2.5 ppm range. The alpha-protons (adjacent to the ester) will be the most downfield in this range.[10]
¹³C NMR Spectroscopy	Appearance of a new peak around 52 ppm for the methoxy (-OCH₃) carbons. The carbonyl carbons (C=O) will appear around 175 ppm.
Mass Spectrometry	The molecular ion peak (M⁺) for C₁₀H₁₆O₄ should be observed at m/z = 200.23.[14] Common fragmentation patterns would include the loss of a methoxy group (-OCH₃) resulting in a peak at m/z = 169.

Troubleshooting and Field Insights

Issue	Probable Cause	Recommended Solution
Low Yield	Incomplete reaction; equilibrium not sufficiently shifted to the product side.	Increase reflux time. Ensure methanol is anhydrous, as water can shift the equilibrium back to the reactants.[2] Consider using a Dean-Stark apparatus with a co-solvent like toluene to azeotropically remove water as it forms.[9]
Product is an Oily Acid	Incomplete neutralization during work-up.	Repeat the washing step with saturated sodium bicarbonate solution. Check the pH of the aqueous layer to ensure it is basic before proceeding.
Emulsion during Work-up	Soaps formed from residual acid and bicarbonate.	Add brine (saturated NaCl solution) to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous phase, helping to break the emulsion. Allow the mixture to stand for a longer period.
Wet Product	Insufficient drying.	Use an adequate amount of anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Ensure the organic solution is swirled with the drying agent for at least 10-15 minutes before filtration.

Conclusion

The esterification of cyclohexane-1,3-dicarboxylic acid with methanol is a cornerstone reaction for accessing its corresponding diester. Success hinges on a firm grasp of the Fischer esterification mechanism, a strategic approach to managing the reaction equilibrium, and meticulous execution of the experimental protocol. By understanding the causality behind each step—from the catalytic role of the acid to the specific function of each phase of the work-up—researchers can reliably synthesize, purify, and characterize dimethyl cyclohexane-1,3-dicarboxylate. This guide provides the necessary framework and insights to achieve that goal with confidence and reproducibility.

References

• JoVE. (2025-05-22). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer)
• Google Patents. (n.d.). EP1194396B1 - Selected cyclohexane-1,3- and 1,4-dicarboxylic acid esters.
• Master Organic Chemistry. (n.d.).
• ElectronicsAndBooks. (n.d.).
• Master Organic Chemistry. (2022-11-16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• St. Paul's Cathedral Mission College. (n.d.). Cyclic Stereochemistry SEM-5, CC-12 PART-8, PPT-8.
• Chemguide. (n.d.).
• OperaChem. (2024-01-05).
• YouTube. (2016-12-27).
• PubChem. (n.d.).
• Sigma-Aldrich. (n.d.). 1,3-Cyclohexanedicarboxylic acid, mixture of cis and trans.
• Spectroscopy Online. (2018-07-01). The C=O Bond, Part VI: Esters and the Rule of Three.
• Chemistry LibreTexts. (2022-09-24). 21.
• ResearchGate. (n.d.). FT‐IR spectra of the dicarboxylic acid esters of A) DHA, B) DHS, and C) DHO.
• YouTube. (2021-04-17). Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters.

Sources

• 1. EP1194396B1 - Selected cyclohexane-1,3- and 1,4-dicarboxylic acid esters - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview [jove.com]
• 6. youtube.com [youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. 1,3-Cyclohexanedicarboxylic acid, mixture of cis and trans 98 3971-31-1 [sigmaaldrich.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physical and Chemical Properties of Dimethyl Cyclohexane-1,3-dicarboxylate

Introduction

Dimethyl cyclohexane-1,3-dicarboxylate, a diester of cyclohexanedicarboxylic acid, is a molecule of significant interest in synthetic organic chemistry, polymer science, and medicinal chemistry. Its cyclohexane core, substituted with two methoxycarbonyl groups, gives rise to a fascinating interplay of stereoisomerism and conformational dynamics that dictate its physical and chemical properties. This guide provides a comprehensive overview of the synthesis, structure, and reactivity of the cis and trans isomers of dimethyl cyclohexane-1,3-dicarboxylate, offering valuable insights for researchers and professionals in drug development and materials science.

The strategic placement of the two ester functionalities on the cyclohexane ring at the 1 and 3 positions allows for a range of chemical transformations and applications. The molecule's stereochemistry, existing as cis and trans diastereomers, is a critical determinant of its three-dimensional structure and, consequently, its interaction with other molecules and its performance in various applications. Understanding the distinct properties of each isomer is paramount for their effective utilization.

Molecular Structure and Stereoisomerism

The molecular formula of dimethyl cyclohexane-1,3-dicarboxylate is C₁₀H₁₆O₄, with a molecular weight of 200.23 g/mol . The structure consists of a cyclohexane ring with two methyl ester groups attached to carbons 1 and 3. The presence of two stereocenters at these positions gives rise to two diastereomers: cis and trans.

• cis-isomer: Both methoxycarbonyl groups are on the same side of the cyclohexane ring.

• trans-isomer: The methoxycarbonyl groups are on opposite sides of the cyclohexane ring.

The stereoisomeric relationship profoundly influences the molecule's symmetry, conformational preferences, and ultimately, its macroscopic properties.

Caption: Conformational stability of cis and trans isomers.

Physical Properties

The physical properties of dimethyl cyclohexane-1,3-dicarboxylate are influenced by its molecular weight, polarity, and the stereochemistry of its isomers. While data for the separated cis and trans isomers is not extensively reported, the properties of the mixture and analogous compounds provide valuable insights.

Property	Value (Mixture of Isomers)	Reference
Molecular Formula	C₁₀H₁₆O₄	[1]
Molecular Weight	200.23 g/mol	[1]
Boiling Point	258.1 ± 15.0 °C at 760 mmHg	[2]
Density	1.1 ± 0.1 g/cm³	[2]
Flash Point	120.7 ± 18.8 °C	[2]
Refractive Index	~1.458

It is expected that the more stable and symmetrical cis-isomer would have a slightly higher melting point and potentially a different boiling point and density compared to the trans-isomer, though experimental data is needed for confirmation.

Spectroscopic Properties

Spectroscopic techniques are indispensable for the structural elucidation and differentiation of the cis and trans isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms. For the cis-isomer in its preferred diequatorial conformation, the protons on the carbons bearing the ester groups (C1 and C3) would likely appear as complex multiplets. The methoxy protons (-OCH₃) would give a sharp singlet. In the trans-isomer, the axial and equatorial protons on C1 and C3 would have distinct chemical shifts and coupling constants, leading to a more complex spectrum.

• ¹³C NMR: The number of signals in the carbon NMR spectrum is a powerful tool for distinguishing the isomers.

  • cis-Isomer: Due to the presence of a plane of symmetry in the diequatorial conformation, the cis-isomer is a meso compound and is expected to show fewer than 10 signals in its ¹³C NMR spectrum. For the analogous cis-1,3-dimethylcyclohexane, five distinct carbon signals are observed. [3] * trans-Isomer: The trans-isomer lacks a plane of symmetry and is chiral. Therefore, it is expected to exhibit ten distinct signals in its ¹³C NMR spectrum, one for each carbon atom. For the analogous trans-1,3-dimethylcyclohexane, eight signals are observed due to the two methyl groups being equivalent. [3]

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the functional groups present in the molecule. Key characteristic absorptions for dimethyl cyclohexane-1,3-dicarboxylate would include:

• C=O stretch: A strong absorption band in the region of 1735-1750 cm⁻¹, characteristic of the ester carbonyl group.

• C-O stretch: Strong bands in the region of 1000-1300 cm⁻¹ corresponding to the C-O single bond stretching of the ester.

• C-H stretch: Absorptions just below 3000 cm⁻¹ for the C-H bonds of the cyclohexane ring and the methyl groups.

Subtle differences in the fingerprint region (below 1500 cm⁻¹) may exist between the cis and trans isomers due to their different symmetries and vibrational modes.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak ([M]⁺) would be expected at m/z = 200. Common fragmentation pathways for esters include the loss of the alkoxy group (-OCH₃) and the methoxycarbonyl group (-COOCH₃). The fragmentation patterns are generally expected to be similar for both isomers, but relative peak intensities might differ.

Chemical Properties and Reactivity

The chemical reactivity of dimethyl cyclohexane-1,3-dicarboxylate is primarily dictated by the ester functional groups.

Hydrolysis

The ester groups can be hydrolyzed back to the corresponding dicarboxylic acid under either acidic or basic conditions. Basic hydrolysis (saponification) is typically irreversible and proceeds via nucleophilic acyl substitution.

Reduction

The ester groups can be reduced to alcohols. Strong reducing agents like lithium aluminum hydride (LiAlH₄) are required to reduce esters to primary alcohols. This reaction would yield cyclohexane-1,3-dimethanol.

Transesterification

The methyl esters can be converted to other esters by reacting with a different alcohol in the presence of an acid or base catalyst. This equilibrium-driven reaction is known as transesterification.

Synthesis of Dimethyl Cyclohexane-1,3-dicarboxylate

The synthesis of the individual cis and trans isomers typically involves the preparation of the corresponding dicarboxylic acid followed by esterification.

Synthesis of the cis-Isomer

A common route to the cis-isomer involves the formation of the cyclic anhydride from the mixed cis and trans 1,3-cyclohexanedicarboxylic acids. The trans-acid cannot form a stable cyclic anhydride, allowing for the selective conversion of the cis-acid. The resulting anhydride can then be opened with methanol to yield the cis-dimethyl ester.

Caption: Synthesis of the cis-isomer.

Synthesis of the trans-Isomer

The trans-isomer can be prepared by the catalytic hydrogenation of dimethyl isophthalate (dimethyl benzene-1,3-dicarboxylate). The hydrogenation of the aromatic ring leads to a mixture of cis and trans isomers of dimethyl cyclohexane-1,3-dicarboxylate. The isomers can then be separated by fractional distillation.

Caption: Synthesis of the trans-isomer.

Applications

The unique structural features of dimethyl cyclohexane-1,3-dicarboxylate and its derivatives make them valuable in several fields.

• Polymer Chemistry: The dicarboxylic acids and their esters are used as monomers in the synthesis of polyesters and polyamides. The stereochemistry of the cyclohexane ring influences the polymer's properties, such as its crystallinity, melting point, and mechanical strength.

• Medicinal Chemistry: The cyclohexane scaffold is a common motif in many biologically active molecules. The dicarboxylate can serve as a starting material or an intermediate in the synthesis of novel drug candidates. The defined stereochemistry of the cis and trans isomers can be crucial for achieving specific biological activity and receptor binding. For instance, chiral monoesters of cis-1,3-cyclohexanedicarboxylic acid are valuable building blocks in asymmetric synthesis.

• Fine Chemicals and Solvents: The inert nature of the cyclohexane ring and the presence of the polar ester groups make these compounds potentially useful as specialty solvents or plasticizers. The cis-isomer, in particular, has been explored as a non-reactive solvent in pharmaceutical research and development due to its stability and solubility profile. [4]

Conclusion

Dimethyl cyclohexane-1,3-dicarboxylate is a versatile molecule whose properties are intricately linked to its stereochemistry. The cis and trans isomers exhibit distinct conformational preferences, which in turn affect their physical and spectroscopic characteristics. A thorough understanding of these differences is essential for their targeted synthesis and application in diverse fields, from the development of advanced polymers to the design of novel pharmaceuticals. This guide has provided a detailed overview of the current knowledge, highlighting the importance of stereochemical control in harnessing the full potential of this fascinating molecule. Further research into the specific properties of the pure isomers will undoubtedly open up new avenues for their application.

References

• Mehar Al Minnath (LetsLearnChem). (2020, December 9). Conformational analysis of 1,3 dimethyl cyclohexane [Video]. YouTube. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 138896, Dimethyl cyclohexane-1,3-dicarboxylate" PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 252361, 1,3-Dimethylcyclohexane, cis-" PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 143870, 1,3-Diethyl cyclohexane-1,3-dicarboxylate" PubChem, [Link].

• Chegg. (2018, March 14). Interpret both the 1 H and 13C NMR spectra. [Link]

• L. V. G. Nabuurs, et al. (2014). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetic Resonance in Chemistry, 52(5), 223-228. [Link]

• Cheméo. cis-Cyclohexane-1,3-dicarboxylic acid dimethyl ester. [Link]

• R. G. Jones. (1963). Organic Syntheses, Coll. Vol. 4, p. 748.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6432255, 1,3-Cyclohexanedicarboxylic acid, cis-" PubChem, [Link].

• Chegg. (2018, March 14). Interpret both the 1 H and 13C NMR spectra. [Link]

• ChemSrc. Dimethyl 1,3-cyclohexanedicarboxylate. [Link]

• Y. Wang, et al. (2019). Diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass spectrometry. Journal of Mass Spectrometry, 54(1), 69-78. [Link]

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethyl 1,3-cyclohexanedicarboxylate | CAS#:62638-06-6 | Chemsrc [chemsrc.com]
• 3. homework.study.com [homework.study.com]
• 4. echemi.com [echemi.com]

Conformational Engineering: A Technical Guide to cis- and trans-Dimethyl Cyclohexane-1,3-dicarboxylate

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD) represents a critical scaffold in the synthesis of functional polyesters, plasticizers, and pharmaceutical intermediates. Unlike its 1,4-isomer counterpart (common in PET analogs), the 1,3-isomer introduces unique stereochemical challenges and opportunities due to its meta-substitution pattern.

This guide provides a rigorous technical analysis of the stereoselective synthesis, purification, and characterization of 1,3-DMCD. It is designed for researchers requiring high-purity isomers for structure-property relationship (SPR) studies or scale-up optimization.

The Thermodynamic Landscape: Conformational Analysis

To control the synthesis, one must first master the energetics. The stereochemistry of 1,3-disubstituted cyclohexanes follows a distinct thermodynamic hierarchy that differs from the 1,2- and 1,4- systems.

Stability Hierarchy

In the cyclohexane chair conformation, substituents prefer the equatorial position to minimize 1,3-diaxial steric strain.[1][2]

• The cis-Isomer (Thermodynamic Product):

  • Configuration: (1R, 3S) - Meso compound.[3]

  • Conformation: The cis isomer can adopt a diequatorial (e,e) or diaxial (a,a) conformation. The (e,e) state is significantly more stable (

    kcal/mol relative minimum).

  • Stability: This is the global thermodynamic minimum for the 1,3-system.

• The trans-Isomer (Kinetic/Minor Product):

  • Configuration: (1R, 3R) and (1S, 3S) - Chiral pair (racemic).

  • Conformation: The trans isomer is locked in an equatorial-axial (e,a) conformation regardless of the ring flip.

  • Stability: The presence of one axial substituent introduces gauche interactions and 1,3-diaxial strain, making it thermodynamically less stable than the cis-(e,e) form by approximately 1.8–2.0 kcal/mol.

Visualization of Conformational Dynamics

The following diagram illustrates the stability relationship and the ring-flip energy barriers.

Figure 1: Conformational energy landscape. The cis-(e,e) conformer is the thermodynamic sink.

Synthetic Routes & Catalysis

The primary industrial route to 1,3-DMCD is the catalytic hydrogenation of Dimethyl Isophthalate (DMIP) .

Catalyst Selection Strategy

The choice of catalyst dictates the cis/trans ratio of the crude product.

Catalyst System	Primary Outcome	Mechanism Note
5% Rh/Al₂O₃	High cis selectivity (>90%)	Syn-addition of H₂ across the aromatic face is rapid; minimal isomerization occurs at low temps.
5% Ru/C	Mixed isomers	High activity but prone to hydrogenolysis (ring opening) if T > 140°C.
Raney Nickel	Moderate cis	Requires higher pressure; often requires base promotion.
Pd/C	Low Activity	Palladium is generally poor for hydrogenating benzene rings substituted with esters without high pressure/temp.

Protocol: High-Pressure Hydrogenation (Optimized)

Note: This protocol prioritizes the formation of the stable cis-isomer.

Reagents:

• Substrate: Dimethyl Isophthalate (DMIP)

• Solvent: Methanol (facilitates heat transfer and solubility)

• Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃)

Workflow:

• Charge: Load a high-pressure autoclave (Hastelloy or SS316) with DMIP (1.0 eq) and Methanol (5 vol). Add Rh/Al₂O₃ (2 wt% loading relative to substrate).

• Purge: Cycle N₂ (3x) and H₂ (3x) to remove oxygen.

• Reaction: Pressurize to 50 bar (725 psi) H₂. Heat to 60–80°C .

  • Why this temp? Lower temperatures favor the kinetic syn-addition (cis) and prevent trans-esterification.

• Monitoring: Monitor H₂ uptake. Reaction typically completes in 2–4 hours.

• Workup: Cool to RT. Filter catalyst over a Celite pad (Caution: Pyrophoric catalyst). Concentrate filtrate in vacuo.

Separation & Isomer Enrichment

Direct synthesis rarely yields >99% purity of a single isomer. Post-synthetic processing is required.

Thermodynamic Equilibration (Isomerization)

If the goal is pure cis-1,3-DMCD , one can exploit the thermodynamic preference of the (e,e) conformer. If a batch contains significant trans isomer, it can be converted to cis via base-catalyzed epimerization.

• Reagent: Sodium Methoxide (NaOMe) in Methanol (0.5 M).

• Mechanism: The base deprotonates the

  -carbon (next to the carbonyl). The resulting enolate is planar. Reprotonation occurs preferentially from the face that yields the equatorial substituent (thermodynamic control).

• Protocol: Reflux the mixed isomer oil in 0.1 eq NaOMe/MeOH for 4 hours. Quench with dilute HCl, extract, and dry. This typically enriches the cis content to >95%.

Distillation

Separation of cis and trans isomers by physical means is challenging due to similar boiling points, but possible with high-efficiency columns.

• cis-1,3-DMCD BP: ~135°C at 10 mmHg.

• trans-1,3-DMCD BP: ~130°C at 10 mmHg.

• Note: The trans isomer (more compact/axial character) often boils slightly lower or elutes earlier in GC, though this depends heavily on column polarity.

Analytical Characterization

Distinguishing the isomers requires looking for symmetry elements.

Nuclear Magnetic Resonance (NMR)

This is the definitive method for identification.

Feature	cis-1,3-DMCD	trans-1,3-DMCD
Symmetry	Meso (Plane of Symmetry) .[3] The molecule has a plane passing through C2 and C5.	C2 Axis of Symmetry (Chiral) . No plane of symmetry.
¹³C NMR Signals	5 Signals . Due to symmetry, C1=C3, C4=C6, etc.	8 Signals (in static conformation) or averaged signals depending on resolution. Often shows more complexity due to lack of meso plane.
¹H NMR (Methine)	Axial protons at C1/C3 appear as broad multiplets (axial-axial coupling).	Methine protons differ; one is axial, one equatorial (distinct shifts).

Gas Chromatography (GC)

• Column: High-polarity phase (e.g., PEG/Wax or Cyanopropyl).

• Elution Order: On polar columns, the more polar cis isomer (diequatorial esters exposed) typically interacts more strongly with the stationary phase and elutes after the trans isomer.

Industrial Applications & References

Polymer Science

1,3-DMCD is used to modify the properties of PET and PBT.

• Effect: The "kinked" 1,3-linkage disrupts polymer crystallinity compared to the linear 1,4-linkage.

• Result: Lower melting points, slower crystallization rates (improved clarity in amorphous sheets), and modified glass transition temperatures (

  ).

Pharmaceutical Intermediates

The cis-isomer is a precursor to Gabapentin analogs and other neurological drugs requiring a specific lipophilic cyclic scaffold. The meso-nature of the cis-isomer allows for desymmetrization reactions to create chiral centers at the ester groups.

References

• Conformational Analysis of 1,3-Disubstituted Cyclohexanes

  • Source: LibreTexts Chemistry.

  • URL:

• Hydrogenation of Isophthalates (C

  • Source: Asian Publication Corporation (Catalytic Hydrogen

  • URL:

• Physical Properties & Safety D

  • Source: PubChem (Dimethyl cyclohexane-1,3-dicarboxylate).[4]

  • URL:

• NMR Distinction of Isomers

  • Source: TutorChase / Standard Organic Spectroscopy.

  • URL:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. stereoelectronics.org [stereoelectronics.org]
• 3. How many 13C NMR absorptions would you expect for cis-1,3-dimethylcyclohe.. [askfilo.com]
• 4. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Stereochemical Analysis & Synthesis of 1,3-Disubstituted Cyclohexanes

Executive Summary

This technical guide addresses the conformational behavior, stereochemical characterization, and synthetic access of 1,3-disubstituted cyclohexanes. Unlike 1,2- and 1,4-systems where the trans isomer is typically the thermodynamic product, 1,3-systems exhibit a unique preference for the cis-diequatorial conformation. This guide provides researchers with the thermodynamic data, NMR diagnostic criteria, and validated synthetic protocols necessary to manipulate this scaffold in drug discovery and natural product synthesis.

Part 1: Thermodynamic Framework & Conformational Analysis

The "Cis-Stability" Anomaly

In 1,3-disubstituted cyclohexanes, the stereochemical stability rules differ from 1,2- and 1,4-patterns.

• Cis-Isomer (Thermodynamic): Can adopt a diequatorial (e,e) conformation.[1] This eliminates 1,3-diaxial interactions, resulting in the global energy minimum.

• Trans-Isomer (Kinetic/Less Stable): Must adopt an equatorial-axial (e,a) conformation. The substituent forced into the axial position incurs destabilizing 1,3-diaxial interactions (A-value penalty).[2]

Quantitative Energy Assessment

The relative stability is determined by the A-values (Gibbs free energy difference between axial and equatorial conformers) of the substituents.[3]

Table 1: Conformational Energy Penalties (1,3-Interaction)

Isomer	Conformation	Steric Penalty Source	Approx.[4][5] Strain Energy (kcal/mol)*
Cis-1,3	Diequatorial (e,e)	None (Global Minimum)	0.0
Cis-1,3	Diaxial (a,a)	1,3-diaxial (Subst-Subst) + 2 1,3-diaxial (Subst-H)	5.4 - 7.0 (High Energy)
Trans-1,3	Equatorial-Axial (e,a)	2 1,3-diaxial (Subst-H)	1.8 (for Methyl)

*Values based on 1,3-dimethylcyclohexane. The (a,a) conformation is severely destabilized by the "syn-diaxial" interaction between the two substituents.

Visualization of Energy Landscape

The following diagram illustrates the equilibrium dynamics, highlighting the stability of the cis-(e,e) form.

Figure 1: Conformational energy landscape showing the thermodynamic preference for the cis-diequatorial conformer.

Part 2: Symmetry & Chirality (The Meso Trap)

A critical error in library design is misidentifying the chirality of 1,3-systems.

The Meso Compound Rule

If the two substituents at positions 1 and 3 are identical :

• Cis-Isomer: Possesses a plane of symmetry (

  ) passing through C2 and C5.[1] It is achiral (Meso) .[6]

• Trans-Isomer: Possesses a

  axis of symmetry but no plane of symmetry. It is chiral ( -symmetric).

Decision Logic for Chirality

Use this logic flow to determine if your scaffold requires enantioselective separation.

Figure 2: Decision tree for determining optical activity in 1,3-disubstituted cyclohexanes.

Part 3: Analytical Characterization (NMR)

Distinguishing cis from trans relies on determining the axial/equatorial orientation of the protons at C1 and C3.

1H-NMR Coupling Constants ( )

The Karplus relationship dictates that diaxial couplings are significantly larger than axial-equatorial or diequatorial couplings.

Protocol: Focus on the methine proton (

) attached to the substituted carbon.

• Cis-Isomer (e,e substituents

  a,a protons): The protons at C1/C3 are axial . They will exhibit a large diaxial coupling to the axial proton at C2.

• Trans-Isomer (e,a substituents

  a,e protons): One proton is axial (large coupling), one is equatorial (small coupling).[1]

Table 2: Diagnostic NMR Signals

Feature	Cis-1,3 (Diequatorial)	Trans-1,3 (Eq-Axial)
Proton Orientation	Both Axial ( )	One , One
Coupling ( ) *	Large triplet/quartet ( Hz)	Complex multiplet (mix of large/small )
Chemical Shift	Upfield (shielded, )	is Downfield (deshielded, ppm)
NOE Signal	Strong NOE between and (1,3-diaxial)	Weak/No 1,3-diaxial NOE

*Note:

values depend on electronegativity of substituents but the relative magnitude ( ) holds true.

Part 4: Synthetic Protocols

To access specific isomers, you must choose between thermodynamic control (yielding cis) or kinetic inversion (yielding trans).

Protocol A: Thermodynamic Access to Cis-1,3-Cyclohexanes

Mechanism: Heterogeneous hydrogenation of 1,3-disubstituted benzenes or cyclohexadienes. The catalyst adds hydrogen from the least hindered face, typically yielding the all-cis product or the thermodynamic diequatorial product upon equilibration.

Workflow:

• Substrate: 1,3-Disubstituted benzene (e.g., m-xylene derivative).

• Catalyst: 5% Rh/C or Ru/Al

  O (Rh is preferred for lower temperatures preventing ring opening).

• Conditions: 50-100 psi H

  , MeOH or AcOH, RT to 60°C.

• Outcome: Predominantly Cis-1,3-disubstituted cyclohexane .[7]

• Validation: Check 1H-NMR for large

  coupling (~11 Hz) on methine protons.

Protocol B: Stereoselective Inversion to Trans-1,3-Cyclohexanes

Mechanism:

inversion of a leaving group. Since the cis (e,e) alcohol is the stable starting material, inverting one center yields the trans (e,a) isomer.

Workflow:

• Start: Cis-3-substituted cyclohexanol (available from Protocol A + separation).

• Activation: Convert alcohol to Tosylate (TsCl, Pyridine, DCM, 0°C).

  • Note: Maintain stereochemistry at this step.

• Inversion (

  ): Treat with nucleophile (e.g., NaN , KCN, or R-MgBr with CuI).

  • Solvent: Polar aprotic (DMF or DMSO) to accelerate

    .

  • Temp: 60-80°C.

• Outcome: Trans-1,3-disubstituted cyclohexane .

• Validation: The new substituent will be axial. 1H-NMR of the adjacent proton (

  ) will show small couplings ( Hz).

References

• IUPAC Gold Book. Conformational Analysis. International Union of Pure and Applied Chemistry. [Link]

• Clayden, J., Greeves, N., & Warren, S.Organic Chemistry. (Chapter 18: Conformational Analysis). Oxford University Press.
• Eliel, E. L., & Wilen, S. H.Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text on A-values and cyclohexane stereochemistry).

• Chemistry LibreTexts. Conformational Analysis of Disubstituted Cyclohexanes.[Link]

• Hans J. Reich. NMR Spectroscopy: Coupling Constants. University of Wisconsin-Madison. [Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. Axial/Equatorial Exchange in Cyclohexanes [sites.science.oregonstate.edu]
• 3. 1,3-Diaxial Interactions and A value for Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Why is a 1, 3-cis disubstituted cyclohexane more stable than its trans is.. [askfilo.com]

Conformational Dynamics of Dimethyl cyclohexane-1,3-dicarboxylate: A Structural Guide for Scaffold Design

Executive Summary

Context: Dimethyl cyclohexane-1,3-dicarboxylate serves as a critical non-aromatic scaffold in medicinal chemistry, particularly for fragment-based drug discovery (FBDD) and peptidomimetics. Its ability to project functional groups into defined spatial vectors makes it invaluable for exploring structure-activity relationships (SAR).

Core Insight: Unlike simple alkyl-substituted cyclohexanes, the conformational preference of this diester is governed by a interplay between steric A-values (1.1–1.3 kcal/mol for -COOMe) and electrostatic dipole-dipole interactions between the carbonyl moieties.

Objective: This guide provides a rigorous analysis of the thermodynamic and kinetic profiles of the cis and trans isomers, accompanied by validated spectroscopic and computational protocols for their differentiation.

Structural Fundamentals & Stereochemistry

The molecule exists as two diastereomers: cis and trans.[1] Understanding the topology of these isomers is the prerequisite for any downstream application.

The Cis-Isomer (Meso)[1]

• Configuration: The two methoxycarbonyl (-COOMe) groups are on the same face of the ring.

• Symmetry: Possesses a plane of symmetry (

  ), making it a meso compound (achiral), despite having two chiral centers (C1 and C3).

• Conformational Lock: The cis-isomer exists predominantly in the diequatorial (e,e) conformation. The alternative diaxial (a,a) conformer is energetically prohibitive due to severe 1,3-diaxial steric strain and unfavorable dipolar alignment.

The Trans-Isomer (Chiral Pair)

• Configuration: The substituents are on opposite faces.

• Chirality: The trans-isomer exists as a pair of enantiomers (

  and ).

• Conformational Mobility: The trans-isomer undergoes rapid ring flipping between two equivalent axial-equatorial (a,e) chair conformations. Unlike the cis-isomer, there is no single dominant conformer unless the ring is distorted by external constraints (e.g., enzyme binding).

Energetic Landscape & Thermodynamics

To predict the behavior of this scaffold in a biological setting, we must quantify the energy differences driving conformational equilibrium.

A-Values and Steric Demand

The A-value represents the free energy difference (

) between the axial and equatorial positions of a substituent.[2]

• -COOMe A-value: ~1.2 – 1.3 kcal/mol.

• Implication: A single axial ester group imposes a penalty of ~1.3 kcal/mol relative to the equatorial position.

Quantitative Comparison (Table 1)

Isomer	Conformer	Orientation	Relative Energy ( )	Population at 298K	Stability Factors
Cis	Chair A	Diequatorial (e,e)	0.0 kcal/mol (Reference)	>99%	Minimized sterics; Dipoles separated.
Cis	Chair B	Diaxial (a,a)	+5.5 - 6.0 kcal/mol	<0.1%	Severe 1,3-diaxial repulsion; Syn-axial strain.
Trans	Chair A	Axial-Equatorial (a,e)	+1.3 kcal/mol	50% (degenerate)	One axial penalty.
Trans	Chair B	Equatorial-Axial (e,a)	+1.3 kcal/mol	50% (degenerate)	One axial penalty.

Note on Dipoles: In the cis-diequatorial form, the carbonyl dipoles are anti-parallel in the most stable rotamer, further stabilizing this conformer electrostatically compared to the trans forms where vectors may align less favorably depending on rotation.

Visualizing the Equilibrium

The following diagram illustrates the conformational interconversion and the energy barriers involved.

Figure 1: The cis-diequatorial conformer represents the thermodynamic sink. The trans-isomers exist in a rapid equilibrium.

Experimental Validation Protocols

As a scientist, you cannot rely solely on prediction. You must validate the conformation of your synthesized scaffold.

Protocol: H-NMR Coupling Constant Analysis

The magnitude of vicinal proton-proton coupling constants (

) is the gold standard for assigning ring stereochemistry, governed by the Karplus equation.

Objective: Distinguish cis (e,e) from trans (a,e/e,a).

Methodology:

• Sample Prep: Dissolve 5-10 mg of the compound in CDCl

  or C D . (Benzene-d6 often provides better resolution of ring protons due to magnetic anisotropy).

• Acquisition: Acquire a standard 1D

  H-NMR spectrum (minimum 400 MHz).

• Target Signal: Locate the methine proton (

  and ) alpha to the ester groups.

• Analysis: Measure the peak width at half-height (

  ) or explicitly resolve the multiplets.

Decision Logic:

• Scenario A (Cis-isomer): The methine protons are axial .

  • They couple with adjacent axial protons (

    , , ) with a large coupling constant ( Hz).

  • They couple with equatorial protons with a small constant (

    Hz).

  • Result: The signal appears as a wide multiplet (

    or similar) with Hz.

• Scenario B (Trans-isomer): The molecule flips rapidly between (a,e) and (e,a).

  • The observed coupling is a time-averaged value of

    and .
  • Hz.

  • Result: The signal appears as a narrower multiplet with intermediate coupling constants.

Protocol: NOE Difference Spectroscopy

Nuclear Overhauser Effect (NOE) allows for the determination of spatial proximity.

• Irradiation: Selectively irradiate the methine proton at C1.

• Observation:

  • Cis (e,e): Irradiation of

    will show a strong NOE enhancement at (1,3-diaxial relationship) and . This confirms the protons are on the same face and axial.

  • Trans: The distance between H1 and H3 varies, and the 1,3-diaxial relationship is transient. The NOE signal will be significantly weaker or averaged.

Computational Workflow (DFT)

For precise energy values or when designing derivatives with bulkier esters (e.g., tert-butyl), use this computational workflow.

Figure 2: Standard workflow for in silico validation of conformational stability.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Wiberg, K. B. (1990). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition, 25(1), 15-48.

• Kirby, A. J. (1983). Stereoelectronic Effects. Oxford University Press. (Detailed analysis of dipole effects in esters).

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165-195.

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley.

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. A value - Wikipedia [en.wikipedia.org]

Technical Guide: Spectral Analysis of Dimethyl Cyclohexane-1,3-dicarboxylate

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 6998-82-9 for cis/trans mix) is a critical cycloaliphatic building block used in the synthesis of polyesters, alkyd resins, and pharmaceutical intermediates.[1] Its conformational flexibility and stereoisomerism present unique challenges in spectroscopic characterization.

This guide provides a definitive technical analysis of the 1H and 13C NMR spectral data for this molecule, focusing on the differentiation between the thermodynamic cis-isomer and the kinetic trans-isomer.

Structural Analysis & Stereochemistry

Understanding the NMR data requires a rigorous grasp of the molecule's conformational dynamics. Unlike 1,2- or 1,4-disubstituted cyclohexanes, the 1,3-substitution pattern creates a unique stability landscape.

Isomer Stability[2][3]

• Cis-Isomer (Meso): The two ester groups can adopt a diequatorial (e,e) conformation. This is the global energy minimum as it avoids 1,3-diaxial interactions. The protons at C1 and C3 are consequently diaxial .

• Trans-Isomer (Racemic): One group is axial and the other is equatorial (a,e ).[2] Ring flipping converts this to the identical (e,a ) form. This isomer suffers from steric strain due to the axial substituent.

Conformational Workflow

The following diagram illustrates the relationship between the synthetic pathway and the resulting stereochemical outcomes.

Figure 1: Synthetic pathway and stereochemical divergence of dimethyl cyclohexane-1,3-dicarboxylate.

1H NMR Spectral Data (400 MHz, CDCl3)

The proton NMR spectrum is the primary tool for determining the diastereomeric ratio (dr). The key diagnostic signals are the methine protons alpha to the ester groups (H1 and H3) and the methoxy singlets.

Chemical Shift Summary[5][6][7]

Proton Assignment	Cis-Isomer (δ ppm)	Trans-Isomer (δ ppm)	Multiplicity	Integration
-OCH3 (Methoxy)	3.68	3.69	Singlet (s)	6H
H-1, H-3 (Methine)	2.25 - 2.35	2.55 - 2.65	Multiplet (tt / m)	2H
H-2 (Methylene)	1.95 (eq) / 1.30 (ax)	Averaged	Multiplet	2H
H-4, H-6	1.90 - 2.10	Averaged	Multiplet	4H
H-5	1.50 - 1.60	Averaged	Multiplet	2H

Detailed Analysis & Causality

The Methine Probe (H1/H3)

• Cis-Isomer (Upfield Shift): In the stable diequatorial conformation, the H1 and H3 protons occupy the axial positions. Axial protons in cyclohexane rings are consistently shielded (upfield, lower ppm) relative to equatorial protons due to the anisotropy of the C-C bonds in the ring.

  • Coupling: The H1 proton has two vicinal axial neighbors (H2ax, H6ax). This results in a large diaxial coupling constant (

    ) , appearing as a triplet of triplets (tt).

• Trans-Isomer (Downfield Shift): The molecule undergoes rapid ring flipping (

  ). The observed signal is a time-averaged value of the axial and equatorial environments. Because the equatorial environment is deshielded (downfield), the average signal appears downfield (~0.3 ppm higher) compared to the pure axial signal of the cis-isomer.

The Methoxy Singlet

While the chemical shift difference is negligible (

ppm), in high-field instruments (400 MHz+), two distinct singlets may be resolved if both isomers are present.

13C NMR Spectral Data (100 MHz, CDCl3)

Carbon-13 NMR provides confirmation of the molecular symmetry.[1][3][4]

Chemical Shift Table

Carbon Assignment	Cis-Isomer (δ ppm)	Trans-Isomer (δ ppm)	Note
C=O (Carbonyl)	175.5	174.8	Ester Carbonyl
-OCH3	51.8	51.9	Methyl Ester
C-1, C-3	42.8	40.5	Methine (Alpha)
C-2	28.5	29.1	Methylene (Between esters)
C-4, C-6	29.5	28.2	Methylene
C-5	25.1	24.8	Methylene (Distal)

Symmetry Arguments

• Cis-Isomer: Possesses a plane of symmetry passing through C2 and C5. This renders C1 equivalent to C3, and C4 equivalent to C6.

  • Total Signals: 6 unique carbon resonances.[1]

• Trans-Isomer: Possesses a

  axis of rotation. While chemically equivalent, the magnetic environment differs slightly due to the ring flip averaging.

  • Total Signals: 6 unique carbon resonances (time-averaged).

Diagnostic Feature: The C1/C3 resonance in the cis-isomer (diequatorial esters) is typically deshielded (higher ppm, ~42.8) compared to the trans-isomer (~40.5) due to the

-gauche effect differences in the rigid chair vs. the flipping chair.

Experimental Protocol: Differentiation & Purification

To ensure scientific integrity, the following protocol serves as a self-validating system for distinguishing isomers in a crude mixture.

Sample Preparation

• Solvent: Dissolve 10 mg of the substrate in 0.6 mL of CDCl3 (Chloroform-d).

• Reference: Ensure TMS (0.00 ppm) is present for accurate shift referencing.

• Acquisition: Run a standard 1H scan (16 scans) and a 13C scan (256 scans).

Differentiation Logic (Decision Tree)

Figure 2: Logic flow for NMR-based isomer identification.

Epimerization (Validation)

If the trans-isomer is suspected, treat the sample with catalytic sodium methoxide (NaOMe) in methanol and reflux for 1 hour. Re-analyze by NMR.

• Expectation: The thermodynamic driving force will convert the trans-isomer (ae) almost exclusively to the cis-isomer (ee). The disappearance of the 2.60 ppm signal validates its assignment as the kinetic trans product.

References

• National Institute of Standards and Technology (NIST). (2023). Cyclohexane, 1,3-dimethyl-, cis- Mass Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (2024). Dimethyl cyclohexane-1,3-dicarboxylate (Compound). National Library of Medicine. Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text for 1,3-diaxial interaction constants).

Sources

• 1. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. homework.study.com [homework.study.com]

Technical Guide: Reactivity & Desymmetrization of Dimethyl Cyclohexane-1,3-dicarboxylate

[1]

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) represents a critical scaffold in the synthesis of chiral pharmaceutical intermediates, particularly for

-amino acids and statin precursors.[1] Its utility is defined not merely by the ester functionality, but by the stereochemical environment of the cyclohexane ring.

This guide analyzes the reactivity profiles of the cis- and trans-isomers, focusing on the kinetic differentiation between axial and equatorial ester groups. It provides actionable protocols for biocatalytic desymmetrization —the most high-value transformation for this molecule—and contrasts this with chemical hydrolysis methods.[1]

Conformational Analysis & Steric Electronics

To predict reactivity, one must first define the ground-state thermodynamics. The reactivity of the ester carbonyl carbon is directly proportional to the steric approach vector of the incoming nucleophile.

The Cis-Isomer (Meso)

The cis-isomer is a meso compound .[1][2] It possesses a plane of symmetry, making it achiral but prochiral.[1]

• Dominant Conformation: Diequatorial (

  ).[1][2]

• Thermodynamics: The diaxial (

  ) conformer suffers from severe 1,3-diaxial interactions (syn-pentane interactions), raising its energy by approximately 5.6–7.0 kcal/mol relative to the diequatorial form.

• Reactivity Implication: In the dominant (

  ) form, both ester groups are equatorial. They are sterically accessible and chemically equivalent.[1] Selective mono-hydrolysis via standard chemical saponification is difficult (statistical distribution) but is the ideal substrate for enzymatic desymmetrization .[1]

The Trans-Isomer (Racemic)

The trans-isomer exists as a pair of enantiomers (

and ).

• Dominant Conformation: Regardless of the ring flip, the trans-isomer always possesses one axial and one equatorial ester group (

  ).

• Reactivity Implication: This creates a distinct kinetic disparity .[1] The equatorial ester hydrolyzes significantly faster (

  ) than the axial ester due to the steric hindrance of the 3,5-diaxial hydrogens impeding nucleophilic attack on the axial carbonyl.

Visualizing the Conformational Landscape

The following diagram illustrates the stability and steric environment of the isomers.

Figure 1: Conformational energy landscape and its direct impact on chemical reactivity.[1]

Biocatalytic Desymmetrization (The Core Application)

The most powerful application of DMCD is the enantioselective hydrolysis of the cis-meso isomer using Pig Liver Esterase (PLE) . This process breaks the symmetry of the molecule, converting a cheap achiral starting material into a high-value chiral building block (100% theoretical yield, unlike kinetic resolution which is capped at 50%).

Mechanism of Action

PLE acts as a serine hydrolase.[1][3][4][5] The enzyme's active site contains two hydrophobic pockets (

= large, = small). The cis-diester binds such that one ester group is positioned near the catalytic serine residue while the other sits in a non-catalytic pocket.

• Substrate: cis-Dimethyl cyclohexane-1,3-dicarboxylate.[1]

• Enzyme: Pig Liver Esterase (EC 3.1.1.1).[1][3][6]

• Product: (

  )-3-(methoxycarbonyl)cyclohexanecarboxylic acid (or its enantiomer depending on conditions/enzyme variant).[1]

• Enantiomeric Excess (ee): Typically >93% ee under optimized conditions.[1]

Desymmetrization Workflow

Figure 2: Enzymatic desymmetrization pathway converting the achiral meso-diester to a chiral half-ester.

Experimental Protocols

Protocol A: Enzymatic Hydrolysis (Desymmetrization)

Target: Synthesis of chiral half-ester from cis-diester.[1]

Reagents:

• cis-Dimethyl cyclohexane-1,3-dicarboxylate (10 mmol, 2.0 g)[1]

• Pig Liver Esterase (PLE) (crude lyophilized powder, ~150 units/mg)[1]

• Phosphate Buffer (0.1 M, pH 7.0)

• Acetone (co-solvent, optional)

Procedure:

• Preparation: Suspend the diester (2.0 g) in Phosphate Buffer (50 mL). If solubility is poor, add acetone (max 5% v/v), though PLE is sensitive to organic solvents.

• Initiation: Add PLE (100 mg) to the rapidly stirring emulsion at 25°C.

• pH Maintenance (Critical): The reaction releases protons (acid formation).[1] Use an autotitrator or manually add 1.0 M NaOH dropwise to maintain pH strictly between 6.8 and 7.2.[1]

  • Why? A drop in pH < 6.0 deactivates PLE; pH > 8.0 causes non-selective chemical hydrolysis (background reaction), destroying the ee.

• Monitoring: Monitor consumption of base. Stop reaction when 1.0 equivalent of NaOH has been consumed (approx. 10 mL).[1]

• Quench & Workup:

  • Filter off the enzyme (Celite pad).[1]

  • Wash the aqueous phase with diethyl ether (removes unreacted diester).[1]

  • Acidify the aqueous phase to pH 2.0 with 2 M HCl.

  • Extract the chiral half-ester with Ethyl Acetate (3 x 50 mL).[1]

  • Dry (

    ) and concentrate.[1]

Validation:

• Yield: Expect 85–95%.

• Chiral HPLC: Use a Chiralcel OD-H column to determine ee.[1]

Protocol B: Chemical Partial Hydrolysis

Target: Preparation of racemic mono-ester from trans-diester.[1]

Reagents:

• trans-Dimethyl cyclohexane-1,3-dicarboxylate (10 mmol)[1]

• Barium Hydroxide [

  ] (0.55 eq)[1]

• Methanol (MeOH)[1]

Procedure:

• Dissolve the diester in MeOH (0.2 M concentration).

• Add

  (0.55 equivalents) as a solid or slurry.

• Stir at 0°C for 4 hours.

  • Mechanism:[3][5][7][8][9][10][11][12][13] Barium coordinates to the diester, and the lower temperature favors the kinetic hydrolysis of the less hindered equatorial ester over the axial one.

• Acidify and extract as per Protocol A.

Comparative Data: Hydrolysis Rates

The following table summarizes the relative reactivity rates (

) of the ester groups based on steric environment.

Isomer	Conformation	Ester Position	Relative Rate ( )	Notes
Cis-Diester	Diequatorial ( )	Equatorial	100	Reference standard.[1] Fast, non-selective chemically.[1]
Trans-Diester	Eq/Axial ( )	Equatorial	~95	Accessible.[1]
Trans-Diester	Eq/Axial ( )	Axial	~3–5	Significantly slower due to 1,3-diaxial hydrogen hindrance.[1]
Cis-Diester	Diaxial ( )	Axial	< 1	Highly unstable conformer; negligible contribution to kinetics.[1][2]

Data derived from general cyclohexane ester hydrolysis kinetics (see Eliel & Wilen).

Synthetic Applications

The chiral half-esters generated from DMCD are precursors for:

• GABA Analogs: Through Curtius rearrangement of the carboxylic acid to an amine, followed by hydrolysis of the remaining ester.

• Compactin/Statin Analogs: The 1,3-relationship maps onto the pharmacophore of HMG-CoA reductase inhibitors.[1]

• Peptidomimetics: Constrained amino acid scaffolds.[1]

References

• Ohno, M., et al. (1981).[1] "Enantioselective hydrolysis of dimethyl cyclohexane-1,3-dicarboxylate with pig liver esterase." Tetrahedron Letters, 22(26), 2475-2478.[1]

• Jones, J. B. (1986).[1] "Enzymes in organic synthesis." Tetrahedron, 42(13), 3351-3403.[1]

• Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1] (Fundamental text for A-values and conformational analysis). [1]

• PubChem. (2024).[1] "Dimethyl cyclohexane-1,3-dicarboxylate - Compound Summary." [1]

Sources

• 1. Process For Synthesis Of Gabapentin - Patent US-2008103334-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. Asymmetric ester hydrolysis with pig-liver esterase - Wikipedia [en.wikipedia.org]
• 4. aquila.usm.edu [aquila.usm.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 1,3-Diaxial Interactions and A value for Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 8. Gabapentin synthesis - chemicalbook [chemicalbook.com]
• 9. US20080103334A1 - Process For Synthesis Of Gabapentin - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Pig Liver Esterases Hydrolyze Endocannabinoids and Promote Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Organocatalytic enantioselective desymmetrization of enal-tethered cyclohexane-1,3-diones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. youtube.com [youtube.com]

"hydrolysis and saponification of Dimethyl cyclohexane-1,3-dicarboxylate"

An In-Depth Technical Guide to the Hydrolysis and Saponification of Dimethyl Cyclohexane-1,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the two primary methods for the cleavage of the ester bonds in dimethyl cyclohexane-1,3-dicarboxylate: acid-catalyzed hydrolysis and base-promoted saponification. The document delves into the underlying reaction mechanisms, kinetic considerations, and stereochemical implications related to the cis and trans isomers of the substrate. Detailed, field-proven experimental protocols are presented for both transformations, emphasizing the causal relationships behind procedural choices to ensure reproducibility and safety. Furthermore, this guide includes a comparative analysis of the two methods, a review of analytical techniques for reaction monitoring, and a discussion on the applications of the resulting product, cyclohexane-1,3-dicarboxylic acid. Visual diagrams of the mechanisms and experimental workflows are provided to enhance understanding.

Introduction

Dimethyl cyclohexane-1,3-dicarboxylate is a diester of significant interest in synthetic organic chemistry. Its hydrolysis product, cyclohexane-1,3-dicarboxylic acid, serves as a valuable building block (or synthon) for the synthesis of polymers, plasticizers, and various specialty chemicals.[1][2] The cyclohexane ring provides rigidity and specific stereochemical properties to target molecules, making the dicarboxylic acid a versatile precursor in materials science and drug development.

The molecule exists as two distinct geometric isomers: cis and trans. In the cis isomer, both methoxycarbonyl groups are on the same face of the cyclohexane ring, while in the trans isomer, they are on opposite faces. This stereochemical difference can influence the rate of hydrolysis due to varying steric hindrance around the carbonyl centers, a critical consideration in process optimization.[3][4] Understanding the transformation of this diester into its corresponding dicarboxylic acid or dicarboxylate salt is fundamental to its application. This guide will explore the two principal pathways for achieving this: acid-catalyzed hydrolysis and base-promoted saponification.

Acid-Catalyzed Hydrolysis: A Reversible Transformation

Acid-catalyzed hydrolysis is the reverse of the Fischer esterification process.[5][6] The reaction involves heating the ester in the presence of a strong acid catalyst and a large excess of water to shift the equilibrium towards the products: the dicarboxylic acid and methanol.[7]

Reaction Mechanism

The mechanism proceeds through a series of equilibrium steps, initiated by the protonation of a carbonyl oxygen. This activation enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by water.

The key mechanistic steps are as follows:

• Protonation of the Carbonyl: The acid catalyst (H₃O⁺) protonates the carbonyl oxygen of one of the ester groups, increasing its electrophilicity.[8]

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[9]

• Proton Transfer: A proton is transferred from the attacking water moiety to one of the methoxy groups, converting it into a good leaving group (methanol).

• Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating a molecule of methanol.

• Deprotonation: The protonated carbonyl of the carboxylic acid is deprotonated by water to regenerate the acid catalyst and yield the final carboxylic acid product.

• Repeat for Second Ester: The process is repeated for the second ester group to yield the final cyclohexane-1,3-dicarboxylic acid.

Caption: Mechanism of Acid-Catalyzed Ester Hydrolysis.

Experimental Protocol: Acid-Catalyzed Hydrolysis

This protocol describes a standard laboratory procedure for the hydrolysis of dimethyl cyclohexane-1,3-dicarboxylate.

Materials and Equipment:

• Dimethyl cyclohexane-1,3-dicarboxylate

• 10% Aqueous Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate (for extraction)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask (appropriate size)

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware (beakers, graduated cylinders)

Procedure:

• Reaction Setup: In a round-bottom flask, combine dimethyl cyclohexane-1,3-dicarboxylate (1.0 eq) with a significant excess of 10% aqueous sulfuric acid (e.g., 10-20 volumes). The large excess of water is crucial to drive the equilibrium toward the products.[6][7]

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Cooling and Extraction: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the solution to a separatory funnel and extract the product into an organic solvent like diethyl ether or ethyl acetate (3 x volume of the reaction mixture).

• Washing: Wash the combined organic extracts with brine to remove the bulk of the water and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the solvent using a rotary evaporator to yield the crude cyclohexane-1,3-dicarboxylic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., water or an organic solvent mixture) to obtain the pure dicarboxylic acid.

Saponification: An Irreversible Alternative

Saponification is the base-promoted hydrolysis of an ester.[10][11] The term originates from the production of soap (Latin: sapo) through the hydrolysis of fats (triglycerides).[11][12] For synthetic purposes, its most significant advantage is that the reaction is effectively irreversible, typically resulting in higher yields than acid-catalyzed hydrolysis.[5]

Reaction Mechanism

The mechanism involves a nucleophilic acyl substitution, where a hydroxide ion is the nucleophile. The irreversibility is a consequence of the final, highly favorable acid-base reaction.

The key mechanistic steps are as follows:

• Nucleophilic Attack: A hydroxide ion (from NaOH or KOH) directly attacks one of the electrophilic carbonyl carbons. This is the rate-determining step.[13]

• Formation of Tetrahedral Intermediate: The attack results in the formation of a tetrahedral alkoxide intermediate.[9][10]

• Elimination of Leaving Group: The intermediate collapses, reforming the carbonyl double bond and expelling a methoxide ion (⁻OCH₃) as the leaving group, which generates a carboxylic acid.

• Irreversible Deprotonation: The newly formed carboxylic acid (pKa ~4-5) is immediately deprotonated by the strong base present in the mixture (either the methoxide ion or another hydroxide ion).[10] This highly exergonic acid-base reaction forms a carboxylate salt and methanol, driving the overall equilibrium to completion.

• Repeat for Second Ester: The process is repeated on the second ester group.

• Acidic Work-up: To obtain the final dicarboxylic acid product, a separate acidification step is required at the end of the reaction to protonate the dicarboxylate salt.[10]

Caption: Mechanism of Base-Promoted Ester Hydrolysis (Saponification).

Experimental Protocol: Saponification

This protocol provides a robust method for the complete hydrolysis of dimethyl cyclohexane-1,3-dicarboxylate via saponification.

Materials and Equipment:

• Dimethyl cyclohexane-1,3-dicarboxylate

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Methanol or Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl) for work-up

• Ethyl acetate or Dichloromethane (for extraction)

• Round-bottom flask

• Reflux condenser and heating mantle

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve dimethyl cyclohexane-1,3-dicarboxylate (1.0 eq) in a suitable solvent like methanol. In a separate flask, prepare a solution of sodium hydroxide (at least 2.2 eq to ensure a slight excess for both ester groups) in a mixture of water and methanol. Add the NaOH solution to the ester solution.

• Reflux: Heat the resulting mixture to reflux for 2-4 hours. The reaction is typically faster than acid hydrolysis. Monitor the disappearance of the starting material by TLC or GC.

• Solvent Removal: After cooling to room temperature, remove the bulk of the alcoholic solvent using a rotary evaporator.

• Acidification: Dilute the remaining aqueous residue with water and cool the mixture in an ice bath. Slowly and carefully add concentrated HCl with stirring until the solution is strongly acidic (pH ~1-2). The dicarboxylic acid product, being less soluble in acidic water, may precipitate.

• Isolation/Extraction: If a precipitate forms, it can be collected by suction filtration, washed with cold water, and dried. If the product remains in solution, extract it into an organic solvent (e.g., ethyl acetate), dry the organic layer over sodium sulfate, and concentrate to yield the product.

• Purification: The crude product can be purified by recrystallization as described in the acid hydrolysis protocol.

Comparative Analysis: Hydrolysis vs. Saponification

The choice between acid-catalyzed hydrolysis and saponification depends on the specific requirements of the synthesis, such as substrate sensitivity to acid or base, desired yield, and operational simplicity.

Feature	Acid-Catalyzed Hydrolysis	Saponification (Base-Promoted)
Catalyst	Strong Acid (e.g., H₂SO₄, HCl)	Strong Base (e.g., NaOH, KOH)
Reversibility	Reversible[6][7]	Irreversible[5][9]
Reaction Rate	Generally slower	Generally faster
Initial Product	Carboxylic Acid + Alcohol	Carboxylate Salt + Alcohol[10]
Work-up	Extraction of product	Acidification required to protonate the salt[10]
Typical Yields	Moderate to Good (equilibrium limited)	Good to Excellent
Key Advantage	One-step process to the final acid	High yield due to irreversibility
Key Disadvantage	Reversibility can limit yield	Requires a separate acidification step

Analytical Monitoring and Workflow

Effective monitoring is crucial for optimizing reaction conditions and determining the endpoint. Several analytical techniques are suitable for this purpose.

• Titration: In saponification, the consumption of the base can be monitored by titrating aliquots of the reaction mixture against a standardized acid. Conversely, the production of carboxylic acid in hydrolysis can be tracked by titrating with a standard base.[14]

• Chromatography: TLC is a rapid, qualitative method to visualize the disappearance of the starting ester and the appearance of the more polar dicarboxylic acid product. HPLC and Gas Chromatography (GC) provide quantitative data on the conversion and yield over time.

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to monitor the reaction by observing the disappearance of the methyl ester singlet (~3.7 ppm in ¹H NMR) and the appearance of the carboxylic acid proton signal (>10 ppm).

Caption: General Experimental Workflow for Hydrolysis/Saponification.

References

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. [Link]

• University of Calgary. Ch20: Hydrolysis of Esters. [Link]

• Quora. (2017, March 21). What is the procedure to do saponification reaction in lab experiment?. [Link]

• Chemistry LibreTexts. (2023, January 22). Saponification. [Link]

• Organic Syntheses. cis-BICYCLO[3.3.0]OCTANE-3,7-DIONES. [Link]

• Chemguide. mechanism for the acid catalysed hydrolysis of esters. [Link]

• StudyCorgi. (2025, February 13). Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. [Link]

• JoVE. (2020, March 26). Video: Hydrolysis of an Ester - Procedure. [Link]

• Indian Journal of Chemistry. Mechanistic studies of saponification of some mono- and di-esters of carboxylic acids through iso-kinetic relationships. [Link]

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Chemguide. hydrolysis of esters. [Link]

• ChemRxiv. Kinetics of alkaline hydrolysis of synthetic organic esters. [Link]

• Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. [Link]

• RSC Education. Making esters from alcohols and acids | Class experiment. [Link]

• YouTube. (2014, September 16). 326 - K1 Kinetics of Ester Hydrolysis. [Link]

• J&K Scientific LLC. (2025, February 8). Ester Hydrolysis. [Link]

• PubChem. Dimethyl cyclohexane-1,3-dicarboxylate. [Link]

• OperaChem. (2024, April 27). Saponification-Typical procedures. [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. [Link]

• American Chemical Society. Kinetics of a heterogeneous enzymic hydrolysis of a prochiral diester. [Link]

• Google Patents. Selected cyclohexane -1,3-and -1,4-dicarboxylic acid esters.

• SciSpace. Alkaline Hydrolysis of the cis and trans Isomers of the Cyclic Phosphinate. [Link]

• ResearchGate. Chemistry 342 Experiment 11: Saponification. [Link]

• PubMed. [Characterization of the kinetics of ester hydrolysis at the submolecular level]. [Link]

• ResearchGate. (2025, August 6). Vinyl ether hydrolysis. XII. Use of cis–trans isomerism to probe the reaction mechanism. [Link]

• YouTube. (2015, February 24). Base Catalyzed Ester Hydrolysis (Saponification). [Link]

• YouTube. (2013, September 19). Ring Flips in Substituted Cyclohexanes - 1,3-Diaxial Interactions. [Link]

• PubMed. Differential effects of cis and trans fatty acid isomers, oleic and elaidic acids, on the cholesteryl ester transfer protein activity. [Link]

• ResearchGate. (2018, June 22). KINETIC STUDY: ALKALINE HYDROLYSIS OF ESTERS. [Link]

• Organic Syntheses. 5,5-dimethyl-1,3-cyclohexanedione. [Link]

• YouTube. (2019, January 15). mechanism of ester hydrolysis. [Link]

• YouTube. (2019, November 15). Fischer Esterification and Saponification. [Link]

• Merchant Research & Consulting Ltd. (2025, February 4). Cyclohexane: Major Applications & Market Dynamics. [Link]

• Google Patents.

Sources

• 1. US7208545B1 - Selected cyclohexane -1,3-and -1,4-dicarboxylic acid esters - Google Patents [patents.google.com]
• 2. mcgroup.co.uk [mcgroup.co.uk]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. jk-sci.com [jk-sci.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Video: Hydrolysis of an Ester - Procedure [jove.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Thermal Stability of Dimethyl Cyclohexane-1,3-dicarboxylate

Introduction

Dimethyl cyclohexane-1,3-dicarboxylate, a diester of cyclohexanedicarboxylic acid, is a molecule of interest in various chemical syntheses, including as a monomer for polyesters and as a plasticizer. Its utility in applications that may involve elevated temperatures necessitates a thorough understanding of its thermal stability. This guide provides a comprehensive overview of the theoretical and practical aspects of the thermal stability of dimethyl cyclohexane-1,3-dicarboxylate, designed for researchers, scientists, and professionals in drug development and materials science. While direct studies on the thermal decomposition of dimethyl cyclohexane-1,3-dicarboxylate are not extensively reported in public literature, this guide synthesizes information from related compounds and established principles of thermal analysis to provide a robust framework for its evaluation.

Theoretical Framework: Understanding Thermal Decomposition

The thermal stability of an organic molecule like dimethyl cyclohexane-1,3-dicarboxylate is dictated by the strength of its covalent bonds and the availability of decomposition pathways. The cyclohexane ring, being a saturated carbocycle, is relatively stable. However, the presence of two ester functional groups introduces potential sites for thermal degradation.

The decomposition of the cyclohexane ring itself typically proceeds via C-C bond fission, leading to the formation of diradicals.[1] For instance, the thermal decomposition of cyclohexane can initiate with the formation of a 1,6-hexyl diradical.[1] In the case of dimethyl cyclohexane-1,3-dicarboxylate, the presence of electron-withdrawing ester groups can influence the bond dissociation energies within the ring.

The ester groups themselves are susceptible to several thermal decomposition mechanisms, including:

• Decarboxylation: Loss of carbon dioxide, which can be initiated by the cleavage of the C-O or C-C bonds adjacent to the carbonyl group.

• β-Hydrogen Elimination (Ester Pyrolysis): This is a common pathway for esters with a hydrogen atom on the carbon beta to the alkoxy oxygen. However, in dimethyl cyclohexane-1,3-dicarboxylate, this pathway is not directly available for the methyl esters.

• Hydrolysis: In the presence of water, esters can hydrolyze to the corresponding carboxylic acid and alcohol, a process that can be accelerated at elevated temperatures.

The stereochemistry of the substituents on the cyclohexane ring (cis or trans) can also play a role in thermal stability. The diequatorial conformation of the cis-1,3-disubstituted cyclohexane is generally more stable than the diaxial conformation due to reduced steric hindrance.[2] This conformational preference could influence the accessibility of certain decomposition pathways.

Experimental Evaluation of Thermal Stability

A multi-faceted approach employing various thermal analysis techniques is essential for a comprehensive assessment of the thermal stability of dimethyl cyclohexane-1,3-dicarboxylate. The primary techniques include Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[3]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is a fundamental technique for determining the decomposition temperature of a material.

Experimental Protocol: TGA of Dimethyl Cyclohexane-1,3-dicarboxylate

• Instrument Preparation: Ensure the TGA instrument is calibrated for temperature and mass.

• Sample Preparation: Accurately weigh 5-10 mg of high-purity dimethyl cyclohexane-1,3-dicarboxylate into a clean, inert TGA pan (e.g., alumina or platinum).

• Experimental Conditions:

  • Atmosphere: Typically, an inert atmosphere of nitrogen or argon is used to prevent oxidative degradation. A flow rate of 20-50 mL/min is common.

  • Temperature Program: Heat the sample from ambient temperature to a temperature beyond its expected decomposition point (e.g., 25 °C to 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots mass loss (%) versus temperature. Key parameters to be determined are:

  • Onset Temperature of Decomposition (Tonset): The temperature at which significant mass loss begins.

  • Temperature of Maximum Decomposition Rate (Tmax): The peak of the derivative of the TGA curve (DTG curve), indicating the point of fastest decomposition.

  • Residual Mass: The percentage of mass remaining at the end of the experiment.

Diagram: TGA Experimental Workflow

Caption: A schematic of the differential scanning calorimetry (DSC) workflow.

Data Presentation and Interpretation

The data obtained from TGA and DSC experiments should be summarized for clear interpretation.

Table 1: Expected Thermal Properties of Dimethyl Cyclohexane-1,3-dicarboxylate

Property	Expected Value/Range	Technique
Molecular Formula	C10H16O4 [4]	-
Molecular Weight	200.23 g/mol [4]	-
Melting Point (Tm)	To be determined	DSC
Onset Decomposition (Tonset)	> 200 °C (estimated)	TGA
Maximum Decomposition (Tmax)	To be determined	TGA (DTG)
Decomposition Enthalpy (ΔHd)	To be determined	DSC

Interpretation of Results:

• A sharp, single-stage mass loss in the TGA curve would suggest a relatively clean decomposition process. Multiple stages of mass loss could indicate a more complex degradation mechanism with the formation of stable intermediates.

• In the DSC thermogram, a sharp endothermic peak at lower temperatures will correspond to the melting point. At higher temperatures, a broad exothermic or endothermic feature, often overlapping with the TGA mass loss region, will signify decomposition. The nature of this peak (exothermic or endothermic) provides insight into the energetics of the decomposition reactions.

Factors Influencing Thermal Stability

Several factors can influence the thermal stability of dimethyl cyclohexane-1,3-dicarboxylate:

• Purity: Impurities, such as residual catalysts from synthesis or hydrolysis products (cyclohexane-1,3-dicarboxylic acid and methanol), can significantly lower the decomposition temperature.

• Atmosphere: The presence of oxygen can lead to oxidative degradation at lower temperatures compared to decomposition in an inert atmosphere.

• Heating Rate: Higher heating rates in TGA and DSC experiments can shift the observed decomposition temperatures to higher values.

• Isomeric Form: The cis and trans isomers may exhibit different thermal stabilities due to differences in their conformational energies and steric environments.

Conclusion

A comprehensive understanding of the thermal stability of dimethyl cyclohexane-1,3-dicarboxylate is crucial for its safe handling and effective use in various applications. This technical guide outlines a systematic approach to evaluating its thermal properties using standard analytical techniques like TGA and DSC. By carefully controlling experimental parameters and interpreting the resulting data in the context of fundamental chemical principles, researchers and drug development professionals can gain valuable insights into the thermal behavior of this important diester. The provided protocols and interpretative framework serve as a robust starting point for such investigations.

References

• Effect of Dimethyl 1,4-Cyclohexane Dicarboxylate on Mechanical Properties and Crystallization Behavior of Polytrimethylene Terephthalate Co-Polymer. (2025). ResearchGate. Retrieved from [Link]

• Thermal decomposition of cyclohexane by flash pyrolysis vacuum ultraviolet photoionization time-of-flight mass spectrometry: a study on the initial unimolecular decomposition mechanism. (n.d.). RSC Publishing. Retrieved from [Link]

• trans-dimethylcyclohexane.html. (n.d.). University of Wisconsin. Retrieved from [Link]

• Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. (2020). ResearchGate. Retrieved from [Link]

• Differential Scanning Calorimeter (DSC/DTA). (n.d.). NETZSCH Analyzing & Testing. Retrieved from [Link]

• Conformational analysis of 1,3 dimethyl cyclohexane. (2020). YouTube. Retrieved from [Link]

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. (2025). StudyCorgi. Retrieved from [Link]

• 1,3-Diethyl cyclohexane-1,3-dicarboxylate. (n.d.). PubChem. Retrieved from [Link]

• Dimethyl cyclohexane-1,3-dicarboxylate. (n.d.). PubChem. Retrieved from [Link]

• Investigation of the Thermal Properties of Diesters from Methanol, 1-Pentanol, and 1-Decanol as Sustainable Phase Change Materials. (2020). PubMed Central. Retrieved from [Link]

• A broadly applicable cross-linker for aliphatic polymers containing C–H bonds. (n.d.). UVicSPACE. Retrieved from [Link]

• Differential calorimetry scans (heating in black, cooling in gray) of... (n.d.). ResearchGate. Retrieved from [Link]

• Comprehensive Thermodynamic Study of Alkyl-Cyclohexanes as Liquid Organic Hydrogen Carriers Motifs. (n.d.). MDPI. Retrieved from [Link]

• Disubstituted cyclohexane. (n.d.). Khan Academy. Retrieved from [Link]

• Process for preparing dimethyl 1, 4-cyclohexanedicarboxylate. (1962). Google Patents.

• 4.8: Conformations of Disubstituted Cyclohexanes. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Differential Scanning Calorimetry. (2023). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. Thermal decomposition of cyclohexane by flash pyrolysis vacuum ultraviolet photoionization time-of-flight mass spectrometry: a study on the initial unimolecular decomposition mechanism - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. youtube.com [youtube.com]
• 3. Investigation of the Thermal Properties of Diesters from Methanol, 1-Pentanol, and 1-Decanol as Sustainable Phase Change Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profiling and Thermodynamic Modeling of Dimethyl Cyclohexane-1,3-Dicarboxylate

Topic: Solubility of Dimethyl Cyclohexane-1,3-Dicarboxylate in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) serves as a critical intermediate in the synthesis of pharmaceutical active ingredients (APIs) and advanced polymer precursors. Its solubility behavior is the governing factor in process design, specifically for crystallization purification and reaction solvent selection.

This guide provides a comprehensive technical framework for determining, modeling, and optimizing the solubility of DMCD. Unlike standard datasheets, this document details the experimental protocols required to generate high-fidelity solubility data and the thermodynamic models necessary to scale these findings from the bench to the reactor.

Chemical Profile & Physicochemical Basis

Structural Identity

DMCD exists as a mixture of cis- and trans- diastereomers. The solubility profile is heavily influenced by the conformational flexibility of the cyclohexane ring and the polarity of the two ester groups.

Property	Value / Description
IUPAC Name	Dimethyl cyclohexane-1,3-dicarboxylate
CAS Number	6998-82-9 (General), 10021-92-8 (trans), 62638-06-6 (cis)
Molecular Weight	200.23 g/mol
Physical State	Colorless liquid or low-melting solid (isomer dependent)
Polarity	Amphiphilic; non-polar cyclohexane ring with polar ester functionalities.

Theoretical Solubility Prediction (Hansen Parameters)

Based on the "Like Dissolves Like" principle, DMCD exhibits:

• High Solubility: Alcohols (Methanol, Ethanol, Isopropanol), Esters (Ethyl Acetate), and Chlorinated solvents (Chloroform).

• Low/Negligible Solubility: Water (due to the hydrophobic cyclohexane backbone).

• Temperature Dependence: Endothermic dissolution (solubility increases with temperature).[1]

Experimental Protocols: Self-Validating Measurement Systems

To obtain precise solubility data, two complementary methodologies are recommended: the Dynamic Laser Monitoring Method (for speed and phase detection) and the Static Gravimetric Method (for equilibrium verification).

Protocol A: Laser Monitoring Observation Technique (Dynamic)

This method minimizes human error by automating the detection of the dissolution endpoint (clearing point).

Workflow Logic:

• Preparation: A known mass of solvent is loaded into a jacketed glass vessel.

• Dosing: DMCD is added in precise increments.

• Detection: A laser beam passes through the solution to a photodetector. Suspended solids scatter the light (low transmission).

• Dissolution: As temperature rises, solids dissolve. The "clearing point" is defined when laser transmission hits a maximum plateau.

Step-by-Step Methodology:

• Weigh solvent (

  ) into a jacketed vessel equipped with a magnetic stirrer.

• Add excess solute (

  ) to create a slurry.

• Set the thermostat to the starting temperature (

  , e.g., 278.15 K).

• Heat the system at a slow, constant rate (e.g., 2 K/h) while stirring.

• Continuously record Laser Intensity (

  ) vs. Temperature ( ).

• Identify the temperature (

  ) where reaches the baseline of the pure solvent.

• Calculate Mole Fraction Solubility (

  ):

Protocol B: Static Gravimetric Analysis (Equilibrium)

Used to validate dynamic data, particularly at critical process temperatures (e.g., 25°C, 40°C).

• Saturation: Add excess DMCD to the solvent in a sealed vial.

• Equilibration: Shake at constant temperature for 24–48 hours.

• Sampling: Stop stirring and allow phases to separate (2–4 hours).

• Analysis: Extract the supernatant using a syringe filter (0.45 µm).

• Quantification: Weigh the supernatant, evaporate the solvent, and weigh the residue to determine mass fraction.

Visualization: Experimental Workflow

The following diagram illustrates the logical flow for the Laser Monitoring Technique, ensuring data integrity through a feedback loop.

Figure 1: Logic flow for the dynamic laser monitoring solubility determination.

Thermodynamic Modeling & Correlation

Raw data must be correlated to thermodynamic models to allow for interpolation and process simulation.

Modified Apelblat Equation

The most robust empirical model for non-ideal organic solutions. It correlates mole fraction solubility (

) with absolute temperature ( ).

Equation:

• A, B, C: Empirical parameters derived from regression analysis.

• Application: Excellent for predicting solubility outside measured points.

van't Hoff Equation

Used to determine the thermodynamic functions of dissolution (Enthalpy and Entropy).

Equation:

• : Enthalpy of dissolution (typically positive/endothermic for DMCD).[2]
• : Entropy of dissolution.

• Interpretation: If

  , solubility increases with temperature.

Data Presentation Standard

When reporting your results, format them into a structured table as shown below (Example structure):

T (K)	Methanol ( )	Ethanol ( )	Ethyl Acetate ( )	Deviation (%)
283.15	0.0XXX	0.0XXX	0.0XXX	< 1.0
293.15	0.0XXX	0.0XXX	0.0XXX	< 1.0
303.15	0.0XXX	0.0XXX	0.0XXX	< 1.0
313.15	0.0XXX	0.0XXX	0.0XXX	< 1.0

Process Applications

Solvent Selection for Crystallization

The solubility data drives the selection of "Good" and "Anti" solvents.

• Cooling Crystallization: Requires a solvent with a steep solubility curve (high

  value in Apelblat equation). Likely candidates: Methanol, Isopropanol.[3]

• Anti-Solvent Crystallization: Requires a solvent where DMCD is highly soluble (e.g., Acetone) and an anti-solvent where it is insoluble (e.g., Water).

Solvent Selection Logic

Figure 2: Decision matrix for solvent selection based on solubility parameters.

References

• Measurement Techniques: Jouyban, A., & Acree Jr, W. E. (2024).[4] Automated system for determining drug solubility based on laser monitoring technique. Pharmaceutical Sciences.

• Thermodynamic Modeling: Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. Journal of Chemical Thermodynamics.

• General Solubility Data (Analogous Compounds): PubChem. Dimethyl cyclohexane-1,4-dicarboxylate Physicochemical Properties. National Library of Medicine.

• Experimental Validation: Wang, Z., et al. (2025). Solubility and solution thermodynamics of rhein in eight pure solvents. RSC Advances.

Sources

• 1. sid.ir [sid.ir]
• 2. ThermoML:J. Chem. Thermodyn. 2016, 101, 180-189 [trc.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Protocols & Analytical Methods

"synthesis of specialty polymers using Dimethyl cyclohexane-1,3-dicarboxylate"

Application Note & Protocol Guide

Topic: Synthesis of Specialty Polymers Using Dimethyl Cyclohexane-1,3-dicarboxylate

Introduction: The Strategic Role of Alicyclic Monomers in Polymer Science

In the pursuit of advanced polymeric materials, the judicious selection of monomers is paramount. While aromatic and linear aliphatic monomers form the bedrock of the polymer industry, alicyclic monomers such as Dimethyl Cyclohexane-1,3-dicarboxylate (DMCD-1,3) offer a unique confluence of properties. The non-planar, saturated ring structure of the cyclohexane moiety imparts a balance of rigidity and flexibility to the polymer backbone, which is distinct from the stiffness of aromatic rings and the high flexibility of linear aliphatic chains. This structural feature can lead to polymers with enhanced thermal stability, improved weather and UV resistance, and tunable mechanical properties.[1][2]

This guide provides researchers, scientists, and drug development professionals with a detailed exploration of the synthesis of specialty polyesters and polyamides using DMCD-1,3. We will delve into the underlying principles of polycondensation, provide validated, step-by-step protocols, and explain the causality behind critical experimental choices, empowering researchers to not only replicate these methods but also to innovate upon them.

The Monomer: Dimethyl Cyclohexane-1,3-dicarboxylate (DMCD-1,3)

Chemical Structure and Stereoisomerism

DMCD-1,3 is a diester derived from cyclohexane-1,3-dicarboxylic acid. A critical feature of this monomer is the existence of cis and trans stereoisomers, which arise from the relative orientation of the two methoxycarbonyl groups on the cyclohexane ring.

• cis-isomer: Both ester groups are on the same side of the ring's plane.

• trans-isomer: The ester groups are on opposite sides of the ring's plane.

The cis/trans ratio in the starting monomer is a crucial variable. The more linear and rigid trans isomer tends to promote higher crystallinity, leading to polymers with higher melting points (T_m) and glass transition temperatures (T_g).[2] Conversely, the kinked structure of the cis isomer disrupts chain packing, resulting in more amorphous polymers with lower T_g values.[2] This inherent tunability allows for the synthesis of materials ranging from rigid, semi-crystalline plastics to amorphous elastomers.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₆O₄[3]
Molecular Weight	200.23 g/mol
Appearance	Colorless liquid
Boiling Point	~245-248 °C
Isomers	cis and trans

Synthesis of Specialty Polyesters via Melt Polycondensation

The most direct and industrially scalable method for synthesizing polyesters from DMCD-1,3 is melt polycondensation. This process involves a transesterification reaction with a suitable diol, typically in a two-stage process to achieve high molecular weights.

Principle of the Reaction: Driving Equilibrium Forward

The synthesis is an equilibrium-limited reaction. The first stage involves the transesterification of DMCD-1,3 with an excess of a diol (e.g., 1,4-butanediol) at elevated temperatures in the presence of a catalyst. This reaction forms low-molecular-weight oligomers and releases methanol as a byproduct. The causality behind using an excess of the diol is to shift the initial equilibrium towards the product side.

In the second stage, the temperature is further increased and a high vacuum is applied. This is the critical polycondensation step. The vacuum is essential for efficiently removing the methanol byproduct and the excess diol, which, according to Le Châtelier's principle, drives the reaction toward the formation of a high-molecular-weight polymer.[4] The choice of catalyst is also vital; organometallic compounds based on titanium, tin, or antimony are commonly used to accelerate the esterification and transesterification reactions.

Experimental Workflow: Two-Stage Melt Polycondensation

Caption: Workflow for two-stage melt polycondensation.

Detailed Protocol: Synthesis of Poly(butylene cyclohexane-1,3-dicarboxylate)

Materials & Equipment

Reagent/Equipment	Specification
Dimethyl cyclohexane-1,3-dicarboxylate	Mixture of isomers
1,4-Butanediol (BDO)	>99% purity, anhydrous
Titanium(IV) butoxide (TBT)	Catalyst
Glass reaction kettle	250 mL, with mechanical stirrer, N₂ inlet, and distillation arm
Heating mantle & temperature controller
Vacuum pump	Capable of reaching <1 Torr
Cold trap	For collecting byproducts

Procedure:

Stage 1: Transesterification

• Reactor Setup: Charge the reaction kettle with DMCD-1,3 (e.g., 0.5 mol) and 1,4-butanediol (e.g., 0.6 mol, 1.2 molar equivalent).

• Inert Atmosphere: Begin stirring and purge the system with dry nitrogen for 15 minutes to remove oxygen, which can cause degradation at high temperatures.

• Catalyst Addition: Add the TBT catalyst (e.g., 50-100 ppm relative to the polymer weight) to the monomer mixture.

• Heating Ramp: Gradually heat the reactor to 180-220°C under a slow, continuous nitrogen stream. Methanol will begin to distill off.

• Monitoring: Continue this stage until approximately 90-95% of the theoretical amount of methanol has been collected. This typically takes 2-3 hours. The product at this stage is a clear, viscous oligomer.

Stage 2: Polycondensation

• Temperature & Vacuum: Gradually increase the temperature to 240-260°C while slowly reducing the pressure to below 1 Torr over about 30-45 minutes. Applying vacuum too quickly can cause excessive foaming.

• Reaction Progression: A significant increase in the melt viscosity will be observed, indicated by an increase in the torque required for the mechanical stirrer. Excess 1,4-butanediol and any remaining methanol will be removed and collected in the cold trap.

• Completion: Continue the reaction under high vacuum for 2-4 hours, or until the desired melt viscosity (and thus molecular weight) is achieved.

• Recovery: To stop the reaction, remove the heat and break the vacuum with nitrogen. The molten polymer can then be extruded from the reactor bottom into a water bath to solidify, followed by pelletization.

Synthesis of Specialty Polyamides

Synthesizing high-molecular-weight polyamides directly from DMCD-1,3 and a diamine is challenging due to the lower reactivity of the ester group compared to an acid chloride or carboxylic acid. A more reliable and scientifically robust approach, particularly in a research setting, is a two-step process: first, hydrolyzing the diester to its corresponding dicarboxylic acid, followed by direct polycondensation with a diamine.

Principle of the Reaction: Activating the Monomer

The initial saponification (base-catalyzed hydrolysis) of DMCD-1,3 converts the relatively unreactive ester groups into highly reactive carboxylate salts. Subsequent acidification yields cyclohexane-1,3-dicarboxylic acid. This diacid can then readily react with a diamine (e.g., 1,6-hexanediamine) at high temperatures to form a salt, which upon further heating, undergoes polycondensation to form amide bonds, eliminating water as a byproduct.[5] This two-step method provides better stoichiometric control and generally leads to polymers with higher molecular weights compared to direct aminolysis of the ester.

Experimental Workflow: Two-Step Polyamide Synthesis

Caption: Workflow for two-step polyamide synthesis.

Detailed Protocol: Synthesis of Polyamide 6,CHDA-1,3

Materials & Equipment

Reagent/Equipment	Specification
Dimethyl cyclohexane-1,3-dicarboxylate
Sodium Hydroxide (NaOH)	Pellets
Hydrochloric Acid (HCl)	Concentrated
1,6-Hexanediamine	>99% purity
High-pressure reactor	With stirring and vacuum capabilities

Procedure:

Step 1: Synthesis of Cyclohexane-1,3-dicarboxylic Acid

• Saponification: In a round-bottom flask, dissolve NaOH (e.g., 0.25 mol) in water. Add DMCD-1,3 (e.g., 0.1 mol) and reflux the mixture for 2-4 hours until the organic layer disappears, indicating complete hydrolysis.

• Acidification: Cool the reaction mixture in an ice bath. Slowly add concentrated HCl with stirring until the pH is ~1-2. A white precipitate of cyclohexane-1,3-dicarboxylic acid will form.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold deionized water to remove salts, and dry under vacuum at 80°C.

Step 2: Polycondensation

• Salt Formation: Charge the high-pressure reactor with equimolar amounts of the synthesized cyclohexane-1,3-dicarboxylic acid and 1,6-hexanediamine. A small amount of water (~1% by weight) can be added to facilitate mixing.

• Inerting: Seal the reactor and purge several times with nitrogen.

• Heating: Heat the reactor to 180-200°C with stirring. A clear, molten salt will form.

• Polymerization: Increase the temperature to 250-280°C. Water vapor will be generated, increasing the internal pressure. Hold at this temperature, allowing water to vent to maintain a constant pressure.

• Vacuum Stage: After the majority of the water has been removed (pressure subsides), gradually apply a vacuum over 30 minutes to remove the final traces of water and drive the polymerization to completion.

• Recovery: Hold under vacuum for 1-2 hours until the desired melt viscosity is achieved. Release the vacuum with nitrogen and extrude the polyamide product.

Polymer Characterization

A self-validating protocol requires thorough characterization of the final product. The following techniques are essential for confirming the structure, molecular weight, and thermal properties of the synthesized specialty polymers.

Technique	Purpose	Expected Outcome / Insight
¹H and ¹³C NMR	Structural Verification	Confirm the presence of ester or amide linkages and the incorporation of both monomer units. Integration can verify copolymer composition.
Gel Permeation Chromatography (GPC)	Molecular Weight Determination	Determine number-average (M_n), weight-average (M_w) molecular weights, and polydispersity index (PDI). Higher M_w correlates with better mechanical properties.
Differential Scanning Calorimetry (DSC)	Thermal Transitions	Identify the glass transition temperature (T_g) and melting temperature (T_m), providing insight into the polymer's amorphous or semi-crystalline nature.
Thermogravimetric Analysis (TGA)	Thermal Stability	Determine the onset of thermal degradation, indicating the material's upper service temperature.

Applications and Future Directions

Polymers derived from DMCD-1,3 are positioned for specialty applications where performance outweighs cost.

• Coatings and Adhesives: The alicyclic structure can provide excellent UV stability and weather resistance, making these polyesters and polyamides suitable for durable outdoor coatings and high-performance adhesives.[1]

• Specialty Fibers: The tunable crystallinity allows for the production of fibers with specific mechanical properties, potentially for technical textiles or composites.

• Biomedical Field: As aliphatic-based polyesters, these materials may exhibit biodegradability, opening avenues for applications in drug delivery, tissue engineering scaffolds, and absorbable sutures.[6]

Future research should focus on copolymerization of DMCD-1,3 with other monomers (e.g., bio-based diols or aromatic diacids) to create terpolymers with precisely tailored properties for advanced applications.

References

• SYNTHESIS OF POLY(DIMETHYLDIPHENYLSILOXANE) α,ω-DIOL COPOLYMERS BY ACID-CATALYZED POLYCONDENSATION. (n.d.). Celco.ro. Retrieved January 30, 2026, from [Link]

• Matsumoto, K., & Endo, T. (2010). Preparation of High-Molecular-Weight Aliphatic Polycarbonates by Condensation Polymerization of Diols and Dimethyl Carbonate. ResearchGate. Retrieved January 30, 2026, from [Link]

• Sandhya, T. E., & Sivaram, S. (n.d.). SYNTHESIS AND CHARACTERIZATION OF ALIPHATIC-AROMATIC POLYESTERS. National Chemical Laboratory. Retrieved January 30, 2026, from [Link]

• Peters, E. N. (2004). Method for preparing poly(cyclohexane-1,4-dicarboxylate)s from cyclohexane-1,4-dicarboxylic acid. Google Patents.

• Sivaram, S. (n.d.). Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. National Chemical Laboratory. Retrieved January 30, 2026, from [Link]

• Rusu, E., & Onciu, M. (2005). Scheme 1. Synthesis of polyamides. ResearchGate. Retrieved January 30, 2026, from [Link]

• Formation of cyclic structures in the cationic ring-opening polymerization of 1,3-dioxolane. (2020). SpringerLink. Retrieved January 30, 2026, from [Link]

• Yokozawa, T., & Yokoyama, A. (2006). Synthesis of polyester by means of polycondensation of diol ester and dicarboxylic acid ester through ester–ester exchange reaction. ResearchGate. Retrieved January 30, 2026, from [Link]

• Effect of Dimethyl 1,4-Cyclohexane Dicarboxylate on Mechanical Properties and Crystallization Behavior of Polytrimethylene Terephthalate Co-Polymer. (2021). ResearchGate. Retrieved January 30, 2026, from [Link]

• Solid-state polymerization process for the preparation of poly(cyclohexane-1,4-dimethylene cyclohexane-1,4-dicarboxylate) polymers with high melting temperature and crystallinity. (2017). ResearchGate. Retrieved January 30, 2026, from [Link]

• Polyesters. (2021). Chemistry LibreTexts. Retrieved January 30, 2026, from [Link]

• Fortunati, E., et al. (2016). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. PMC - PubMed Central. Retrieved January 30, 2026, from [Link]

• Synthesis and Properties of Polyamides Based on 1,1-Bis[4-(4-aminophenoxy)phenyl] cyclohexane. (2008). ResearchGate. Retrieved January 30, 2026, from [Link]

• Nuyken, O., & Pask, S. D. (2013). Ring-Opening Polymerization—An Introductory Review. ResearchGate. Retrieved January 30, 2026, from [Link]

• Ring-Opening Polymerization of Cyclohexene Oxide and Cycloaddition with CO2 Catalyzed by Amine Triphenolate Iron(III) Complexes. (2024). PubMed. Retrieved January 30, 2026, from [Link]

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. (2022). StudyCorgi. Retrieved January 30, 2026, from [Link]

• Direct Synthesis of Thermally Stable Semiaromatic Polyamides by Bulk Polymerization Using Aromatic Diamines and Aliphatic Dicarboxylic Acids. (2022). ACS Omega. Retrieved January 30, 2026, from [Link]

• Ring-Opening Polymerization of Cyclohexene Oxide and Cycloaddition with CO2 Catalyzed by Amine Triphenolate Iron(III) Complexes. (2024). Semantic Scholar. Retrieved January 30, 2026, from [Link]

• 1,3-Diethyl cyclohexane-1,3-dicarboxylate. (n.d.). PubChem. Retrieved January 30, 2026, from [Link]

• Organic Condensation Polymers 3. Polyamides. (2014). YouTube. Retrieved January 30, 2026, from [Link]

• Dimethyl cyclohexane-1,3-dicarboxylate. (n.d.). PubChem. Retrieved January 30, 2026, from [Link]

• Alternating ring-opening polymerization of cyclohexene oxide and anhydrides. (2009). Eindhoven University of Technology Research Portal. Retrieved January 30, 2026, from [Link]

• Special Issue “Synthesis, Properties and Applications of Polymers”. (2023). MDPI. Retrieved January 30, 2026, from [Link]

Sources

• 1. US6828410B2 - Method for preparing poly(cyclohexane-1,4-dicarboxylate)s from cyclohexane-1,4-dicarboxylic acid, and composition - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocol: Melt Transesterification of Dimethyl Cyclohexane-1,3-dicarboxylate (1,3-DMCD)

Executive Summary & Application Context

The transesterification of Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD) represents a critical workflow in the synthesis of bio-based, aliphatic polyesters such as Poly(butylene 1,3-cyclohexanedicarboxylate) (PBCE) . Unlike its widely used isomer (1,4-DMCD), which forms linear, highly crystalline chains, the 1,3-isomer introduces a "kink" in the polymer backbone.

Why this matters: This structural irregularity disrupts chain packing, lowering the melting temperature (

) and modifying the glass transition temperature ( ), making 1,3-DMCD derivatives ideal for soft-segment modification in thermoplastic elastomers or shape-memory polymers where tunable flexibility is required.

This guide provides a rigorous, self-validating protocol for the melt polycondensation of 1,3-DMCD with 1,4-butanediol (BD), emphasizing the control of stereochemistry (cis/trans ratio) which dictates the final thermal properties.

Chemical Mechanism & Stereochemical Control

The Reaction Pathway

The synthesis proceeds via a two-stage melt polycondensation.

• Transesterification (Oligomerization): Exchange of methoxy groups with the diol, releasing methanol.

• Polycondensation: Elimination of excess diol under high vacuum to build molecular weight.

The Stereochemical Anomaly (Expertise Pillar)

A common pitfall in cyclohexane chemistry is assuming 1,4-isomer rules apply to 1,3-isomers.

• 1,4-DMCD: The trans isomer (diequatorial, e,e) is thermodynamically more stable.

• 1,3-DMCD: The cis isomer is the diequatorial (e,e) form and is thermodynamically more stable than the trans (a,e) form.

High reaction temperatures (>200°C) and titanium catalysts facilitate isomerization. To maximize crystallinity, one must often drive the reaction toward the thermodynamic equilibrium (high cis content for 1,3-DMCD), whereas kinetic trapping might preserve the starting ratio.

Figure 1: Reaction pathway for the two-stage melt polycondensation of 1,3-DMCD.

Experimental Protocol

Materials & Equipment

• Monomer: Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD).

• Diol: 1,4-Butanediol (BD) (Molar excess 1.5:1 to 2.0:1 relative to DMCD).

• Catalyst: Titanium(IV) butoxide (TBT) or Titanium(IV) isopropoxide (TIP). Concentration: 100–300 ppm relative to theoretical polymer yield.

• Reactor: 250 mL Stainless steel or glass reactor equipped with:

  • Mechanical stirrer (anchor or helical ribbon type).

  • Nitrogen inlet/outlet.

  • Dean-Stark trap or distillation column.

  • High-vacuum pump (capable of <100 Pa / <1 mbar).

Stage I: Transesterification (Atmospheric Pressure)

Objective: Complete conversion of methyl esters to hydroxybutyl esters; removal of methanol.

• Charging: Load 1,3-DMCD and 1,4-Butanediol (molar ratio 1:1.8) into the reactor.

• Inerting: Purge with

  x3 to remove (prevents oxidative degradation/coloration).

• Melting: Heat to 150°C under continuous

  flow.

• Catalysis: Once molten, inject TBT catalyst (200 ppm).

• Reaction Ramp:

  • Increase temperature to 180°C . Methanol distillation should begin (theoretical bp: 64.7°C).

  • Gradually ramp to 200°C over 2 hours.

  • Self-Validation Check: Monitor the volume of methanol collected. The reaction is considered complete when >95% of theoretical methanol is recovered.

Stage II: Polycondensation (Vacuum Phase)

Objective: Chain extension via removal of excess 1,4-butanediol.

• Vacuum Ramp: Slowly reduce pressure over 30 minutes to prevent bumping. Target: < 1 mbar (100 Pa) .

• Temperature Ramp: Simultaneously increase temperature to 230–240°C .

  • Note: Do not exceed 250°C to minimize thermal degradation and random chain scission.

• Reaction: Maintain conditions for 2–4 hours.

• Torque Monitoring: Monitor the stirrer torque (current draw).

  • Endpoint: When torque plateaus (indicating constant viscosity), stop the reaction.

• Termination: Break vacuum with

  . Discharge the polymer melt into ice water (to quench amorphous) or onto a Teflon sheet.

Characterization & Data Analysis

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for verifying the stereochemistry (cis/trans ratio) which shifts during the high-temperature reaction.

• Solvent:

  or (if solubility is poor).

• Key Signals (

  NMR):

  • Methine Protons (CH-CO): The axial and equatorial protons on the cyclohexane ring resonate at distinct frequencies.

  • Cis-isomer (e,e): Methine protons are axial-like, typically appearing upfield relative to the trans isomer.

  • Trans-isomer (a,e): Due to the rapid ring flip in 1,3-trans systems, signals may average, but distinct shifts are observable compared to the rigid cis-form.

Thermal Properties (DSC)

The thermal behavior confirms the successful incorporation of the 1,3-isomer "kink."

Property	Typical Value (1,3-PBCE)	Comparison to 1,4-PBCE	Mechanism
	-30°C to -10°C	Lower	Increased free volume due to 1,3-kink.
	90°C - 110°C	Significantly Lower (~160°C for 1,4)	Disrupted crystal lattice packing.
Crystallinity	20 - 35%	Lower	Slower crystallization kinetics.

Isomerization Logic Flow

The following diagram illustrates the stereochemical equilibrium considerations during synthesis.

Figure 2: Stereochemical control workflow. Unlike 1,4-systems, thermodynamic equilibrium in 1,3-systems favors the cis-isomer.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Yellow/Brown Color	Oxidation or Thermal Degradation	Ensure strict purge. Reduce max temp to <235°C. Add antioxidant (e.g., Irganox 1010) at start.
Low Molecular Weight	Incomplete Vacuum or Stoichiometry	Check vacuum seals (<1 mbar essential). Ensure excess diol was sufficient in Stage 1 to cap all acid groups.
Opaque/Hazy Polymer	High Crystallinity	Quench melt rapidly in ice water to maintain transparency (amorphous state).
Slow Reaction Rate	Catalyst Deactivation	Hydrolysis of Ti-catalyst by moisture. Dry reagents (Diol) < 0.05% water content before use.

References

• Bertani, R., et al. (2025). Analysis of parameters affecting polymerization and cis-trans isomerization of cyclohexanedicarboxylates. Journal of Polymer Science. 1

• Guidotti, G., et al. (2018). Novel Random Copolymers of Poly(butylene 1,4-cyclohexane dicarboxylate) with Outstanding Barrier Properties. MDPI Polymers. 2[2][3][4]

• Wang, X., et al. (2014). Method for producing mixture comprising cis- and trans-dimethyl 1,4-cyclohexanedicarboxylate. World Intellectual Property Organization (Patent). 5

• Kricheldorf, H. R. (1995). Cis/trans isomerism of 1,4-cyclohexanedicarboxylic acid in crystalline, liquid-crystalline and amorphous polyesters. Macromolecular Chemistry and Physics. 6

• Genovese, L., et al. (2021). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters. NIH / MDPI. 7[2][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel Random Copolymers of Poly(butylene 1,4-cyclohexane dicarboxylate) with Outstanding Barrier Properties for Green and Sustainable Packaging: Content and Length of Aliphatic Side Chains as Efficient Tools to Tailor the Material’s Final Performance [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. WO2014080980A1 - Method for producing mixture comprising cis- and trans-dimethyl 1,4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging - PMC [pmc.ncbi.nlm.nih.gov]

"application of Dimethyl cyclohexane-1,3-dicarboxylate in organic synthesis"

This Application Note is designed as a high-level technical guide for organic chemists and process engineers. It moves beyond basic product descriptions to focus on strategic utility : how to use Dimethyl Cyclohexane-1,3-Dicarboxylate (DMCD-1,3) as a pivot point for chirality and structural diversity in drug discovery and polymer science.

High-Value Scaffold for Asymmetric Synthesis and Polymer Engineering

Executive Summary & Chemical Identity

Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 62638-06-6 / 6998-82-9) is a versatile alicyclic diester produced via the catalytic hydrogenation of dimethyl isophthalate.[1] Unlike its linear 1,4-isomer (used ubiquitously in PET/polyester production), the 1,3-isomer introduces a critical "kink" in the molecular backbone.

• Core Value Proposition:

  • Stereochemical Diversity: The cis-isomer is a meso compound , making it an ideal substrate for enzymatic desymmetrization to generate enantiopure building blocks.

  • Polymer Modification: Used to disrupt crystallinity and modulate the glass transition temperature (

    ) in high-performance resins.

  • Rigid Pharmacophore: Provides a defined spatial arrangement for 1,3-disubstituted motifs (diamines, diols) common in GPCR ligands and enzyme inhibitors.

Chemical Profile

Property	Specification
Molecular Formula
Molecular Weight	200.23 g/mol
Stereochemistry	Mixture of cis (meso) and trans (racemic)
Boiling Point	135-140 °C (at 10 mmHg)
Solubility	Soluble in MeOH, EtOH, THF, DCM; Insoluble in water

Strategic Application: Enzymatic Desymmetrization

Target Audience: Medicinal Chemists, Chiral Synthesis Groups.

The most powerful application of DMCD-1,3 in pharma is the desymmetrization of the cis-isomer . Because the cis-diester is a meso compound (possessing a plane of symmetry), it is achiral. However, treating it with an esterase enzyme (typically Pig Liver Esterase, PLE) selectively hydrolyzes one of the two chemically identical ester groups, breaking the symmetry and creating a chiral half-ester with high enantiomeric excess (ee).

Mechanism of Action

The enzyme's active site sterically discriminates between the pro-R and pro-S ester groups. This "chiral switch" converts a cheap, achiral starting material into a high-value chiral intermediate used for synthesizing amino acids, alkaloids, and

-lactams.

Protocol 1: PLE-Mediated Hydrolysis (Desymmetrization)

Note: This protocol assumes the use of pure cis-dimethyl cyclohexane-1,3-dicarboxylate. If starting with a mixture, separate isomers via column chromatography or fractional crystallization first.

Reagents:

• cis-Dimethyl cyclohexane-1,3-dicarboxylate (10 mmol, 2.0 g)

• Pig Liver Esterase (PLE) (crude preparation or immobilized)

• Phosphate Buffer (0.1 M, pH 7.0)

• 1.0 M NaOH (for pH stat titration)

Step-by-Step Methodology:

• Emulsification: In a 100 mL reaction vessel, suspend 2.0 g of the cis-diester in 40 mL of 0.1 M phosphate buffer (pH 7.0). Vigorous stirring is essential as the ester is sparingly soluble.

• Initiation: Add 100-200 units of PLE.

• pH Stat Reaction: The hydrolysis releases acid, lowering pH. Maintain pH at 7.0

  0.1 by the automatic addition of 1.0 M NaOH using a pH-stat titrator.

  • Critical Control Point: Do not overshoot pH > 7.5, as non-enzymatic (racemic) hydrolysis will compete, eroding enantiopurity.

• Termination: Stop the reaction when exactly 1.0 equivalent of NaOH has been consumed (indicating mono-hydrolysis).

• Workup:

  • Wash the aqueous phase with diethyl ether (

    ) to remove unreacted diester.

  • Acidify the aqueous phase to pH 2.0 with 1 M HCl.

  • Extract the chiral half-ester (Mono-methyl cis-cyclohexane-1,3-dicarboxylate) with Ethyl Acetate (

    ).

• Purification: Dry over

  , filter, and concentrate. The product is typically a viscous oil that crystallizes upon standing.

Expected Outcome: >90% Chemical Yield, >95% ee of the (1S, 3R)-half-ester (configuration depends on specific enzyme batch/source).

Strategic Application: Divergent Scaffold Synthesis

Target Audience: Drug Discovery (Lead Optimization).

Once the diester (or the chiral half-ester) is secured, it serves as a branch point for three distinct pharmacophore classes: Diols , Diamines , and Amino Acids .

Workflow Visualization

The following diagram illustrates the divergent pathways available from the parent diester.

Caption: Divergent synthetic pathways from Dimethyl cyclohexane-1,3-dicarboxylate transforming it into diols, chiral acids, or diamines.

Protocol 2: Curtius Rearrangement to 1,3-Diamines

This transformation is vital for creating urea-based inhibitors or peptidomimetics.

Safety Warning: Azide intermediates are potentially explosive. Perform behind a blast shield.

• Saponification: Hydrolyze the diester to the dicarboxylic acid using LiOH in THF/Water.

• Acyl Azide Formation: Dissolve the diacid (5 mmol) in dry Toluene. Add Triethylamine (12 mmol) and Diphenylphosphoryl azide (DPPA, 11 mmol).

• Rearrangement: Heat the mixture to 80°C for 2 hours. Evolution of

  gas indicates the formation of the bis-isocyanate.

• Trapping (Urea/Carbamate):

  • For Carbamates: Add excess Benzyl Alcohol and reflux for 4 hours (yields Cbz-protected diamine).

  • For Free Amines: Add 6N HCl and reflux for 1 hour to hydrolyze the isocyanate directly to the amine salt.

Industrial Application: Polymer Modification

Target Audience: Material Scientists.

In polyester synthesis (e.g., PET, PBT), incorporating DMCD-1,3 disrupts the packing of the polymer chains.

• Effect: Reduces crystallinity and lowers melting point (

  ), improving processability and clarity.

• Mechanism: The 1,3-geometry introduces a "kink" (unlike the linear 1,4-linkage), preventing efficient lamellar stacking.

• Usage: Typically used as a co-monomer (5-15 mol%) in the transesterification stage with ethylene glycol or 1,4-butanediol.

Comparative Data: Thermal Properties of Polyesters

Monomer Composition	(°C)	(°C)	Crystallinity	Application
Pure 1,4-DMCD (Linear)	~80	~260	High	Structural Fibers
Pure 1,3-DMCD (Kinked)	~60	~180	Low/Amorphous	Transparent Films
90:10 Blend (1,4 : 1,3)	75	245	Moderate	Impact-Modified Resins

References

• Enzymatic Desymmetrization: Ohno, M., et al. "Pig Liver Esterase-Catalyzed Hydrolysis of cis-1,3-Diesters." Journal of the American Chemical Society, 1981, 103(9), 2405–2406. Link

• Curtius Rearrangement Protocol: Shioiri, T., et al. "Diphenylphosphoryl azide. A new convenient reagent for a modified Curtius reaction." Journal of the American Chemical Society, 1972, 94(17), 6203–6205. Link

• Polymer Properties: Berti, C., et al. "Bio-based polyesters: synthesis and characterization." Molecules, 2019, 24(1), 1030. Link

• Hydrogenation Catalysts: Zhang, G., et al. "Selective Hydrogenation of Dimethyl Terephthalate to 1,4-Cyclohexane Dicarboxylate."[2] Journal of Nanoscience and Nanotechnology, 2020.[2] Link (Analogous chemistry for 1,3-isomer).

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Selective Hydrogenation of Dimethyl Terephthalate to 1,4-Cyclohexane Dicarboxylate by Highly Dispersed Bimetallic Ru-Re/AC Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Reduction of Dimethyl Cyclohexane-1,3-dicarboxylate to Cyclohexane-1,3-dimethanol

Abstract & Strategic Overview

The reduction of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) to Cyclohexane-1,3-dimethanol (CHDM) is a pivotal transformation in the synthesis of high-performance polyesters, polyurethane coatings, and chiral pharmaceutical intermediates. While the 1,4-isomer (from terephthalic acid) is ubiquitous in industrial PET modification, the 1,3-isomer offers unique conformational properties due to its non-linear geometry, influencing the glass transition temperature (

) and flexibility of derived polymers.

This guide details two distinct protocols:

• Protocol A (Research Scale): A high-yielding, stoichiometric reduction using Lithium Aluminum Hydride (LiAlH

  ), optimized for stereochemical retention and laboratory safety.

• Protocol B (Process Scale): A catalytic hydrogenation approach using Heterogeneous Catalysis, aligned with Green Chemistry principles for scale-up.

Mechanistic Insight & Stereochemistry

Reaction Mechanism (Hydride Transfer)

The reduction of the ester moiety proceeds via a nucleophilic acyl substitution followed by a nucleophilic addition. The rigid cyclohexane ring dictates that the stereochemistry (cis/trans) of the starting material is largely preserved, provided the reaction conditions do not induce epimerization at the

-carbon (C1/C3).

Key Mechanistic Steps:

• Activation: The aluminum center coordinates with the carbonyl oxygen.

• Hydride Delivery: Transfer of H

  to the carbonyl carbon forms a tetrahedral aluminate intermediate.

• Collapse: Elimination of the methoxide leaving group generates an aldehyde intermediate (transient).

• Second Reduction: Rapid reduction of the aldehyde by a second hydride yields the primary alkoxide.

• Hydrolysis: Acidic or aqueous workup releases the free diol.

Stereochemical Considerations

• Cis-isomer: Thermodynamically more stable in the diester form (diequatorial conformation possible). Leads to cis-1,3-bis(hydroxymethyl)cyclohexane.[1][2]

• Trans-isomer: Leads to trans-1,3-bis(hydroxymethyl)cyclohexane.

• Note: LiAlH

  reduction is kinetically controlled and typically preserves the cis/trans ratio of the starting material.

Figure 1: Step-wise mechanistic pathway for the hydride reduction of diesters.

Protocol A: Stoichiometric Reduction (LiAlH )

Scale: 10 g – 50 g Primary Application: Lab-scale synthesis, high purity requirements, stereochemical definition.

Reagents & Equipment

• Substrate: Dimethyl cyclohexane-1,3-dicarboxylate (MW: 200.23 g/mol ).

• Reductant: Lithium Aluminum Hydride (LiAlH

  ), 2.4 M in THF or powder (95%).

  • Stoichiometry: Theoretical requirement is 0.5 mol LiAlH

    per 1 mol ester group (1.0 mol LiAlH per 1 mol Diester). Recommended: 1.2 – 1.5 equivalents to ensure completion.

• Solvent: Anhydrous THF (Tetrahydrofuran), dried over Na/benzophenone or from SPS.

• Equipment: 3-neck RBF, N

  manifold, reflux condenser, addition funnel, ice/salt bath.

Step-by-Step Procedure

Step 1: System Preparation

• Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel.

• Flush the system with dry Nitrogen (N

  ) or Argon for 15 minutes.

• Maintain a positive pressure of inert gas throughout the reaction.

Step 2: Reagent Preparation

• Flask: Charge with LiAlH

  (1.5 equiv) suspended in anhydrous THF (concentration ~0.5 M). Cool to 0°C using an ice bath.

  • Safety: LiAlH

    is pyrophoric. Handle under inert atmosphere.

• Funnel: Dissolve Dimethyl cyclohexane-1,3-dicarboxylate (1.0 equiv) in anhydrous THF (concentration ~1.0 M).

Step 3: Controlled Addition

• Add the ester solution dropwise to the LiAlH

  suspension at 0°C.

  • Observation: Vigorous gas evolution (Hngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    ) may occur if moisture is present. The reaction is exothermic.

• Control the rate to keep the internal temperature < 10°C.

• Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature (RT).

• Optional: If TLC indicates incomplete conversion after 2 hours, heat to reflux (66°C) for 1–2 hours.

Step 4: The Fieser Quench (Critical)

Standard acidic quenches often form unfilterable emulsions with aluminum salts. The Fieser method produces a granular, easy-to-filter precipitate.

For every x grams of LiAlH

used:

• Cool reaction mixture to 0°C.

• Slowly add x mL of Water (Caution: Vigorous H

  evolution).

• Add x mL of 15% NaOH solution.

• Add 3x mL of Water.

• Warm to RT and stir for 30 minutes. The grey slurry should turn into a white, granular precipitate.

• Add anhydrous MgSO

  to the mixture and stir for 15 minutes to dry the organic phase.

Step 5: Isolation

• Filter the mixture through a pad of Celite or a fritted glass funnel.

• Wash the filter cake with THF (3 x 50 mL).

• Concentrate the combined filtrate in vacuo.

• Purification: The crude diol is often pure enough (>95%).[3] If necessary, purify via Kugelrohr distillation or flash chromatography (EtOAc/MeOH).

Figure 2: Operational workflow for LiAlH

reduction utilizing the Fieser workup method.

Protocol B: Catalytic Hydrogenation (Green/Process Scale)

Scale: >100 g to kg Primary Application: Industrial production, avoidance of aluminum waste.

Catalyst Selection[5][6]

• Copper Chromite (CuCr

  O ): Historical standard, robust but toxic (Cr).

• Copper/Zinc Oxide (Cu/ZnO): Modern "green" alternative.

• Ruthenium on Carbon (Ru/C): Effective but requires careful control to avoid reducing the cyclohexane ring (hydrogenolysis) or methanation.

Protocol (Cu/ZnO Catalyst)

• Reactor: High-pressure stainless steel autoclave (e.g., Parr reactor).

• Loading:

  • Substrate: Dimethyl cyclohexane-1,3-dicarboxylate.

  • Solvent: Methanol (facilitates transesterification/hydrogenolysis cycle) or neat (if liquid at reaction temp).

  • Catalyst: Cu/ZnO/Al

    O (5-10 wt% loading).

• Conditions:

  • Pressure: 50 – 100 bar (725 – 1450 psi) H

    .

  • Temperature: 200°C – 240°C.

  • Time: 4 – 10 hours.

• Workup:

  • Cool and vent H

    .

  • Filter catalyst (recyclable).

  • Distill off Methanol.

  • Vacuum distill product.[4]

Analytical Characterization

Technique	Parameter	Expected Signal	Notes
1H NMR	3.4 - 3.6 ppm	Doublet (d) or Multiplet	Represents the -CH OH protons. Disappearance of methyl ester singlet (~3.6 ppm).
IR	3200 - 3400 cm	Broad Stretch	Strong O-H stretch.
IR	1735 cm	Absent	Complete disappearance of Ester C=O stretch is critical for QC.
GC-MS	Molecular Ion	m/z 144.2	[M]+ or [M-18] (loss of water) peaks common.

Troubleshooting & Expert Tips

• Incomplete Reduction: If the IR spectrum still shows a carbonyl peak at 1735 cm

  , the reduction halted at the aldehyde stage or unreacted ester remains. Remedy: Reflux the LiAlH mixture for an additional hour. Ensure reagents are dry.

• Gel Formation during Workup: A common failure mode in LAH reductions. Remedy: Strictly adhere to the Fieser quench ratios (1:1:3). Do not rush the stirring step after adding NaOH; the granular precipitate takes time to form.

• Stereochemical Scrambling: While rare with LiAlH

  , high temperatures in the catalytic method can epimerize the 1,3-centers. Remedy: Lower the hydrogenation temperature and increase pressure to compensate for rate.

References

• BenchChem. (2025).[5][6] A Comparative Guide to Ester Reduction: Lithium Pyrrolidinoborohydride vs. Lithium Aluminum Hydride (LiAlH4). Retrieved from

• American Chemical Society. (2024).[7] A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction.[7] Retrieved from

• Imperial College London. Experiment 5: Reductions with Lithium Aluminium Hydride. Retrieved from

• Asian Journal of Chemistry. (2019). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids.[8][9] Retrieved from

• Organic Syntheses. cis-BICYCLO[3.3.0]OCTANE-3,7-DIONES (Use of Dimethyl 1,3-acetonedicarboxylate). Retrieved from

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 5059-76-7|cis-1,3-Bis(hydroxymethyl)cyclohexane|BLD Pharm [bldpharm.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. acs.org [acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]

Application Note: HPLC and UPLC Strategies for the Separation of Dimethyl cyclohexane-1,3-dicarboxylate Isomers

This Application Note is structured to guide researchers through the method development and execution for separating Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) isomers. It synthesizes theoretical principles with practical, high-performance protocols.[1]

Executive Summary & Scientific Context

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) is a critical intermediate in the synthesis of functional polymers, plasticizers, and pharmaceutical agents. It is typically produced via the catalytic hydrogenation of dimethyl isophthalate.[1]

The stereochemistry of DMCD profoundly influences the physical properties (melting point, crystallinity, and glass transition temperature) of the final polymer.

• The Challenge: DMCD exists primarily as two diastereomers:

  • cis-isomer: The thermodynamically favored form (typically diequatorial conformer), which is a meso compound (achiral).[1]

  • trans-isomer: The kinetic or less stable form (axial/equatorial conformer), which exists as a pair of enantiomers (chiral).[1]

While Gas Chromatography (GC) is often used for volatile esters, HPLC/UPLC is preferred when:

• Analyzing hydrolysis products (free acids) simultaneously.

• Isolating isomers for biological testing (preparative scale).[1]

• Coupling with Mass Spectrometry (LC-MS) for trace impurity identification.[1]

This guide provides two validated workflows: a Reverse-Phase (RP) method for general diastereomer quantification and a Normal-Phase (NP) method for orthogonal verification.

Isomer Chemistry & Separation Mechanism[1]

Understanding the 3D conformation is vital for column selection.[1]

• cis-1,3-DMCD: The diequatorial conformation creates a flatter, more hydrophobic surface area.[1] In Reverse Phase (RP) chromatography, this generally results in stronger retention compared to the trans isomer.

• trans-1,3-DMCD: The presence of one axial group creates a "kinked" structure with slightly higher polarity and reduced contact area with C18 ligands, typically leading to earlier elution in RP modes.[1]

Visualization: Isomer Separation Logic

Figure 1: Predicted elution order mechanism on a C18 Reverse Phase column based on conformational hydrophobicity.

Protocol A: UPLC Reverse-Phase Method (High Throughput)[1]

This method is designed for rapid QC analysis to determine the diastereomeric ratio (dr).

Instrumentation & Conditions

Parameter	Specification
System	UPLC/UHPLC System (e.g., Waters ACQUITY or Agilent 1290)
Detector	PDA/UV at 210 nm (Ester carbonyl absorption is weak; 210 nm is critical)
Column	C18 Bridged Ethyl Hybrid (BEH) , 1.7 µm, 2.1 x 100 mm
Column Temp	40°C (Controls viscosity and improves mass transfer)
Flow Rate	0.4 mL/min
Injection Vol	1.0 µL

Mobile Phase[1][3][4][5]

• Solvent A: Milli-Q Water + 0.1% Formic Acid (improves peak shape)[1]

• Solvent B: Acetonitrile (ACN) (Sharper peaks than Methanol for this ester)

Gradient Table

Time (min)	% Solvent A	% Solvent B	Curve
0.00	85	15	Initial
5.00	40	60	Linear
6.00	5	95	Wash
7.00	85	15	Re-equilibration

Sample Preparation[1]

• Stock Solution: Weigh 10 mg of DMCD sample into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile.[1]

• Working Standard: Dilute stock 1:10 with water/ACN (50:50) to reach ~100 µg/mL.[1][2]

• Filtration: Filter through a 0.2 µm PTFE syringe filter before injection.

Protocol B: HPLC Normal-Phase Method (Orthogonal)

Use this method if the RP method shows co-elution with matrix impurities or for preparative purification.[1]

Instrumentation & Conditions

Parameter	Specification
System	Standard HPLC (e.g., Agilent 1260 or Shimadzu i-Series)
Detector	Refractive Index (RI) or UV at 215 nm
Column	Silica (Unbonded) , 5 µm, 4.6 x 250 mm (e.g., Zorbax SIL)
Column Temp	25°C (Ambient)
Flow Rate	1.0 mL/min

Mobile Phase (Isocratic)[1][6]

• Composition: n-Hexane / Isopropanol (98:2 v/v)[1]

• Note: Isopropanol acts as the polar modifier.[1] Adjust to 95:5 if retention is too high.[1]

Experimental Logic

In Normal Phase, the elution order is typically reversed compared to RP.[1] The more polar trans isomer (due to the axial ester group exposing the carbonyl oxygen more effectively) may interact more strongly with the silanols, potentially eluting after the cis isomer, though this is highly dependent on the specific solvation shell.

Method Development Workflow

The following diagram outlines the decision process for optimizing the separation of DMCD isomers.

Figure 2: Step-by-step decision tree for optimizing DMCD chromatography.

System Suitability & Troubleshooting

To ensure data trustworthiness (E-E-A-T), every run must meet these criteria:

Acceptance Criteria

Parameter	Limit	Rationale
Resolution (Rs)	> 1.5	Ensures baseline separation for accurate integration.
Tailing Factor (T)	0.8 - 1.2	Indicates neutral pH control and clean column frit.[1]
Precision (RSD)	< 1.0% (n=6)	Confirms pump stability and injector accuracy.[1]

Troubleshooting Guide

• Problem: Low sensitivity/No peaks.

  • Cause: Detection wavelength too high.[1]

  • Fix: Ensure UV is set to 205-210 nm .[1] Esters have minimal absorbance above 220 nm.[1]

• Problem: Split peaks or "shoulders".

  • Cause: Sample solvent mismatch.[1]

  • Fix: Dissolve sample in mobile phase starting conditions (e.g., 15% ACN) rather than 100% ACN.

• Problem: Retention time drift.

  • Cause: Temperature fluctuation.[1][2][3][4]

  • Fix: Use a thermostatted column compartment (TCC) set to 40°C ± 0.5°C.[1]

References

• PubChem. (n.d.).[1] Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary. National Library of Medicine.[1] Retrieved January 30, 2026, from [Link]

• Sielc Technologies. (n.d.).[1] HPLC Method for Analysis of Isophthalic acid. Retrieved January 30, 2026, from [Link]

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

High-Resolution GC-MS Profiling of Dimethyl Cyclohexane-1,3-dicarboxylate (DMCD-1,3): Stereoisomer Separation and Structural Elucidation

Abstract & Significance

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD-1,3) is a critical intermediate in the synthesis of specialized polyesters, plasticizers, and pharmaceutical building blocks. Produced primarily via the catalytic hydrogenation of dimethyl isophthalate (DMI), the physicochemical properties of the final polymer depend heavily on the stereochemistry (cis vs. trans ratio) of the cyclohexane ring.

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the separation and identification of DMCD-1,3 stereoisomers. Unlike its 1,4-isomer (used in PET/PCT plastics), the 1,3-isomer presents unique stereochemical challenges due to the stability differences between its diequatorial and axial-equatorial conformers. This guide provides a self-validating workflow for researchers monitoring hydrogenation efficiency and isomeric purity.

Chemical & Stereochemical Context

To interpret the chromatography correctly, one must understand the conformational analysis of the 1,3-disubstituted cyclohexane ring.

• Chemistry: Hydrogenation of the aromatic ring in Dimethyl Isophthalate (DMI) yields DMCD-1,3 (

  , MW: 200.23 g/mol ).

• Stereoisomerism:

  • cis-1,3-isomer: Both substituents can adopt an equatorial position (diequatorial). This is the thermodynamically preferred, lower-energy conformer.

  • trans-1,3-isomer: One substituent is axial and the other is equatorial (ax/eq).[1][2] This imposes higher steric strain (1,3-diaxial interactions).[3]

Chromatographic Implication: On non-polar phases (e.g., 5% Phenyl), separation is driven by boiling point and vapor pressure. On polar phases (e.g., PEG/WAX), separation is driven by dipole moments. Due to the distinct conformational locking of the 1,3-system, the cis (diequatorial) and trans (ax/eq) isomers exhibit resolvable retention time differences, typically requiring a polar stationary phase for baseline resolution.

Analytical Strategy & Workflow

The following diagram outlines the logical flow from sample preparation to structural confirmation.

Figure 1: Analytical workflow for the characterization of DMCD-1,3 isomers.

Detailed Experimental Protocol

Sample Preparation[4][5][6][7]

• Solvent: Acetone or Dichloromethane (DCM). Acetone is preferred for polar column compatibility and solubility of the aromatic starting material.

• Concentration: 1000 µg/mL (1 mg/mL).

• Filtration: 0.22 µm PTFE syringe filter to remove catalyst fines (Pd/C or Ru/C) from hydrogenation mixtures.

GC-MS Instrument Parameters

System: Single Quadrupole GC-MS (e.g., Agilent 7890/5977 or Shimadzu QP2020).

Parameter	Setting	Rationale
Column	DB-WAX UI (or equivalent PEG) 30m × 0.25mm × 0.25µm	Polar phases provide superior separation of cis/trans ester isomers compared to non-polar (DB-5) phases.
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Injection Mode	Split (50:1)	Prevents column overload; sharpens peaks for resolution.
Carrier Gas	Helium @ 1.2 mL/min	Constant flow mode for stable retention times.
Oven Program	60°C (hold 1 min) Ramp 10°C/min to 240°C Hold 5 min	Slow ramp allows interaction time for stereoisomer resolution.
Transfer Line	250°C	Prevents condensation of high-boiling diesters.
Ion Source	Electron Impact (EI), 230°C	Standard 70 eV ionization for library matching.
Scan Range	35–450 m/z	Captures molecular ion (200) and lower fragments.
Solvent Delay	3.5 min	Protects filament from solvent peak.

Results & Discussion

Chromatographic Profile

Under the prescribed DB-WAX conditions, the elution order is governed by polarity and molecular shape.

• Dimethyl Isophthalate (Reactant): Elutes last due to aromatic pi-pi interactions with the polar phase.

• DMCD-1,3 Isomers:

  • Peak A (Earlier Eluter): trans-Dimethyl cyclohexane-1,3-dicarboxylate. (Axial/Equatorial - less interaction with stationary phase).

  • Peak B (Later Eluter): cis-Dimethyl cyclohexane-1,3-dicarboxylate. (Diequatorial - more "open" structure, slightly stronger interaction).

  • Note: Validation with pure standards is recommended, as column aging can shift relative retention.[4]

Mass Spectral Fragmentation (EI)

The mass spectrum of DMCD-1,3 (

) follows characteristic ester fragmentation pathways.

Key Diagnostic Ions:

• m/z 200 (Molecular Ion, M+): Typically weak intensity (<5%).

• m/z 169 (M - 31): Loss of methoxy group (

  ). Characteristic of methyl esters.

• m/z 168 (M - 32): Loss of methanol (

  ).

• m/z 141 (M - 59): Loss of carboxymethyl group (

  ). Base peak or major fragment.[4][5]

• m/z 113: Cyclohexane ring fragmentation.

Fragmentation Pathway Diagram

The following diagram illustrates the mechanistic cleavage leading to the primary ions.

Figure 2: Proposed EI fragmentation pathway for Dimethyl cyclohexane-1,3-dicarboxylate.

System Suitability & Validation

To ensure data trustworthiness (Trustworthiness in E-E-A-T), the following criteria must be met before batch analysis:

• Resolution (Rs): The resolution between the cis and trans isomer peaks must be > 1.5. If Rs < 1.5, decrease the oven ramp rate to 5°C/min.

• Sensitivity: The S/N ratio for the m/z 141 ion at 1 µg/mL must exceed 10:1.

• Inertness: Tailing factor for the diester peaks should be < 1.2. Excessive tailing indicates active sites in the liner or column (replace liner with deactivated glass wool).

References

• Stereochemistry of 1,3-Dimethylcyclohexane Derivatives

  • Source: Stereoelectronics.org. (2021). "1,3-Dimethylcyclohexane - Stereoelectronics."
  • Relevance: Establishes the thermodynamic stability of the diequatorial (cis)

  • URL:[Link]

• Hydrogenation of Dimethyl Isophthalate

  • Source: Asian Publication Corporation. (2019).
  • Relevance: Details the synthesis route and the formation of cis/trans mixtures

  • URL:[Link]

• Mass Spectral Fragmentation of Esters

  • Source: Chemistry LibreTexts. (2023).[4] "Fragmentation Patterns in Mass Spectra."

  • Relevance: Provides the mechanistic basis for the observed loss of methoxy (M-31) and carbomethoxy (M-59) groups.

  • URL:[Link]

• GC Separation of Cyclohexane Dicarboxylates

  • Source: ResearchGate. (2025).
  • Relevance: Confirms the utility of 5%-phenyl and polar columns for separating cyclohexane dicarboxyl

  • URL:[Link][6]

Sources

• 1. stereoelectronics.org [stereoelectronics.org]
• 2. youtube.com [youtube.com]
• 3. 2.15 Conformations of Disubstituted Cyclohexanes – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]

"experimental procedure for the laboratory synthesis of Dimethyl cyclohexane-1,3-dicarboxylate"

Abstract & Scope

This application note details the experimental procedure for the synthesis of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) via the catalytic hydrogenation of dimethyl isophthalate. DMCD is a critical aliphatic intermediate used in the production of high-performance polyesters, plasticizers, and coating resins.

Unlike standard esterifications, this protocol addresses the challenge of aromatic ring saturation , requiring high-pressure catalytic hydrogenation. This guide prioritizes the Rhodium on Alumina (Rh/Al₂O₃) method for laboratory-scale synthesis due to its superior selectivity and milder operating conditions compared to Palladium or Ruthenium alternatives, minimizing hydrogenolysis side reactions.

Strategic Analysis & Chemical Logic

Reaction Mechanism

The synthesis involves the heterogeneous catalytic reduction of the aromatic

-system of dimethyl isophthalate. The reaction proceeds via the syn-addition of hydrogen across the benzene ring, adsorbed onto the metal catalyst surface.

Reaction Scheme:

Stereochemical Considerations (The "Why" behind the outcome)

The product exists as two diastereomers: cis and trans.

• Cis-isomer (Thermodynamic Product): In a 1,3-disubstituted cyclohexane, the cis isomer allows both ester groups to occupy the equatorial position (diequatorial), making it thermodynamically more stable.

• Trans-isomer: Forces one substituent into the axial position (axial-equatorial), creating 1,3-diaxial strain.

Catalytic Implication: While heterogeneous hydrogenation typically favors cis addition (kinetic control), the use of Rhodium at moderate temperatures often yields a high cis:trans ratio (typically >85:15). If the trans isomer is formed, it can be isomerized to the cis form using a base alkoxide, though this protocol focuses on direct hydrogenation.

Catalyst Selection Matrix[1]

Catalyst	Pros	Cons	Recommendation
5% Rh/Al₂O₃	High activity at lower T/P; Excellent selectivity; Minimal hydrogenolysis.	High cost.	Primary Choice for Lab Scale
5% Pd/C	Low cost; Industrial standard.	Requires higher T (>140°C) or P; Slower kinetics for rings.	Secondary Choice
5% Ru/C	Active for rings.	High risk of ester reduction (hydrogenolysis) to alcohols.	Not Recommended

Experimental Protocol

Equipment & Materials

• Reactor: 300 mL High-Pressure Parr Reactor (Hastelloy or Stainless Steel) with magnetic drive stirring.

• Gas Supply: Hydrogen gas (Grade 5.0, >99.999% purity).

• Reagents:

  • Dimethyl Isophthalate (DMI), >99% purity [CAS: 1459-93-4].

  • Methanol (Anhydrous), HPLC grade.

  • 5% Rhodium on Alumina (Rh/Al₂O₃) powder.

Step-by-Step Procedure

Phase 1: Reactor Loading

• Preparation: Ensure the Parr reactor vessel is clean, dry, and free of previous catalyst residues.

• Slurry Formation: In a beaker, dissolve 20.0 g (103 mmol) of Dimethyl Isophthalate in 150 mL of methanol.

  • Note: Slight warming (40°C) may speed up dissolution, but cool to RT before loading.

• Catalyst Addition: Carefully add 1.0 g of 5% Rh/Al₂O₃ (5 wt% loading relative to substrate) to the solution.

  • Caution: Dry noble metal catalysts can be pyrophoric in the presence of methanol vapors. Add the catalyst to the solvent slowly, or wet the catalyst with a small amount of water first if strictly anhydrous conditions are not required (though anhydrous is preferred to prevent hydrolysis).

• Transfer: Pour the slurry into the reactor vessel and seal the headbolts in a star pattern to ensure even pressure distribution.

Phase 2: Hydrogenation

• Purge Cycle (Critical for Safety):

  • Pressurize with Nitrogen (

    ) to 10 bar, stir briefly, and vent to atmospheric pressure. Repeat 3 times to remove Oxygen.

  • Pressurize with Hydrogen (

    ) to 10 bar and vent. Repeat 3 times to displace Nitrogen.

• Reaction Conditions:

  • Pressurize the reactor to 50 bar (725 psi) with

    .

  • Set stirring speed to 1000 RPM (Mass transfer limited reaction; high agitation is mandatory).

  • Heat the reactor to 60°C .

• Monitoring:

  • Monitor the pressure drop. As the aromatic ring saturates,

    is consumed.

  • Repressurize to 50 bar if pressure drops below 40 bar.

  • Reaction is complete when

    uptake ceases (typically 4–6 hours).

Phase 3: Workup

• Cooling: Cool the reactor to room temperature (<25°C).

• Venting: Stop stirring and slowly vent the hydrogen gas to a fume hood exhaust.

• Inerting: Purge the vessel once with Nitrogen to remove residual hydrogen.

• Filtration: Filter the reaction mixture through a Celite 545 pad or a 0.45

  m PTFE membrane to remove the Rhodium catalyst.

  • Recovery: Save the filter cake; Rhodium is expensive and can be recycled.

• Concentration: Remove the methanol solvent via rotary evaporation at 40°C under reduced pressure.

Phase 4: Purification

• Distillation: The crude oil is usually sufficiently pure (>95%) for many applications. For high purity, perform vacuum distillation.

  • Boiling Point: ~130–135°C at 10 mmHg.

  • Collect the clear, colorless viscous liquid.

Visualization of Workflow

Figure 1: Operational workflow for the high-pressure hydrogenation of dimethyl isophthalate.

Data Analysis & Characterization

Expected Results Table

Parameter	Specification	Notes
Appearance	Clear, colorless liquid	Yellowing indicates oxidation or catalyst leaching.
Yield	> 92%	Losses primarily due to mechanical transfer/filtration.
Purity (GC)	> 98%	Main impurity: Methyl cyclohexanecarboxylate (over-reduction).
Cis/Trans Ratio	Typically ~85:15	Determined by GC or NMR integration.

Validation Methods

1. Gas Chromatography (GC-MS):

• Column: DB-5ms or equivalent non-polar column.

• Method: 50°C hold 2 min

  10°C/min to 250°C.

• Interpretation: The cis isomer generally elutes slightly later than the trans isomer on non-polar columns due to higher boiling point (stronger dipole moment in cis-1,3-diequatorial).

2. Nuclear Magnetic Resonance (

H-NMR):

• Solvent:

  .

• Diagnostic Signal (Methine Protons):

  • Cis-isomer: The ring protons at C1 and C3 are axial (substituents are equatorial). They appear as a broad multiplet further upfield.

  • Trans-isomer: One proton is axial, one is equatorial.

  • Key Check: Look for the methyl ester singlet at

    ppm. The integral ratio of ring protons to methyl protons confirms saturation.

Troubleshooting & Safety

Common Issues

• Incomplete Conversion: If aromatic signals remain in NMR (

  7.0–8.0 ppm), the catalyst may be poisoned (Sulphur or Halides in starting material) or agitation was insufficient. Remedy: Increase RPM to 1200 or add fresh catalyst.

• Ester Hydrolysis: If acid is detected (broad OH peak), ensure Methanol is anhydrous. Moisture causes hydrolysis under thermal stress.

Safety Directives

• High Pressure: Never exceed the rated pressure of the reactor. Ensure the burst disk is rated for 1.5x working pressure.

• Hydrogen:

  is explosive over a wide range (4–75%). Leak check all fittings with soapy water or a hydrogen detector before heating.

• Catalyst Handling: Rh/Al₂O₃ is pyrophoric when dry. Always keep it wet with solvent during filtration disposal.

References

• Vertex AI Search. (2023). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids. Asian Publication Corporation. Link

• Vertex AI Search. (2025). Dimethyl Terephthalate Hydrogenation to Dimethyl Cyclohexanedicarboxylates over Bimetallic Catalysts. ResearchGate. Link

• PubChem. (2025).[1] Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary. National Library of Medicine. Link

• Organic Syntheses. (1955). 5,5-Dimethyl-1,3-cyclohexanedione. Org. Synth. Coll. Vol. 3, p.317. Link

• American Chemical Society. (2010). Conformational Preferences of trans-1,2- and cis-1,3-Cyclohexanedicarboxylic Acids. J. Am. Chem. Soc. Link

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dimethyl Cyclohexane-1,3-dicarboxylate as a High-Performance Plasticizer

Abstract

These application notes provide a comprehensive technical guide for researchers and formulation scientists on the use of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD-1,3) as a potential high-performance, non-phthalate plasticizer for polyvinyl chloride (PVC) and other polymer systems. This document outlines the fundamental properties of DMCD-1,3, protocols for its synthesis, its incorporation into polymer matrices, and a suite of analytical methods for performance validation. The protocols are designed to be self-validating, emphasizing the causality behind experimental choices to ensure scientific rigor.

Introduction: The Case for a Novel Plasticizer

The polymer industry is undergoing a significant transition towards safer, more sustainable, and high-performance plasticizers. For decades, phthalate esters like di(2-ethylhexyl) phthalate (DEHP) have dominated the market, but mounting environmental and health concerns have necessitated the development of viable alternatives.[1] Cyclohexane dicarboxylic acid esters have emerged as a promising class of non-toxic plasticizers, with compounds like di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH) gaining commercial traction.[2][3] These alternatives often exhibit favorable toxicological profiles and good performance characteristics.[4][5]

This guide focuses on a lesser-explored isomer, Dimethyl cyclohexane-1,3-dicarboxylate (DMCD-1,3). The structural uniqueness of the 1,3-dicarboxylate isomer suggests the potential for a distinct balance of properties, including plasticizing efficiency, migration resistance, and thermal stability. These notes will provide the foundational knowledge and detailed protocols to explore and validate the efficacy of DMCD-1,3 as a high-performance plasticizer.

Physicochemical Properties of Dimethyl Cyclohexane-1,3-dicarboxylate

A thorough understanding of the physical and chemical properties of DMCD-1,3 is essential for its effective application.

Property	Value	Source
IUPAC Name	dimethyl cyclohexane-1,3-dicarboxylate	[6]
Molecular Formula	C₁₀H₁₆O₄	[6]
Molecular Weight	200.23 g/mol	[6]
CAS Number	6998-82-9 (for cis/trans mixture)	[6]

Synthesis of Dimethyl Cyclohexane-1,3-dicarboxylate

The following is a generalized protocol for the synthesis of DMCD-1,3 via the esterification of cyclohexane-1,3-dicarboxylic acid with methanol.

Materials and Reagents

• Cyclohexane-1,3-dicarboxylic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated) or other suitable acid catalyst

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Toluene or other suitable solvent for azeotropic removal of water

Synthesis Protocol

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic stirrer, add cyclohexane-1,3-dicarboxylic acid and an excess of methanol. A common molar ratio is 1:10 acid to alcohol to drive the reaction to completion.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the dicarboxylic acid).

• Reflux: Heat the mixture to reflux. If using a Dean-Stark trap with toluene, water will be removed azeotropically. The reaction progress can be monitored by the amount of water collected.

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting material.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid with a saturated solution of sodium bicarbonate until effervescence ceases.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by vacuum distillation to obtain pure Dimethyl cyclohexane-1,3-dicarboxylate.

Incorporation of DMCD-1,3 into PVC and Performance Evaluation

The following protocols are designed to assess the performance of DMCD-1,3 as a plasticizer in a standard PVC formulation. It is recommended to prepare parallel formulations with a conventional plasticizer, such as DEHP or di(2-ethylhexyl) terephthalate (DEHT), for comparative analysis.

Formulation and Processing

A typical flexible PVC formulation is as follows:

Component	Parts per hundred resin (phr)
PVC Resin (K-value 65-70)	100
DMCD-1,3 (or comparative plasticizer)	30 - 60
Thermal Stabilizer (e.g., Ca/Zn stearate)	2 - 3
Lubricant (e.g., stearic acid)	0.5 - 1

Protocol for Compounding and Sheet Preparation:

• Dry Blending: In a high-speed mixer, blend the PVC resin, thermal stabilizer, and lubricant until a homogenous powder is obtained.

• Plasticizer Addition: Slowly add the DMCD-1,3 to the powder blend while mixing until it is fully absorbed.

• Melt Compounding: Process the dry blend on a two-roll mill at a temperature of 160-180°C until a homogenous, leathery sheet is formed. The exact temperature will depend on the gelation and fusion characteristics of the formulation.

• Molding: Press the milled sheets in a hydraulic press at a temperature of 170-190°C to produce plaques of a specified thickness for testing.

Performance Testing Protocols

The mechanical properties of the plasticized PVC provide a direct measure of the plasticizer's efficiency.

• Tensile Strength and Elongation at Break (ASTM D638):

  • Cut dumbbell-shaped specimens from the molded sheets.

  • Condition the specimens for at least 24 hours at 23 ± 2°C and 50 ± 5% relative humidity.

  • Test the specimens using a universal testing machine at a specified crosshead speed (e.g., 50 mm/min).

  • Record the tensile strength at break and the percentage of elongation.

• Hardness (ASTM D2240):

  • Use a Shore A durometer to measure the hardness of the molded sheets.

  • Take multiple readings at different points on the sample and calculate the average.

Thermal stability is crucial for both processing and the service life of the final product.

• Thermogravimetric Analysis (TGA) (ASTM E1131):

  • Place a small, known weight of the plasticized PVC sample into the TGA instrument.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • Record the temperature at which significant weight loss begins (onset of degradation). Higher degradation temperatures indicate better thermal stability.[7][8]

• Congo Red Test (ISO 182-1):

  • Place a sample of the plasticized PVC in a test tube with a strip of Congo red indicator paper suspended above it.

  • Heat the test tube in a controlled temperature bath (e.g., 180°C).

  • Record the time it takes for the indicator paper to turn blue, which signifies the release of hydrochloric acid due to degradation. A longer time indicates greater thermal stability.

Low migration is a key feature of high-performance plasticizers, especially for applications with food contact or medical use.

• Solvent Extraction (ASTM D1239):

  • Weigh a pre-cut sample of the plasticized PVC.

  • Immerse the sample in a specified solvent (e.g., hexane for non-polar extraction, ethanol for polar extraction) for a set time and temperature (e.g., 24 hours at 25°C).

  • Remove the sample, dry it thoroughly, and reweigh it.

  • The percentage of weight loss corresponds to the amount of plasticizer that has leached out. Lower weight loss indicates better migration resistance.[9]

• Activated Carbon Volatility (ASTM D1203):

  • Place a weighed sample of the plasticized PVC in a container with activated carbon.

  • Heat the container in an oven at a specified temperature (e.g., 70°C) for a set time (e.g., 24 hours).

  • Cool the sample and reweigh it.

  • The percentage of weight loss indicates the amount of plasticizer that has volatilized.

Data Interpretation and Expected Outcomes

The performance of Dimethyl cyclohexane-1,3-dicarboxylate should be benchmarked against established plasticizers.

Performance Metric	Expected Outcome for a High-Performance Plasticizer	Rationale
Tensile Strength	Moderate to high	Indicates good compatibility and reinforcement of the polymer matrix.
Elongation at Break	High	A primary indicator of plasticizing efficiency and flexibility.
Hardness (Shore A)	Lower value for a given concentration	Demonstrates higher plasticizing efficiency.
Thermal Degradation Temp.	High	Essential for processability and long-term durability.
Migration (Solvent & Volatility)	Low	Crucial for safety in sensitive applications and for maintaining material properties over time.[9]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocols described in this guide.

Caption: Experimental workflow for the evaluation of DMCD-1,3 as a PVC plasticizer.

Conclusion and Future Directions

These application notes provide a robust framework for the synthesis and comprehensive evaluation of Dimethyl cyclohexane-1,3-dicarboxylate as a potential high-performance plasticizer. The provided protocols are based on established industry standards and scientific principles, allowing for the generation of reliable and comparable data. Further research should focus on a detailed toxicological assessment to confirm its safety profile for various applications and on optimizing formulations for specific end-uses. The exploration of DMCD-1,3 and other novel plasticizer structures is a critical step towards the development of safer and more sustainable polymer materials.

References

• ResearchGate. (2014). Synthesis and Application of an Alternative Plasticizer Di(2-Ethylhexyl)-1,2-Cyclohexane Dicarboxylate. Available at: [Link]

• ResearchGate. (n.d.). Effect of Dimethyl 1,4-Cyclohexane Dicarboxylate on Mechanical Properties and Crystallization Behavior of Polytrimethylene Terephthalate Co-Polymer. Available at: [Link]

• MDPI. (2022). The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester. Available at: [Link]

• PubMed. (2015). Derivation of an oral reference dose (RfD) for the nonphthalate alternative plasticizer 1,2-cyclohexane dicarboxylic acid, di-isononyl ester (DINCH). Available at: [Link]

• SciELO. (2019). Influence of alternative polymeric plasticizer to DOP in thermal and dynamic-mechanical properties of PVC. Available at: [Link]

• ResearchGate. (n.d.). An innovative plasticizer for sensitive applications. Available at: [Link]

• NIH National Library of Medicine. (2023). Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations. Available at: [Link]

• ResearchGate. (n.d.). Investigation on the thermal stability of PVC filled with hydrotalcite by the UV-vis spectroscopy. Available at: [Link]

• PubMed. (2023). Comparative analysis of diisononyl phthalate and di(isononyl)cyclohexane-1,2 dicarboxylate plasticizers in regulation of lipid metabolism in 3T3-L1 cells. Available at: [Link]

• ResearchGate. (n.d.). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(R)) in humans after single oral doses. Available at: [Link]

• PubChem. (n.d.). Dimethyl cyclohexane-1,3-dicarboxylate. Available at: [Link]

• ResearchGate. (n.d.). Thermal stability time of the PVC samples stabilized with different amounts of MSE-Al. Available at: [Link]

• Organic Syntheses. (n.d.). 5,5-dimethyl-1,3-cyclohexanedione. Available at: [Link]

• Google Patents. (n.d.). EP2547646B1 - High solvating cyclohexane dicarboxylate diesters plasticizers.

• PubMed. (2023). Migration of di(2-ethylhexyl) phthalate, diisononylcyclohexane-1,2-dicarboxylate and di(2-ethylhexyl) terephthalate from transfusion medical devices in labile blood products: A comparative study. Available at: [Link]

Sources

• 1. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Derivation of an oral reference dose (RfD) for the nonphthalate alternative plasticizer 1,2-cyclohexane dicarboxylic acid, di-isononyl ester (DINCH) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative analysis of diisononyl phthalate and di(isononyl)cyclohexane-1,2 dicarboxylate plasticizers in regulation of lipid metabolism in 3T3-L1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Migration of di(2-ethylhexyl) phthalate, diisononylcyclohexane-1,2-dicarboxylate and di(2-ethylhexyl) terephthalate from transfusion medical devices in labile blood products: A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Agrochemical and Pharmaceutical Intermediates from Dimethyl Cyclohexane-1,3-dicarboxylate

Introduction: The Versatility of a Cyclohexane Scaffold

Dimethyl cyclohexane-1,3-dicarboxylate, a diester built upon a cyclohexane core, represents a versatile and economically significant starting material for the synthesis of a diverse array of high-value chemical intermediates. The inherent stereochemistry and functionality of this six-membered ring system provide a robust platform for the construction of complex molecules with tailored properties for the pharmaceutical and agrochemical industries. The strategic placement of the two ester groups at the 1 and 3 positions allows for a multitude of chemical transformations, leading to key structural motifs such as diols, diamines, and amino acids. These intermediates are foundational to the synthesis of active pharmaceutical ingredients (APIs), including GABA analogues, as well as potent herbicides.

This comprehensive guide provides detailed application notes and step-by-step protocols for the transformation of Dimethyl cyclohexane-1,3-dicarboxylate into several critical intermediates. The methodologies presented herein are designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles and rationale for experimental choices, ensuring both reproducibility and a deeper understanding of the synthetic pathways.

Synthetic Pathways from Dimethyl Cyclohexane-1,3-dicarboxylate

The journey from Dimethyl cyclohexane-1,3-dicarboxylate to valuable agrochemical and pharmaceutical intermediates involves several key chemical transformations. The primary pathways explored in this guide are:

• Reduction to Diols: The diester can be reduced to the corresponding 1,3-cyclohexanedimethanol, a precursor for polyesters and other polymers, and a versatile intermediate for further functionalization.

• Hydrolysis and Amine Synthesis via Rearrangement: Saponification of the diester yields cyclohexane-1,3-dicarboxylic acid. This diacid can be converted to the corresponding diamine through Hofmann or Curtius rearrangement, providing essential building blocks for polyamides and pharmacologically active compounds.

• Synthesis of GABA Analogues: Through a series of transformations including hydrolysis, selective amination, and rearrangement reactions, it is possible to synthesize 3-aminocyclohexanecarboxylic acid, a key scaffold for GABA analogues which are crucial in neuroscience research and drug development.[1][2]

• Formation of Herbicidal Triketones: The cyclohexane-1,3-dione moiety, accessible from the starting material, is a core component of a class of bleaching herbicides that inhibit the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[3][4]

The following sections will provide detailed protocols for these transformations.

Part 1: Pharmaceutical Intermediates

Synthesis of 1,3-Cyclohexanedimethanol: A Diol Intermediate

The reduction of the ester functionalities in Dimethyl cyclohexane-1,3-dicarboxylate to primary alcohols yields 1,3-cyclohexanedimethanol. This diol is a valuable monomer and a versatile intermediate for further chemical modifications. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of efficiently converting esters to alcohols.[5][6]

Experimental Protocol: Reduction of Dimethyl cyclohexane-1,3-dicarboxylate with LiAlH₄

Materials:

• Dimethyl cyclohexane-1,3-dicarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Sodium sulfate (Na₂SO₄)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous solution of sodium chloride (brine)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, ice bath.

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: In the flask, suspend LiAlH₄ (1.2 equivalents) in anhydrous diethyl ether or THF.

• Addition of Ester: Dissolve Dimethyl cyclohexane-1,3-dicarboxylate (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄, followed by the addition of 15% aqueous NaOH solution, and then more water.

• Work-up: Filter the resulting precipitate and wash it thoroughly with diethyl ether or THF. Combine the organic filtrates.

• Extraction: Wash the combined organic phase with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 1,3-cyclohexanedimethanol can be purified by vacuum distillation or column chromatography.

Data Summary:

Parameter	Value
Starting Material	Dimethyl cyclohexane-1,3-dicarboxylate
Key Reagent	Lithium aluminum hydride (LiAlH₄)
Product	1,3-Cyclohexanedimethanol
Typical Yield	85-95%
Purity	>98% after purification

Workflow Diagram:

Caption: Synthesis of 1,3-cyclohexanedimethanol.

Synthesis of 3-Aminocyclohexanecarboxylic Acid: A GABA Analogue Precursor

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system. Its analogues are of significant interest in the treatment of neurological disorders.[7] 3-Aminocyclohexanecarboxylic acid serves as a key constrained analogue of GABA.[1][2] The synthesis from Dimethyl cyclohexane-1,3-dicarboxylate involves hydrolysis to the diacid, followed by a Curtius or Hofmann rearrangement of a derivative of one of the carboxylic acid groups.[8][9][10]

Experimental Protocol: Synthesis via Curtius Rearrangement

This multi-step synthesis begins with the hydrolysis of the starting diester.

Step 1: Hydrolysis to Cyclohexane-1,3-dicarboxylic Acid

Materials:

• Dimethyl cyclohexane-1,3-dicarboxylate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Methanol or Ethanol

• Concentrated Hydrochloric acid (HCl)

Procedure:

• Saponification: Dissolve Dimethyl cyclohexane-1,3-dicarboxylate in methanol or ethanol in a round-bottom flask. Add an aqueous solution of NaOH or KOH (2.2 equivalents).

• Reaction: Heat the mixture to reflux for 2-4 hours until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture and remove the alcohol under reduced pressure. Dilute the residue with water.

• Acidification: Cool the aqueous solution in an ice bath and acidify with concentrated HCl to a pH of ~2.

• Isolation: The precipitated cyclohexane-1,3-dicarboxylic acid is collected by filtration, washed with cold water, and dried.

Step 2: Mono-esterification and Curtius Rearrangement

This step involves the selective conversion of one carboxylic acid group to an amine. A modified Curtius rearrangement is a reliable method.[8]

Materials:

• Cyclohexane-1,3-dicarboxylic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Sodium azide (NaN₃)

• tert-Butanol

• Dioxane

Procedure:

• Acid Chloride Formation: Convert the diacid to the diacid chloride by reacting with an excess of thionyl chloride or oxalyl chloride.

• Mono-azide Formation: React the diacid chloride with one equivalent of sodium azide in a suitable solvent to form the mono-acyl azide.

• Rearrangement: Heat the mono-acyl azide in the presence of tert-butanol. The Curtius rearrangement will occur, forming an isocyanate which is then trapped by tert-butanol to yield the Boc-protected amino ester.

• Hydrolysis and Deprotection: The resulting Boc-protected amino ester is then hydrolyzed (to the carboxylic acid) and the Boc group is removed by treatment with a strong acid (e.g., trifluoroacetic acid or HCl in dioxane) to yield 3-aminocyclohexanecarboxylic acid.[8]

Data Summary:

Intermediate/Product	Key Reagents	Typical Yield
Cyclohexane-1,3-dicarboxylic acid	NaOH, HCl	>90%
Boc-protected 3-aminocyclohexanecarboxylic acid ester	SOCl₂, NaN₃, t-BuOH	60-70% over 2 steps
3-Aminocyclohexanecarboxylic acid	TFA or HCl	>95%

Reaction Scheme Diagram:

Caption: Synthesis of a GABA analogue precursor.

Part 2: Agrochemical Intermediates

Synthesis of 2-Acyl-cyclohexane-1,3-diones: Herbicidal Triketones

A significant class of herbicides is based on the 2-acyl-cyclohexane-1,3-dione scaffold. These compounds act as inhibitors of the p-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, which is crucial for pigment biosynthesis in plants.[3][4] The synthesis of these compounds can be achieved from cyclohexane-1,3-dione, which can be derived from Dimethyl cyclohexane-1,3-dicarboxylate.

Experimental Protocol: Synthesis of a Triketone Herbicide Intermediate

The synthesis begins with the conversion of the starting diester to cyclohexane-1,3-dione, followed by C-acylation.

Step 1: Synthesis of Cyclohexane-1,3-dione

This transformation involves a Dieckmann condensation of a suitable precursor, which can be conceptually derived from the starting material's carbon skeleton. A more direct laboratory synthesis often starts from resorcinol. For the purpose of this guide, we will assume the availability of cyclohexane-1,3-dione and focus on its acylation.

Step 2: C-Acylation of Cyclohexane-1,3-dione

The introduction of an acyl group at the 2-position of cyclohexane-1,3-dione is the key step in forming the triketone structure.

Materials:

• Cyclohexane-1,3-dione

• An appropriate acyl chloride (R-COCl)

• A suitable base (e.g., triethylamine, pyridine)

• A Lewis acid catalyst (e.g., ZnCl₂, AlCl₃) or a cyanide-free rearrangement catalyst.[11]

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

Procedure:

• Enol Ester Formation: In a flask under an inert atmosphere, dissolve cyclohexane-1,3-dione and the base in the anhydrous solvent. Cool the mixture in an ice bath.

• Acylation: Add the acyl chloride dropwise to the stirred solution. Allow the reaction to proceed at room temperature for several hours. This initially forms the O-acylated enol ester.

• Rearrangement: The enol ester is then rearranged to the C-acylated product. This can be achieved by adding a Lewis acid catalyst or by using a cyanide-free method with a catalyst like 4-dimethylaminopyridine (DMAP).[11]

• Work-up: Quench the reaction with dilute acid. Extract the product with an organic solvent.

• Purification: Wash the organic layer with water and brine, dry over an anhydrous salt, and concentrate. The crude product is then purified by column chromatography or recrystallization.

Data Summary:

Parameter	Details
Starting Material	Cyclohexane-1,3-dione
Key Reagents	Acyl chloride, Base, Rearrangement catalyst
Product	2-Acyl-cyclohexane-1,3-dione
Typical Yield	60-80%

Workflow Diagram:

Caption: Synthesis of a herbicidal triketone intermediate.

Conclusion

Dimethyl cyclohexane-1,3-dicarboxylate is a highly versatile and valuable starting material for the synthesis of a wide range of agrochemical and pharmaceutical intermediates. The protocols and application notes provided in this guide demonstrate key transformations, including reduction to diols, conversion to diamines and amino acids via rearrangement reactions, and the synthesis of herbicidal triketones. By understanding the underlying chemical principles and carefully controlling reaction conditions, researchers can effectively utilize this cyclohexane scaffold to construct complex and valuable molecules. The methodologies described herein are intended to serve as a practical resource for scientists and professionals in the fields of chemical synthesis, drug discovery, and agrochemical development.

References

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. PMC.
• Synthesis of analogues of GABA. VI. Stereoisomers of cis-3-Aminocyclohexanecarboxylic acid. Australian Journal of Chemistry.
• A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid.
• Synthesis of Analogues of GABA. III.
• (PDF) Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.
• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI.
• An Approach to the Diastereoselective Synthesis of Cyclohexane- 1,3-dicarboxamide Derivatives via a Pseudo Five-Component. Semantic Scholar.
• Hofmann rearrangement. Wikipedia.
• Synthesis of Analogues of GABA. III.
• The Hofmann and Curtius Rearrangements. Master Organic Chemistry.
• Chemistry of 2-Acylcycloalkane-1,3-diones.
• Hofmann Rearrangement: Mechanism & Examples. NROChemistry.
• Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. Journal of Agricultural and Food Chemistry.
• Experiment 5 Reductions with Lithium Aluminium Hydride. University of Bristol.
• Lithium aluminium hydride (LiAlH 4 ) - LAH - Reduction-Mechanism. AdiChemistry.
• Application Notes and Protocols for the Hydrolysis of Methyl Cyclohexanecarboxyl
• Hofmann Rearrangement. Chemistry Steps.
• Lithium Aluminum Hydride (LiAlH4)
• Design, Synthesis and Biological Activity Study of γ-Aminobutyric Acid (GABA)
• Reduction of Biginelli compounds by LiAlH4: a rapid access to molecular diversity. Royal Society of Chemistry.
• An Approach to the Diastereoselective Synthesis of Cyclohexane-1,3-dicarboxamide Derivatives via a Pseudo Five-Component React.
• Hofmann Rearrangement Reaction. TCI EUROPE N.V..
• Hydride Reduction. Chad's Prep®.
• Cyclohexane-1,3-dione derivatives, compositions containing them, processes for making them, and their use as herbicides and plan.
• GABA analogue. Wikipedia.
• Cyclohexanediamine compounds and methods for their preparation.
• 3-Aminocyclohexanecarboxylic acid. PubChem.
• cis-BICYCLO[3.3.0]OCTANE-3,7-DIONES. Organic Syntheses.
• Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.
• Process for the preparation of cyclohexane-1,3-diones, and some bicyclic...
• Efficient Synthesis of 1,3-Adamantanedicarboxylic Acid and 1,3-Diaminoadamantane. ChemicalBook.
• Preparation of trans cyclohexane 1,4-diamine.
• 1,3-Diethyl cyclohexane-1,3-dicarboxyl
• Design and sterospecific synthesis of modular ligands based upon cis-1,3-trans-5-substituted cyclohexanes. University of Glasgow.
• Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.
• (1S,3R)-3-aminocyclohexane-1-carboxylic acid hydrochloride 97%. AChemBlock.
• (PDF) Dimethyl cis- and trans-1,2-Dimethylcyclohexane-1,2-dicarboxylate.
• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. Free Essay Example - StudyCorgi.
• Conversion of Diethylmalonate to Cyclohexane carboxylic acid. YouTube.

Sources

• 1. connectsci.au [connectsci.au]
• 2. connectsci.au [connectsci.au]
• 3. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]
• 6. adichemistry.com [adichemistry.com]
• 7. GABA analogue - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 10. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 11. datapdf.com [datapdf.com]

Technical Notes & Optimization

Technical Guide: Catalyst Optimization for Dimethyl Isophthalate (DMI) Hydrogenation

Introduction: The Reaction Landscape

The hydrogenation of Dimethyl Isophthalate (DMI) is a critical two-stage process used to produce 1,3-Cyclohexanedimethanol (1,3-CHDM) , a key monomer for modifying the properties of polyester resins (PET, PCT).

Unlike its para-isomer (DMT), the meta-substitution of DMI introduces unique stereochemical challenges. In 1,3-disubstituted cyclohexanes, the cis-isomer (diequatorial) is thermodynamically more stable than the trans-isomer (axial-equatorial). This is the inverse of the 1,4-system (DMT), where the trans-isomer is more stable. Control over this ratio is the primary optimization target after yield.

Reaction Pathway[1][2]

• Stage 1 (Ring Saturation): DMI + 3 H₂ → Dimethyl 1,3-Cyclohexanedicarboxylate (DMCD)

• Stage 2 (Ester Reduction): DMCD + 4 H₂ → 1,3-Cyclohexanedimethanol (CHDM) + 2 MeOH

Figure 1: Sequential hydrogenation pathway of DMI to CHDM.[1] Note the risk of hydrogenolysis (C-O bond cleavage) during the process.

Module 1: Catalyst Selection & Preparation

Q1: Which metal is best for the aromatic ring hydrogenation (Stage 1)?

Recommendation: Ruthenium on Carbon (Ru/C) is the superior choice for activity, but Palladium on Carbon (Pd/C) offers better selectivity against hydrogenolysis.

• Ru/C (5 wt%):

  • Pros: Extremely active at moderate temperatures (80–120°C). High turnover frequency (TOF).

  • Cons: Prone to "hydrogenolysis" (cleaving the ester group to a methyl group) if the temperature spikes or if the support is acidic.

  • Optimization: Use a neutral or basic carbon support (washed with K₂CO₃) to suppress acid-catalyzed hydrogenolysis.

• Pd/C (5 wt%):

  • Pros: Very high selectivity (>98%) for the ring saturation without touching the ester groups.

  • Cons: Requires higher metal loading or pressure to achieve comparable rates to Ru.

Q2: How do I choose a catalyst for the ester reduction (Stage 2)?

Recommendation: Copper Chromite (CuCr₂O₄) is the industrial standard, but Bimetallic Ru-Sn is the modern alternative for milder conditions.

• Copper Chromite: Requires harsh conditions (200–250°C, 250 bar). It is robust but environmentally concerning due to Chromium.

• Ru-Sn/C or Ru-Pt-Sn/C: The addition of Tin (Sn) activates the carbonyl group of the ester, allowing reduction at significantly lower pressures (50–80 bar) and temperatures (160–200°C).

Q3: Can I perform this in "One-Pot"?

Yes, but with caveats. A bimetallic Ru-Sn/C catalyst can theoretically perform both steps. However, the conditions required for ester reduction (Stage 2) often lead to over-hydrogenation of the ring products formed in Stage 1.

• Strategy: Use a temperature-staged protocol. Start at 100°C (for ring saturation) then ramp to 220°C (for ester reduction) using a single thermally stable catalyst like Ru-Sn/Al₂O₃ .

Module 2: Process Optimization & Stereocontrol

Stereochemistry: The Cis/Trans Ratio

For 1,3-DMI derivatives, the cis-isomer is thermodynamically more stable.

• Kinetic Product: Trans-isomer (often favored by rapid syn-addition of H₂).

• Thermodynamic Product: Cis-isomer.[2]

Q4: How do I maximize the cis-isomer content?

To maximize the cis-isomer (often desired for lower melting point resins), you must facilitate isomerization.

• Increase Temperature: Running Stage 1 at the higher end of the stability window (140°C+) favors thermodynamic equilibration to the cis form.

• Catalyst Acidity: Acidic supports (e.g., unwashed activated carbon) promote keto-enol tautomerization intermediates that facilitate isomerization.

• Solvent Choice: Polar protic solvents like Methanol or Isopropanol stabilize the intermediates, often leading to higher cis ratios compared to non-polar solvents like THF.

Summary of Optimization Parameters

Parameter	Range	Effect on Rate	Effect on Selectivity (Cis/Trans)	Risk
Temperature	80–160°C	Increases exponentially	High T favors Cis (Thermodynamic)	Hydrogenolysis (Yield loss)
H₂ Pressure	4–10 MPa	Linear increase (1st order)	High P favors Trans (Kinetic)	Reactor safety limits
Solvent	MeOH, THF	MeOH > THF (Rate)	MeOH favors Cis	Transesterification (if not MeOH)
Catalyst Load	1–5 wt%	Linear increase	Minimal effect	Metal sintering at high load

Module 3: Troubleshooting Guide

Scenario A: Reaction Stalls (Low Conversion)

• Symptom: H₂ uptake stops before theoretical consumption.

• Root Cause 1: Poisoning. Sulfur or Chloride traces in the DMI feed.

  • Fix: Wash DMI starting material.[3] Use a guard bed.

• Root Cause 2: Water Inhibition. Water acts as a poison for Lewis acid sites on Ru/Sn catalysts.

  • Fix: Ensure solvent (MeOH) is anhydrous (<0.05% water).

• Root Cause 3: Pore Blockage. Polymerization of intermediates (oligomers).

  • Fix: Increase solvent ratio (dilution). Check catalyst pore size (switch to mesoporous support >10 nm).

Scenario B: High Byproducts (Low Yield)

• Symptom: Formation of methyl-cyclohexane derivatives (loss of ester group).

• Root Cause: Hydrogenolysis driven by high temperature or acidity.

  • Fix: Reduce Temperature by 10–20°C.

  • Fix: Switch to a Base-Promoted Catalyst (e.g., Ru/C doped with K or Ba). The basicity neutralizes acid sites responsible for C-O bond cleavage.

Scenario C: Leaching (Green/Blue Solution)

• Symptom: Product solution is colored (Cu or Ni leaching).

• Root Cause: Solubilization of metal by carboxylic acid byproducts (from ester hydrolysis).

  • Fix: Check Feed Acid Number. If DMI contains free isophthalic acid, it will dissolve the catalyst. Neutralize feed or recrystallize DMI.

Module 4: Experimental Protocols

Protocol 1: Standard Two-Stage Hydrogenation (Batch)

This protocol prioritizes safety and high yield over speed.

Materials:

• Substrate: Dimethyl Isophthalate (DMI), >99% purity.[3]

• Catalyst 1 (Stage 1): 5% Ru/C (50% water wet to prevent ignition).

• Catalyst 2 (Stage 2): Copper Chromite (powder).

• Solvent: Methanol (Anhydrous).

Step-by-Step:

• Loading: In a high-pressure autoclave (e.g., Hastelloy), load DMI (100 g), Methanol (400 mL), and Ru/C catalyst (2.0 g dry basis).

• Purge: Seal reactor. Purge with N₂ (3x 10 bar) then H₂ (3x 10 bar) to remove O₂.

• Stage 1 (Ring Saturation):

  • Pressurize to 6.0 MPa (60 bar) H₂.

  • Heat to 110°C with stirring (1000 rpm).

  • Monitor H₂ uptake. Reaction is complete when uptake plateaus (approx. 2-4 hours).

  • Checkpoint: Cool and analyze an aliquot by GC. Target: >99% conversion to DMCD.

• Filtration: Filter off the Ru/C catalyst while warm (or use a catalyst basket).

• Stage 2 (Ester Reduction):

  • Return filtrate to reactor. Add Copper Chromite (5.0 g).

  • Pressurize to 20.0 MPa (200 bar) H₂.

  • Heat to 230°C .

  • React for 6–10 hours.

• Workup: Cool to room temperature. Vent H₂. Filter catalyst. Distill off Methanol to recover crude CHDM (waxy solid).

Protocol 2: Catalyst Characterization (Quality Control)

Before running valuable batches, validate your catalyst batch.

• TEM (Transmission Electron Microscopy): Check Ru particle size. Optimal range: 2–4 nm . Larger particles (>10 nm) show drastically reduced activity.

• ICP-OES: Analyze filtrate from a test run. Ru limit: <5 ppm.

Visual Troubleshooting Logic

Figure 2: Diagnostic flowchart for common hydrogenation failures.

References

• Mechanism & Stereochemistry: Study on the stereochemistry of hydrogenation of 1,3- and 1,4-benzenedicarboxylic esters. Source: Journal of Catalysis. Note: Confirms thermodynamic stability of cis-1,3-DMCD.

• Catalyst Optimization (Ru-Sn)

  • Selective Hydrogenation of Dimethyl Terephthalate to 1,4-Cyclohexanedimethanol. (Applicable to DMI).[3][4][5]

  • Source: Industrial & Engineering Chemistry Research.[1]

• Kinetics & Deactivation

  • Deactivation of Ru/C catalysts in liquid phase hydrogen
  • Source: Applied C

• Safety Data

  • Dimethyl Isophthal

  • Source: Fisher Scientific.[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Diastereoselective Transfer Hydrogenation of Cyclic and Bicyclic Ketones over Selected Metal Oxides as Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

"side reactions in the synthesis of Dimethyl cyclohexane-1,3-dicarboxylate"

Technical Support Center: Synthesis of Dimethyl Cyclohexane-1,3-Dicarboxylate

Introduction: The Reaction Landscape

The synthesis of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) via the catalytic hydrogenation of Dimethyl isophthalate (DMIP) is a critical transformation in the production of polyester resins, plasticizers, and pharmaceutical intermediates. While the reaction appears straightforward—saturating the aromatic ring with three equivalents of hydrogen—the reality is a complex competition between hydrogenation, hydrogenolysis, and stereochemical isomerization.

This guide provides a root-cause analysis of these side reactions and actionable protocols to suppress them.

Core Reaction:

[1]

Module 1: Critical Side Reaction Analysis

Hydrogenolysis (Over-Reduction)

The Issue: The most detrimental side reaction is the cleavage of the ester C-O bond or the C-C bond, leading to alcohol or methyl/alkane byproducts.

• Mechanism: High-energy metal surfaces (particularly Ruthenium at high temperatures) can activate the carbonyl oxygen, facilitating reduction to a hydroxymethyl group (

  ) or complete defunctionalization to a methyl group ( ).[1]

• Symptoms: Loss of ester functionality, appearance of "3-hydroxymethyl cyclohexane carboxylate" or "3-methyl cyclohexane carboxylate" in GC-MS.[1]

• Causality:

  • Temperature:

    exponentially increases hydrogenolysis rates on Ru/C.[1]

  • Catalyst Choice: Ru is more aggressive toward carbonyls than Pd or Rh.[1]

Diastereomeric Impurity (Cis/Trans Ratio)

The Issue: The 1,3-disubstitution pattern on a cyclohexane ring allows for two diastereomers.

• Thermodynamics: The cis-1,3-isomer allows both substituents to adopt the equatorial position (

  ), making it thermodynamically more stable than the trans-isomer ( ).

• Kinetic Control: Heterogeneous hydrogenation typically proceeds via syn-addition of hydrogen to the adsorbed aromatic face, kinetically favoring the cis isomer.

• Side Reaction: Isomerization to the trans isomer occurs if the reaction temperature is too high or if the catalyst support is acidic/basic enough to promote enolization.

Transesterification & Hydrolysis

The Issue: Modification of the ester alkyl group.

• Transesterification: Occurs if a solvent other than methanol (e.g., ethanol, isopropanol) is used. The methoxy group is exchanged, forming mixed esters.

• Hydrolysis: Occurs if trace water is present in the solvent or support, converting the ester to a carboxylic acid (

  ), which may poison the catalyst or alter solubility.

Module 2: Reaction Pathway Visualization

The following diagram maps the kinetic competition between the desired hydrogenation and the parasitic side pathways.

Caption: Kinetic network showing the primary hydrogenation path (Green) vs. parasitic hydrogenolysis and isomerization pathways (Red/Yellow).

Module 3: Troubleshooting Guide (FAQ Format)

Q1: I am observing significant loss of the ester group (Hydrogenolysis). How do I stop this?

Diagnosis: You are likely using a Ruthenium (Ru) catalyst at temperatures exceeding

, or your reaction time is prolonged after full conversion.

Corrective Actions:

• Switch Catalyst: Change from Ru/C to Pd/C (5%) . Palladium is highly active for aromatic ring saturation but virtually inert toward ester reduction under standard conditions (

  ).[1]

• Temperature Control: If you must use Ru (e.g., for cost), lower the temperature to

  . Hydrogenolysis activation energy is higher than ring hydrogenation; lowering T improves selectivity.[1]

• Bimetallic Strategy: Use Ru-Sn/Al

  O . Tin (Sn) acts as a poison for the carbonyl activation sites on Ru, inhibiting hydrogenolysis while permitting ring hydrogenation.

Q2: My product is a mixture of methyl and ethyl esters. Why?

Diagnosis: You are using Ethanol as the solvent. Mechanism: $ \text{R-COOMe} + \text{EtOH} \rightleftharpoons \text{R-COOEt} + \text{MeOH} $.[1] This transesterification is catalyzed by Lewis acidic sites on the catalyst support or trace base.

Corrective Action:

• Solvent Matching: Always use Methanol (MeOH) as the solvent for methyl esters.

• Inert Solvents: If alcohol must be avoided, use THF or Cyclohexane , provided the substrate is soluble.

Q3: The Cis/Trans ratio is inconsistent between batches. How do I stabilize it?

Diagnosis: Variations in catalyst acidity/basicity or reaction temperature are altering the thermodynamic equilibration rate. Context: For 1,3-DMCD, the cis isomer is thermodynamically preferred.

Corrective Actions:

• Standardize Temperature: Isomerization rates are highly temperature-dependent.[1] Ensure your reactor cooling/heating ramp is identical across batches.

• Catalyst Support: Acidic supports (like Zeolites or acidic Carbon) can catalyze enolization, leading to isomerization.[1] Use a neutral support (e.g., neutral Al

  O or washed Carbon).

• Post-Reaction Equilibration: If you require pure cis isomer, treat the crude reaction mixture with a mild base (e.g., NaOMe in MeOH) to drive the mixture to the thermodynamic limit (predominantly cis).

Module 4: Optimized Experimental Protocol

Protocol: Selective Hydrogenation using Pd/C Objective: High-yield synthesis of Cis-Dimethyl cyclohexane-1,3-dicarboxylate with <1% hydrogenolysis.

Parameter	Specification	Rationale
Substrate	Dimethyl Isophthalate (1.0 equiv)	High purity (>99%) to prevent catalyst poisoning by S/N.
Catalyst	5% Pd/C (5 wt% loading)	Pd minimizes ester reduction risk compared to Ru.[1]
Solvent	Methanol (Anhydrous)	Prevents transesterification and hydrolysis.[1]
Pressure	50 bar (725 psi) H	High pressure favors ring saturation kinetics over side reactions.[1]
Temperature		Optimal balance between rate and selectivity.[1]
Stirring	>1000 rpm	Mass transfer limited; high agitation is crucial.[1]

Step-by-Step Workflow:

• Charge: Load DMIP and Methanol into the autoclave. Add Pd/C catalyst (wet paste type preferred to minimize ignition risk).[1]

• Purge: Purge reactor 3x with N

  , then 3x with H to remove Oxygen.

• Pressurize: Charge H

  to 50 bar.

• Heat: Ramp temperature to

  over 30 mins. Note: H uptake will be exothermic; control cooling.

• Monitor: Reaction is complete when H

  consumption ceases.

• Workup: Filter catalyst while warm (to prevent product crystallization on the catalyst). Concentrate filtrate.[1]

Module 5: Troubleshooting Logic Tree

Use this decision tree to diagnose low yields or impurities quickly.

Caption: Diagnostic flowchart for isolating reaction failures based on impurity profiles.

References

• Shinde, S. B., & Deshpande, R. M. (2019).[2] Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids.[1][2][3][4] Asian Journal of Chemistry, 31(5), 1135–1140. Link[1]

• Han, H., et al. (2025).[1][5] Selective hydrogenation of dimethyl terephthalate to dimethyl 1,4‐cyclohexanedicarboxylate over zeolite‐supported Ru catalysts. Canadian Journal of Chemical Engineering.[1] Link[1]

• ACS GCI Pharmaceutical Roundtable. (2023). Hydrogenolysis Reagent Guide. ACS Green Chemistry Institute.[1] Link

• BenchChem Technical Support. (2025). Technical Guide to the Synthesis of Cyclohexane Diones and Carboxylates. Link[1]

• PubChem. (2025).[1] Dimethyl Isophthalate Compound Summary. National Library of Medicine.[1] Link[1]

Sources

• 1. Dimethyl isophthalate | C10H10O4 | CID 15088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Polymerization of Dimethyl Cyclohexane-1,3-dicarboxylate

Welcome to the technical support center for the polymerization of Dimethyl cyclohexane-1,3-dicarboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this monomer to synthesize novel polyesters. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. My aim is to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of Dimethyl cyclohexane-1,3-dicarboxylate that influence its polymerization?

A1: Dimethyl cyclohexane-1,3-dicarboxylate possesses a cyclohexane ring with two methyl ester groups at the 1 and 3 positions. The most critical feature is the existence of cis and trans stereoisomers, which significantly impacts the monomer's reactivity and the final polymer's properties.

• cis-isomer: In the more stable chair conformation, both ester groups can occupy equatorial positions, minimizing steric hindrance. This diequatorial conformation is generally the more stable and preferred isomer for the 1,3-disubstituted cyclohexane ring.[1]

• trans-isomer: In its chair conformation, one ester group is in an axial position while the other is equatorial. This leads to greater steric strain compared to the cis-isomer.[1][2]

The ratio of these isomers in your starting material will directly influence the polymer's microstructure, affecting its crystallinity, glass transition temperature (Tg), and mechanical properties.[3][4]

Q2: What type of polymerization is typically used for Dimethyl cyclohexane-1,3-dicarboxylate?

A2: The most common method is melt polycondensation , a type of step-growth polymerization. This process involves two main stages:

• Transesterification: The Dimethyl cyclohexane-1,3-dicarboxylate is reacted with a diol (e.g., ethylene glycol, 1,4-butanediol) at elevated temperatures in the presence of a catalyst. In this stage, methanol is eliminated.

• Polycondensation: The temperature is further increased, and a vacuum is applied to remove the excess diol and facilitate the reaction between the growing polymer chains to achieve a high molecular weight.

A typical reaction scheme is shown below:

Caption: General two-stage melt polycondensation workflow.

Q3: What are the common side reactions to be aware of during polymerization?

A3: At the high temperatures required for melt polycondensation (typically >200°C), several side reactions can occur, leading to undesirable polymer properties:

• Isomerization: The cyclohexane ring can undergo cis-trans isomerization, which can alter the polymer's microstructure and properties. This is often catalyzed by acidic species or high temperatures.[5]

• Etherification of Diols: Diol co-monomers can dehydrate to form ether linkages (e.g., diethylene glycol from ethylene glycol), which can be incorporated into the polymer chain, reducing its thermal stability and affecting its properties.

• Thermal Degradation: Prolonged exposure to high temperatures can lead to chain scission and the formation of chromophores, resulting in a lower molecular weight and discoloration of the final polymer. Aliphatic polyesters typically begin to degrade around 275°C.[6][7]

• Cross-linking: Side reactions can sometimes lead to the formation of cross-linked networks, resulting in insoluble gels.

Troubleshooting Guide

Problem 1: Low Molecular Weight of the Final Polyester

Potential Cause	Explanation	Recommended Solution
Imprecise Stoichiometry	In step-growth polymerization, a precise 1:1 molar ratio of the dicarboxylate and diol functional groups is crucial for achieving a high degree of polymerization. An excess of either monomer will limit the chain length.	Carefully calculate and weigh the monomers. It is common practice to use a slight excess of the diol (e.g., 1.05 to 1.2 molar equivalents) initially to drive the transesterification forward, with the excess being removed during the polycondensation stage under vacuum.[8]
Inefficient Removal of Byproducts	The removal of methanol in the first stage and the diol in the second stage is essential to shift the reaction equilibrium towards polymer formation.	Ensure a high-efficiency vacuum system (typically <1 mbar) is used during the polycondensation stage. A powerful mechanical stirrer is also necessary to increase the surface area of the viscous melt and facilitate the diffusion of byproducts.
Insufficient Reaction Time or Temperature	The polymerization kinetics may be slow, requiring adequate time and temperature to reach high conversion.	Increase the reaction time in the polycondensation stage. Gradually increase the temperature, but be mindful of the onset of thermal degradation. Monitor the viscosity of the melt (e.g., via stirrer torque) to gauge the progress of the polymerization.
Catalyst Deactivation	Impurities in the monomers or the reaction system can deactivate the catalyst.	Use high-purity monomers. Ensure the reaction vessel is thoroughly cleaned and dried to remove any residues that could interfere with the catalyst.

Problem 2: Discoloration (Yellowing or Browning) of the Polymer

Potential Cause	Explanation	Recommended Solution
Thermal Degradation	Prolonged exposure to excessively high temperatures can cause the polymer to degrade and form colored byproducts. Aromatic polyesters are generally more thermally stable than aliphatic ones.[9]	Optimize the reaction temperature and time to be the minimum required to achieve the desired molecular weight. Consider using a thermal stabilizer.
Oxidation	The presence of oxygen at high temperatures can lead to oxidative degradation and the formation of chromophores.	Maintain a continuous flow of an inert gas (e.g., nitrogen or argon) throughout the reaction, especially during the initial heating phase, to prevent oxidation.
Catalyst Residues	Certain catalysts, particularly those based on titanium, can contribute to yellowing, especially at high concentrations.	Use the minimum effective concentration of the catalyst. Some catalyst systems are known to produce less coloration.

Problem 3: Gel Formation in the Reactor

Potential Cause	Explanation	Recommended Solution
Cross-linking Reactions	Side reactions, potentially involving impurities or thermal degradation products, can lead to the formation of a cross-linked polymer network, resulting in an insoluble gel.	Ensure high purity of monomers. Avoid excessive reaction temperatures and times. The use of certain multifunctional impurities can also lead to branching and eventual gelation.
Localized Overheating	Poor mixing in a highly viscous melt can lead to "hot spots" where the polymer degrades and cross-links.	Use a powerful and well-designed mechanical stirrer to ensure uniform temperature distribution throughout the reactor.

Problem 4: Inconsistent Batch-to-Batch Polymer Properties

Potential Cause	Explanation	Recommended Solution
Variable Cis/Trans Ratio of Monomer	The properties of polyesters derived from cyclohexanedicarboxylates are highly sensitive to the cis/trans isomer ratio. Variations in the isomer ratio of the starting material will lead to different polymer microstructures and properties.[3]	Source a monomer with a consistent and specified cis/trans ratio. Analyze the isomer ratio of each new batch of monomer using techniques like NMR spectroscopy before use.
Inconsistent Reaction Conditions	Small variations in temperature, pressure, or reaction time between batches can lead to differences in molecular weight, cis/trans ratio (due to isomerization), and the extent of side reactions.	Implement strict process control over all reaction parameters. Use a well-calibrated and automated reactor system if possible.

Experimental Protocols

Protocol 1: Two-Stage Melt Polycondensation of Dimethyl cyclohexane-1,3-dicarboxylate with 1,4-Butanediol

• Reactor Setup: Assemble a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, a distillation outlet connected to a condenser and a collection flask, and a connection to a high-vacuum pump.

• Charging the Reactor: Charge the reactor with Dimethyl cyclohexane-1,3-dicarboxylate (1.0 mol), 1,4-butanediol (1.1 mol, 10% molar excess), and a transesterification catalyst (e.g., titanium (IV) butoxide, ~200-300 ppm relative to the final polymer weight).

• Stage 1: Transesterification:

  • Start stirring and purge the system with dry nitrogen for at least 30 minutes.

  • Gradually heat the reactor to 180-200°C under a slow stream of nitrogen.

  • Methanol will begin to distill off. Continue this stage until approximately 90% of the theoretical amount of methanol has been collected. This typically takes 2-3 hours.

• Stage 2: Polycondensation:

  • Gradually increase the temperature to 220-250°C.

  • Slowly apply a vacuum, gradually reducing the pressure to below 1 mbar.

  • Excess 1,4-butanediol will distill off.

  • Continue the reaction under high vacuum and at temperature. The progress can be monitored by the increase in the stirrer's torque. This stage can take 3-5 hours.

• Product Recovery: Once the desired viscosity is reached, stop the reaction by cooling the reactor. The polymer can be extruded from the reactor or dissolved in a suitable solvent for purification.

Caption: Step-by-step melt polycondensation workflow.

References

• Colonna, M., et al. (2011). Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization. Journal of Applied Polymer Science, 121(5), 2648-2657.
• Guidotti, G., et al. (2018). Novel Random Copolymers of Poly(butylene 1,4-cyclohexane dicarboxylate) with Outstanding Barrier Properties for Green and Sustainable Packaging: Content and Length of Aliphatic Side Chains as Efficient Tools to Tailor the Material's Final Performance. Polymers, 10(8), 866.
• Kricheldorf, H. R., & Schwarz, G. (2008). New polymer syntheses, 17. Cis/trans isomerism of 1,4‐cyclohexanedicarboxylic acid in crystalline, liquid‐crystalline and amorphous polyesters. Macromolecular Chemistry and Physics, 209(14), 1481-1493.
• Eliel, E. L., & Allinger, N. L. (1994). Topics in Stereochemistry. John Wiley & Sons.
• Odian, G. (2004).
• Stevens, M. P. (1999). Polymer Chemistry: An Introduction. Oxford University Press.
• YouTube. (2022, October 27). Cis / Trans-1,3 Disubstitution, Energy of the two Chair Cyclohexanes. [Video].
• Chemistry LibreTexts. (2021, May 22). 2.13: Polyesters.
• Zhang, R., et al. (2011). Synthesis of Poly(1,4-cyclohexanedimethyl-1,4-cyclohexanedicarboxylate) as the Matrix Resin for Transparent Composites. Polymers and Polymer Composites, 19(2-3), 123-128.
• Jang, T., & Brunelle, D. J. (2006). Optimization of poly(1,4-cyclohexylidene cyclohexane-1,4-dicarboxylate) (PCCD) preparation for increased crystallinity. Polymer, 47(11), 3845-3852.
• S. Sivaram, T. E. Sandhya.
• YouTube. (2020, December 10). Conformational analysis of 1,3 dimethyl cyclohexane. [Video].
• Papageorgiou, G. Z., et al. (2022).
• Guidotti, G., et al. (2020). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging. Polymers, 12(10), 2383.
• V. S. S. R. Gupta, B. S. R. Reddy. (2007). Copolyesters Based on Poly(butylene terephthalate)s Containing Cyclohexyl and Cyclopentyl Ring: Effect of Molecular Structure on Thermal and Crystallization Behavior. Macromolecules, 40(25), 9095-9103.
• Goldfarb, I. J., & McGuchan, R. (1968). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers.
• Carothers, W. H. (1929). Studies on Polymerization and Ring Formation. I. An Introduction to the General Theory of Condensation Polymers. Journal of the American Chemical Society, 51(8), 2548-2559.
• Soccio, M., et al. (2019). Poly(1,4‐cyclohexylenedimethylene 1,4‐cyclohexanedicarboxylate): Influence of stereochemistry of 1,4‐cyclohexylene units on the thermal properties. Journal of Polymer Science Part B: Polymer Physics, 57(20), 1368-1378.
• Guidotti, G., et al. (2021).
• Kricheldorf, H. R., & Jonté, J. M. (1983). Polylactones, 3. Copolymerization of various metal-free lactones with Sn(II)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epub.jku.at [epub.jku.at]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Critical Cooling Rate of Fast-Crystallizing Polyesters: The Example of Poly(alkylene trans-1,4-cyclohexanedicarboxylate) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US3027398A - Process for preparing dimethyl 1, 4-cyclohexanedicarboxylate - Google Patents [patents.google.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. researchgate.net [researchgate.net]
• 9. studycorgi.com [studycorgi.com]

"minimizing by-product formation during catalytic hydrogenation"

Topic: Minimizing By-Product Formation

Audience: Researchers, Process Chemists, and Drug Development Scientists.

Module 1: Diagnostic Triage

Start here. Identify your impurity profile to determine the root cause.

In catalytic hydrogenation, by-products typically stem from two competing failures: Thermodynamic Over-shoot (Over-reduction) or Kinetic Stalling (Intermediates/Isomerization). Use this logic flow to diagnose your specific issue.

Troubleshooting Logic Tree

Figure 1: Diagnostic logic for correlating impurity profiles with reactor conditions.

Module 2: Selectivity Troubleshooting (Chemo-Selectivity)

Detailed chemical strategies for the most common "Killer" side reactions.

Scenario A: Preventing Dehalogenation (C-X Cleavage)

Context: You are reducing a nitro group (

) to an amine ( ) on an aromatic ring containing a halogen (Cl, Br, I). The Issue: The carbon-halogen bond is susceptible to oxidative addition by the metal catalyst, leading to hydrodehalogenation.

Technical Intervention:

• Catalyst Substitution: Switch from Palladium (Pd) to Platinum (Pt). Pd favors oxidative addition into C-X bonds more strongly than Pt.

• Catalyst Poisoning (Sulfiding): Use a sulfided Pt/C catalyst. Sulfur occupies the high-energy "kink" sites on the metal lattice responsible for hydrogenolysis, leaving the terrace sites available for nitro reduction.

• Acidic Additives: The addition of acids (e.g.,

  or ) can protonate the reactive intermediates or modify the electronic double layer, suppressing the nucleophilic attack required for dehalogenation [1].

• Vanadium Modification: Pt-V/C (Platinum-Vanadium) catalysts have shown superior selectivity by modulating the electronic density of the Pt particles, suppressing electrophilic attack on the C-X bond [2].

Data Comparison: Solvent Effects on Dehalogenation Substrate: 1-iodo-4-nitrobenzene | Catalyst: Pt-V/C [2]

Solvent	Reaction Rate	Dehalogenation (at 100% Conv.)	Recommendation
THF	High	Low (< 3%)	Recommended
2-Me-THF	High	Low (< 3%)	Recommended
Ethyl Acetate	High	Moderate	Use with caution
Toluene	Low	Low	Avoid (Solubility issues)

Scenario B: Preventing Aromatic Ring Saturation

Context: Reducing a ketone/aldehyde attached to an aromatic ring (e.g., Acetophenone

Phenylethanol) without turning the benzene ring into a cyclohexane ring. The Issue: High hydrogen pressure or highly active metals (Rh, Pt) will reduce the -system of the ring.

Technical Intervention:

• Metal Selection: Use Palladium (Pd) over Platinum (Pt) or Rhodium (Rh). Rhodium is the "gold standard" for intentionally reducing rings; avoid it if you want to save the ring.

• Solvent Choice: Avoid acidic solvents which activate the ring towards hydrogenation. Use alcohols or esters.

• Nitrogen-Base Poisoning: Add small amounts of pyridine or ethylenediamine. These bases adsorb strongly to the metal surface, creating electronic repulsion that prevents the flat adsorption of the aromatic ring required for saturation, while still allowing the polar carbonyl group to interact with the catalyst [3].

Module 3: Process Optimization (Mass Transfer)

Engineering controls to prevent isomerization and oligomerization.

The "Hydrogen Starvation" Phenomenon: If the rate of reaction (

) is faster than the rate of hydrogen transfer from gas to liquid to solid ( ), the catalyst surface becomes depleted of hydrogen.

• Consequence: Alkene intermediates adsorbed on the surface cannot find a hydride to complete the reduction. Instead, they undergo

  -hydride elimination, leading to bond migration (isomerization) or dimerization.

Experimental Validation Protocol: To confirm if your by-products are caused by mass transfer limitations, perform the Agitation Speed Test .

• Run the reaction at 800 RPM. Record the initial uptake rate (

  ).

• Run the reaction at 1200 RPM. Record the initial uptake rate (

  ).

• Analysis:

  • If

    : You are Mass Transfer Limited . Your by-products (isomers) are likely due to H-starvation. Increase stirring, improve impeller design, or lower catalyst loading.

  • If

    : You are Kinetically Controlled . By-products are likely due to intrinsic chemistry (see Module 2).

Module 4: Standard Operating Protocols (SOPs)

SOP-01: In-Situ Catalyst Poisoning (The "Lindlar" Effect)

Use this when commercial poisoned catalysts are unavailable.

Objective: Selectively reduce an alkyne to an alkene (or stop a nitro reduction) by deactivating high-energy sites.

Reagents:

• Catalyst: 5% Pd/C (unreduced, dry or 50% wet).

• Poison: Quinoline or 3,6-Dithia-1,8-octanediol.

• Solvent: Methanol.[1]

Workflow:

• Slurry Formation: Charge the reactor with Pd/C and Methanol under

  .

• Poison Addition: Add the poison (0.5 - 2.0 wt% relative to catalyst mass).

  • Note: Do not add substrate yet.

• Pre-equilibration: Stir the slurry for 30–60 minutes at room temperature. This allows the poison to bind thermodynamically to the most active "defect" sites on the metal.

• Substrate Addition: Add the alkyne/nitro compound.

• Hydrogenation: Pressurize with

  and monitor uptake.

• QC Check: If reaction stalls at 50% conversion (alkyne

  alkene), the poisoning was successful.

SOP-02: Determining Hydrogen Uptake Stoichiometry

A self-validating system to prevent over-reduction.

Workflow:

• Calculate theoretical

  consumption (moles).

  • Formula:

    (Ideal Gas Law approximation for volume).

• Plot Hydrogen Uptake (L) vs. Time (min) .

• The "Knee" Point: Look for a sharp change in slope.

  • Scenario: If the slope continues linearly past

    , over-reduction (e.g., ring saturation) is occurring immediately.

  • Action: Stop reaction before

    is reached (e.g., at 95%) and analyze by HPLC. It is often easier to separate 5% starting material than 5% over-reduced impurity.

FAQ: Common User Scenarios

Q: I am seeing a "dimer" impurity during nitrile reduction. Why? A: This is a classic secondary amine formation. The primary amine product reacts with the intermediate imine on the catalyst surface.

• Fix: Add Ammonia (

  ) or Acetic Acid to the solvent. Ammonia shifts the equilibrium away from secondary amine formation by competing for the surface sites.

Q: My reaction works on 1g scale but fails (high impurities) on 100g scale. A: This is likely a heat removal or mass transfer failure.

• Heat: Hydrogenation is exothermic. On a larger scale, the internal temperature might be spiking 10-20°C higher than your setpoint, causing over-reduction. Use a reaction calorimeter (RC1) to measure heat flow or dose

  slowly (semi-batch) to limit the rate.

Q: Can I use water as a solvent? A: Yes, but be careful with pH. Water can promote the hydration of intermediates. However, water often accelerates reaction rates due to the hydrophobic effect (forcing non-polar substrates onto the catalyst). If selectivity drops in water, try a Water/IPA mixture.

Visualizing the Competitive Pathways

Figure 2: Competitive pathways in halonitro reduction. Note that dehalogenation can occur on the starting material or the product.

References

• US Patent 5068436A. Hydrogenation of halonitrobenzenes without dehalogenation. (1991). Google Patents. Link

• Organic Process Research & Development. Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. (2016).[2][3] ACS Publications. Link

• National Institutes of Health (PMC). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. (2006).[3] Beilstein J. Org. Chem. Link

• University of Michigan. Mass Transfer Limitations in Reacting Systems. (2017).[2][4][5] Chemical Engineering Dept. Link

• Catalysts.com. How to Prevent Catalyst Poisoning at the Industrial Scale. (2024).[6] Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public.websites.umich.edu [public.websites.umich.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

"troubleshooting guide for transesterification reactions involving Dimethyl cyclohexane-1,3-dicarboxylate"

Status: Operational Ticket ID: TRANS-13-CYC Assigned Specialist: Senior Application Scientist

Executive Summary

Welcome to the technical support hub for Dimethyl cyclohexane-1,3-dicarboxylate . This substrate presents a unique duality: it is chemically robust yet stereochemically fragile. Unlike simple linear esters, the cyclohexane ring imposes rigid conformational constraints that dictate both reaction kinetics and thermodynamic stability.

If you are experiencing low conversion , product solidification (unexpected diastereomer formation) , or loss of optical activity , this guide addresses the root causes. We prioritize Titanium(IV)-mediated protocols to bypass the risks associated with classic base-catalyzed methods.

Module 1: The Stereochemistry Trap (Critical)

User Issue: "My reaction worked, but the product properties changed (MP/Optical Rotation)."

Diagnosis: You likely triggered Base-Catalyzed Epimerization .

Technical Explanation: The 1,3-disubstitution pattern on a cyclohexane ring is subject to significant thermodynamic pressure.

• The cis-isomer (meso): Can adopt a diequatorial chair conformation. This is the global thermodynamic minimum (

  relative to trans).

• The trans-isomer (chiral): Must adopt an axial-equatorial conformation. It is higher in energy due to 1,3-diaxial interactions.

If you use a strong alkoxide base (e.g., NaOMe, KOtBu) to drive transesterification, you generate an enolate intermediate at the

-carbon. Upon reprotonation, the system will inevitably relax to the thermodynamically stable cis-isomer, destroying any existing chirality (racemization/epimerization).

Visualizing the Failure Mode

Figure 1: The mechanism of base-catalyzed epimerization. Strong bases convert the kinetic trans-isomer into the thermodynamic cis-isomer.

Module 2: Reaction Stalling & Kinetics

User Issue: "Conversion stalls at ~60% despite heating."

Diagnosis: Equilibrium limitation and steric congestion.

Technical Explanation:

• Reversibility: Transesterification is an equilibrium process (

  ).[1] If the leaving group (Methanol) is not physically removed, the reaction will stop.

• Steric Drag: The ester groups are attached to a secondary carbon on a cyclic ring. Nucleophilic attack at the carbonyl carbon is sterically slower than with primary linear esters.

Troubleshooting Protocol

Variable	Recommendation	Why?
Solvent	Neat (Solvent-free) or High-BP Solvent (Toluene/Xylene)	Allows higher reaction temps (>100°C) and facilitates azeotropic distillation.
Methanol Removal	Active Distillation or Molecular Sieves (4Å)	Le Chatelier’s principle. You must remove MeOH to drive the reaction to the right.
Stoichiometry	Excess Incoming Alcohol (>5 equiv)	Pushes equilibrium toward product.

Module 3: Recommended Protocols

Protocol A: The "Safe" Method (Titanium(IV) Isopropoxide)

Best for: Preserving stereochemistry and acid-sensitive substrates.

Mechanism: Ti(OiPr)₄ acts as a mild Lewis acid. It activates the carbonyl oxygen without generating a high concentration of free alkoxide ions, drastically reducing the risk of epimerization.

Step-by-Step Workflow:

• Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a distillation head (or Dean-Stark trap).

• Charge: Add Dimethyl cyclohexane-1,3-dicarboxylate (1.0 equiv) and the target alcohol (

  , 3.0–5.0 equiv).

• Dry: If the alcohol is not anhydrous, add activated 4Å molecular sieves.

• Catalyst: Add Ti(OiPr)₄ (1–5 mol%) . Note: The solution will turn slightly yellow.

• Reaction: Heat to reflux.[2] The temperature must be sufficient to distill off the Methanol/Alcohol azeotrope.

  • Target Temp: 80°C – 120°C depending on

    .

• Monitoring: Monitor by TLC or GC. Conversion should reach >95% within 4–12 hours.

• Workup (Crucial):

  • Cool to room temperature.

  • Add water (approx. 1 mL per mmol Ti) to hydrolyze the catalyst.

  • Result: A white precipitate (

    ) will form.

  • Dilute with diethyl ether or EtOAc, dry over

    , and filter through a Celite pad to remove titanium salts.

Protocol B: The "Nuclear" Option (Otera’s Catalyst)

Best for: Extremely hindered alcohols or when Ti fails.

Catalyst: 1,3-disubstituted tetraalkyldistannoxanes (Otera’s Catalyst). Advantage: Works in neutral conditions, highly active, water-tolerant. Reference: Chemical Reviews (See Ref 1).

Visualizing the Workflow

Figure 2: Standard Operating Procedure for Titanium-mediated transesterification.

Frequently Asked Questions (FAQ)

Q: Can I use acid catalysis (e.g., H₂SO₄ or PTSA)? A: Yes, but with caution. Acid catalysis avoids the epimerization risk of bases, but it is often slower for hindered esters. It is also incompatible if your target alcohol contains acid-sensitive groups (e.g., acetals, silyl ethers). For robust substrates, Fischer Esterification conditions (large excess of alcohol + catalytic

+ reflux) are acceptable.

Q: Why did my reaction turn into a gel? A: If you are reacting the dicarboxylate with a diol , you likely formed a polyester . To avoid polymerization when using diols, you must use a massive excess of the diol (10:1 ratio) or high dilution conditions to favor mono-functionalization.

Q: How do I remove the high-boiling alcohol after the reaction? A: If your target alcohol has a high boiling point (e.g., Benzyl alcohol, Octanol), simple evaporation won't work.

• Option 1: Kugelrohr distillation under high vacuum.

• Option 2: Column chromatography (if the polarity difference is sufficient).

References

• Otera, J. (1993). Transesterification. Chemical Reviews, 93(4), 1449–1470.

• Seebach, D., et al. (1985).[2] Titanium(IV) Isopropoxide-Catalyzed Transesterification. Organic Syntheses, 65, 230.

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text for cyclohexane conformational analysis).

• Clarke, P. A., et al. (2011). Titanium-catalyzed esterification and transesterification reactions facilitated using microwave heating.[3][4] Future Medicinal Chemistry, 3(6), 707-712.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Titanium-catalyzed esterification and transesterification reactions facilitated using microwave heating - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of Dimethyl Cyclohexane-1,3-dicarboxylate

Objective: This guide serves as a specialized resource for researchers, chemists, and drug development professionals to troubleshoot and enhance the yield and purity of Dimethyl cyclohexane-1,3-dicarboxylate. We will delve into the causal factors behind common synthetic challenges and provide robust, evidence-based solutions.

Introduction

The synthesis of Dimethyl cyclohexane-1,3-dicarboxylate, primarily achieved through the catalytic hydrogenation of dimethyl isophthalate, is a foundational reaction for producing various polymers and pharmaceutical intermediates. While seemingly straightforward, achieving high yields and purity can be elusive. Issues such as incomplete reaction, catalyst deactivation, and byproduct formation are common hurdles. This technical center provides a structured approach to identifying the root causes of these problems and implementing effective, validated protocols to overcome them.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address the most frequent challenges encountered during synthesis.

Question 1: My yield of Dimethyl cyclohexane-1,3-dicarboxylate is significantly lower than expected. What are the likely causes?

Low yield is the most common issue, typically stemming from incomplete conversion of the starting material or loss of product through side reactions.

Potential Cause 1: Incomplete Hydrogenation of the Aromatic Ring

The core of the synthesis is the saturation of the benzene ring in dimethyl isophthalate. The stability of the aromatic system requires specific and effective catalytic conditions to achieve full conversion.

• Expertise & Experience: Incomplete hydrogenation leads to a mixture of the starting material, partially hydrogenated intermediates, and the desired product, complicating purification and reducing the yield of the target molecule. The choice of catalyst is paramount. While palladium (Pd) catalysts are excellent for many hydrogenations, they can be less effective for aromatic ring saturation compared to Ruthenium (Ru).[1][2] Ru-based catalysts, particularly on supports like carbon (Ru/C) or alumina (Ru/Al2O3), consistently demonstrate high activity for this transformation.[1][2][3]

• Actionable Solutions:

  • Catalyst Selection: Employ a 5% Ru/C catalyst for its high activity in aromatic ring hydrogenation.[1][2]

  • Optimize Reaction Conditions:

    • Temperature: Maintain a reaction temperature between 100°C and 140°C.[4] Temperatures below this range may lead to slow reaction rates, while exceeding 140°C can promote side reactions, reducing selectivity.[4]

    • Hydrogen Pressure: Use a hydrogen pressure in the range of 500 to 1500 psig (approximately 3.4 to 10.3 MPa).[4] This pressure is critical to ensure sufficient hydrogen availability on the catalyst surface.

  • Monitor Reaction Progress: Track the disappearance of the starting material using Gas Chromatography (GC) to ensure the reaction proceeds to completion.

Potential Cause 2: Catalyst Deactivation or Poisoning

The catalyst's activity can be diminished by impurities in the reagents or solvent.

• Expertise & Experience: Catalyst poisons, such as sulfur or nitrogen compounds, can irreversibly bind to the active sites of the metal catalyst, rendering it ineffective. Even trace amounts can have a significant impact. Furthermore, the physical structure of the catalyst can be compromised under harsh conditions, leading to sintering (aggregation of metal particles), which reduces the active surface area.[5]

• Actionable Solutions:

  • Ensure Reagent Purity: Use high-purity dimethyl isophthalate and anhydrous-grade solvents.

  • Catalyst Handling: Use fresh catalyst and handle it under an inert atmosphere (e.g., in a glovebox) to prevent oxidation before it is introduced into the reactor.

  • Consider Catalyst Loading: A catalyst-to-substrate weight ratio of approximately 1:20 to 1:50 is a typical starting point.[4]

Potential Cause 3: Hydrogenolysis and Other Side Reactions

At elevated temperatures, the desired product can undergo further reduction or cleavage, a process known as hydrogenolysis.[1][2]

• Expertise & Experience: Hydrogenolysis involves the cleavage of C-O or C-C bonds. In this synthesis, it can lead to the formation of monocarboxylic acids or other over-reduced species, which are impurities and represent a loss of the desired diester product.[1][2][4] This is particularly prevalent with highly active catalysts like Ru/C at higher temperatures.[1][2]

• Actionable Solutions:

  • Strict Temperature Control: Operate at the lower end of the effective temperature range (e.g., 100-110°C) to minimize hydrogenolysis while still achieving a reasonable reaction rate.[4]

  • Selective Catalysts: If hydrogenolysis is a persistent issue, exploring alternative catalyst systems, such as modified Nickel (Ni) catalysts, may be beneficial as they can sometimes offer different selectivity profiles.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most effective and reliable catalyst for hydrogenating dimethyl isophthalate? Ruthenium-on-carbon (Ru/C) is widely regarded as one of the most effective catalysts for this specific transformation, offering high activity for benzene ring hydrogenation under relatively moderate conditions.[1][2] While Rhodium (Rh) catalysts are also effective, Ru often provides a good balance of activity and cost.[4] Non-precious metal catalysts like Nickel (Ni) are being developed but may require specific modifications and conditions to match the performance of noble metals.[6]

Q2: How can I effectively purify the final Dimethyl cyclohexane-1,3-dicarboxylate product? The primary methods for purification are fractional vacuum distillation and crystallization.

• Vacuum Distillation: This is effective for separating the product from less volatile impurities (like starting material) and more volatile byproducts.

• Crystallization: The crude product can be crystallized from a suitable solvent mixture, such as hexane-ethyl acetate.[7] This is an excellent method for removing small amounts of closely related impurities. Chilling the aqueous filtrate after reaction workup can also be used to crystallize the diacid product if starting from isophthalic acid.[4]

Q3: What are the critical safety precautions for this high-pressure hydrogenation? This reaction involves highly flammable hydrogen gas at significant pressure and temperature.

• Use a Properly Rated Autoclave: Ensure your reactor is designed and certified for the intended pressures and temperatures.

• Inert Atmosphere Purging: Before introducing hydrogen, thoroughly purge the reactor with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

• Leak Testing: Always perform a leak test with the inert gas before commencing the reaction with hydrogen.

• Ventilation: Conduct the experiment in a well-ventilated fume hood or a designated high-pressure bay.

Data Summary: Catalyst Performance

The choice of catalyst and conditions directly impacts the outcome. The table below summarizes general findings from the literature.

Catalyst System	Typical Temperature	Typical Pressure	Key Advantages	Potential Drawbacks	Reference(s)
5% Ru/C	100 - 140 °C	500 - 1500 psig	High activity for aromatic ring saturation.	Can cause hydrogenolysis at higher temperatures.	[1][2][4]
5% Rh/C	90 - 140 °C	300 - 1800 psig	High activity and good selectivity.	Higher cost compared to some alternatives.	[4]
5% Pd/C	~160 - 180 °C	High Pressure	Highly selective, less prone to hydrogenolysis.	Generally requires harsher conditions (higher temp/pressure) for aromatic rings.	[1][2][6]
Modified Ni/SiO₂	~90 - 110 °C	~5 MPa	Lower cost (non-precious metal).	May require specific promoters (e.g., KF) to achieve high activity and selectivity.	[6]

Experimental Protocol: Hydrogenation of Dimethyl Isophthalate

This protocol provides a self-validating workflow for a lab-scale synthesis.

Materials:

• Dimethyl isophthalate (1.0 eq)

• 5% Ruthenium on Carbon (Ru/C, 50% wet paste, ~1-5 mol% Ru)

• Anhydrous Methanol or 1,4-Dioxane

• High-pressure autoclave with gas entrainment stirrer, temperature probe, and pressure gauge

• Hydrogen gas (high purity)

• Celite or another filter aid

Procedure:

• Reactor Loading: To a clean, dry autoclave vessel, add dimethyl isophthalate and the solvent (e.g., methanol).

• Catalyst Addition: Under a flow of inert gas (N₂ or Ar), carefully add the 5% Ru/C catalyst. The amount should be calculated based on the desired molar percentage of Ruthenium relative to the substrate.

• Assembly and Purging: Seal the autoclave according to the manufacturer's instructions. Pressurize the vessel with nitrogen to ~100 psig, stir for 5 minutes, and then vent. Repeat this purge cycle at least 3-5 times to remove all oxygen.

• Hydrogen Purge: Perform a similar purge cycle 2-3 times with hydrogen gas, venting to a safe exhaust.

• Reaction Conditions: Pressurize the reactor with hydrogen to the target pressure (e.g., 1000 psig). Begin stirring and heat the reactor to the desired internal temperature (e.g., 110°C).

• Monitoring: Maintain the temperature and pressure for the duration of the reaction (typically 4-12 hours). The reaction is complete when hydrogen uptake ceases. Optionally, the reaction can be monitored by taking aliquots and analyzing via GC.

• Cooldown and Venting: Once complete, stop the heating and allow the reactor to cool to room temperature. Carefully and slowly vent the excess hydrogen pressure.

• Inert Gas Purge: Purge the reactor vessel with nitrogen to remove any residual hydrogen.

• Product Recovery: Open the reactor. Filter the reaction mixture through a pad of Celite to remove the solid Ru/C catalyst. Wash the filter cake with additional fresh solvent to ensure complete recovery of the product.

• Isolation and Purification: Combine the filtrate and washes. Remove the solvent using a rotary evaporator. The resulting crude oil can be purified by vacuum distillation to yield pure Dimethyl cyclohexane-1,3-dicarboxylate.

Visualizations

Diagram 1: Synthetic Pathway

Caption: Catalytic hydrogenation of dimethyl isophthalate.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and solving low yield issues.

References

• Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids. Asian Publication Corporation. [Link]

• Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water in presence of sodium bicarbonate. Scholars Research Library. [Link]

• Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst. Royal Society of Chemistry. [Link]

• cis-BICYCLO[3.3.0]OCTANE-3,7-DIONES. Organic Syntheses. [Link]

• CN101475482B - Preparation of dimethyl acetone-1,3-dicarboxylate.
• CN1915494A - Catalyst for benzene ring hydrogenation of terephthalic acid or dimethyl...
• CN109790101A - The method for hydrogenation of phthalic acid ester.

• Recent Progress of Hydrogenation and Hydrogenolysis Catalysts Derived from Layered Double Hydroxides. MDPI. [Link]

• US4754064A - Preparation of cyclohexane dicarboxylic acids.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. CN1915494A - Catalyst for benzene ring hydrogenation of terephthalic acid or dimethyl terephthalate - Google Patents [patents.google.com]
• 4. US4754064A - Preparation of cyclohexane dicarboxylic acids - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Polycondensation with Dimethyl Cyclohexane-1,3-Dicarboxylate (1,3-DMCD)

Role: Senior Application Scientist Department: Polymer Synthesis & Catalysis Support Status: Active

Introduction: The 1,3-DMCD Specificity

Welcome to the technical support hub for cycloaliphatic polyester synthesis. You are likely here because you are transitioning from aromatic monomers (like DMT) or the linear 1,4-isomer to Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD) .

Critical Technical Distinction: Unlike its 1,4-counterpart where the trans-isomer is thermodynamically favored (diequatorial), in 1,3-disubstituted cyclohexanes , the cis-isomer represents the thermodynamically stable diequatorial conformation. High-temperature polycondensation will drive your polymer backbone toward a cis-rich configuration, significantly impacting

and amorphous character.

This guide addresses the unique kinetic and thermodynamic challenges of 1,3-DMCD polycondensation.

Module 1: Reaction Kinetics & Catalyst Selection

Q: Why is my transesterification rate significantly slower than with aromatic diesters?

A: The electrophilicity of the carbonyl carbon in 1,3-DMCD is lower than in aromatic esters like DMT due to the electron-donating inductive effect (+I) of the cyclohexane ring. Additionally, the 1,3-position introduces steric strain (1,3-diaxial interactions) that can hinder nucleophilic attack by the diol.

Protocol for Kinetic Optimization:

• Catalyst Selection: Abandon standard Antimony (Sb) catalysts; they are ineffective for cycloaliphatics.

  • Primary Recommendation:Titanium(IV) butoxide (TBT) or Titanium(IV) isopropoxide (TTIP) at 50–100 ppm Ti .

  • Alternative: Dibutyltin oxide (DBTO) is effective but raises toxicity concerns.

• Temperature Ramp: You must overcome the activation energy barrier without vaporizing the monomer (B.P. of 1,3-DMCD is ~260°C, but it sublimes/evaporates under vacuum).

Visual Workflow: Two-Stage Polycondensation

Caption: Optimized thermal and pressure profile for 1,3-DMCD synthesis. Note the critical vacuum ramp in the transition phase to prevent monomer sublimation.

Module 2: Molecular Weight & Viscosity Build

Q: The reaction mixture remains low viscosity despite long residence times at 270°C. What is stopping chain growth?

A: This is the most common failure mode. In 1,3-DMCD systems, it is rarely a kinetic issue at this stage; it is a thermodynamic equilibrium issue driven by the removal of the diol.

Troubleshooting Protocol:

Symptom	Probable Cause	Corrective Action
Stalled Torque/Viscosity	Vacuum Leak	1,3-DMCD polyesters are extremely sensitive to reverse reaction (glycolysis). Ensure system pressure is < 1.0 mbar (preferably < 0.5 mbar).
White Sublimate in Trap	Monomer Loss	You applied vacuum too early. 1,3-DMCD is volatile. Do not apply full vacuum until conversion >95% (methanol cessation).
Yellow/Brown Melt	Thermal Degradation	Cycloaliphatic rings oxidize easily. Ensure strict blanket. Add Irganox 1010 or TEP (Triethyl Phosphate) stabilizer (0.1 wt%).
Low Tg	Stoichiometry Error	Excess diol was not removed. Increase surface area generation (high shear stirring) to facilitate diol diffusion.

Module 3: Stereochemistry & Thermal Properties

Q: My polymer is completely amorphous, but literature on 1,4-DMCD suggests semi-crystallinity. Why?

A: You are observing the "Kink Effect."

• 1,4-DMCD: The trans isomer is linear and symmetrical, packing well into crystal lattices (Tm ~220-260°C depending on diol).

• 1,3-DMCD: The 1,3-geometry introduces a permanent "kink" in the backbone. Furthermore, high-temperature synthesis favors the cis-isomer (diequatorial).

  • Result: The polymer chain is irregular and coiled. It is difficult to crystallize 1,3-DMCD polyesters unless the diol is very short and rigid. This is often a desired feature for optical clarity and toughness.

Isomerization Logic: If you require higher crystallinity, you cannot rely on thermal annealing (which favors the stable cis form). You must use stereospecific catalysts (like specialized Tin complexes) at lower temperatures, or blend with linear monomers (e.g., 1,4-CHDA).

Module 4: Experimental Protocol (Standardized)

Objective: Synthesis of Poly(1,4-butylene 1,3-cyclohexanedicarboxylate) Target Mw: 25,000 - 30,000 g/mol

Step 1: Ester Interchange (EI)

• Charge reactor with 1,3-DMCD (1.0 mol) and 1,4-Butanediol (1.4 mol). Note: 40% excess diol is standard.

• Add Ti(OBu)4 (80 ppm relative to theoretical polymer yield).

• Purge with

  x 3.

• Heat to 190°C . Methanol evolution begins.

• Ramp to 220°C over 2 hours until methanol recovery reaches >90% theoretical.

Step 2: Polycondensation (PC)

• Add Phosphite Stabilizer (e.g., Triphenyl phosphite, 0.1 wt%) to prevent Ti-induced yellowing.

• Critical Step: Ramp temp to 260°C while slowly reducing pressure over 45 mins.

  • Target: 760 Torr

    10 Torr.

• Once at 260°C, apply full vacuum (< 1 Torr ).

• Maintain for 2–3 hours. Monitor torque.

• Stop Condition: When torque plateaus, break vacuum with

  and discharge into water bath.

Troubleshooting Logic Tree

Caption: Decision matrix for diagnosing failure to build molecular weight in 1,3-DMCD polymerization.

References

• Bertolini, G., et al. (2011). Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization. Polymer International. Link

  • Relevance: Establishes the thermodynamic equilibrium principles for cyclohexane dicarboxylates (cis/trans ratios)

• Eastman Chemical Company. (2004). Method for preparing poly(cyclohexane-1,4-dicarboxylate)s. U.S. Patent 6,828,410. Link

  • Relevance: Provides the industrial standard protocols for two-stage melt polycondensation of DMCD, including specific vacuum ramps and temper

• PubChem. (2025).[1] Dimethyl cyclohexane-1,3-dicarboxylate Structure and Properties. National Library of Medicine. Link

  • Relevance: Verification of physical properties (MW: 200.23 g/mol ) and structural isomers (cis/trans)
• Guidotti, G., et al. (2018). Bio-based polyesters: The role of 1,3-cyclohexane moieties on thermal properties. European Polymer Journal. Relevance: Discusses the specific amorphous nature and "kink" effects of the 1,3-isomer compared to the 1,4-isomer. (Contextual grounding for Module 3).

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Impurities in Commercial Dimethyl cyclohexane-1,3-dicarboxylate

Welcome to the technical support center for the analysis of Dimethyl cyclohexane-1,3-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, troubleshooting advice, and detailed protocols for identifying and quantifying impurities in commercial batches of this compound. As Senior Application Scientists, our goal is to explain the causality behind experimental choices and provide self-validating methodologies to ensure the integrity of your results.

Section 1: Frequently Asked Questions - Understanding Potential Impurities

This section addresses the fundamental questions regarding the types of impurities you may encounter and their origins. A thorough understanding of potential impurities is the first step in developing a robust analytical strategy.[1]

Q1: What are the common organic impurities in commercial Dimethyl cyclohexane-1,3-dicarboxylate, and what are their sources?

A1: Organic impurities are the most common and can originate from various stages of the manufacturing process and storage.[2][3] They can be broadly categorized as starting materials, intermediates, by-products from side reactions, and degradation products.

Potential Impurity Type	Specific Example(s)	Likely Source / Causal Explanation
Starting Materials	Cyclohexane-1,3-dicarboxylic acid, Methanol	Incomplete reaction during the esterification process.
Intermediates	Monomethyl cyclohexane-1,3-dicarboxylate	Partial esterification of the dicarboxylic acid.
By-products	cis/trans isomers, other positional isomers (e.g., Dimethyl cyclohexane-1,2- or -1,4-dicarboxylate)	The stereochemistry of the starting material or reaction conditions can lead to a mixture of geometric isomers.[4][5][6] Isomerization can also occur under non-optimal reaction or purification conditions.
Reagent-Related Impurities	Dimethyl sulfate, Acid catalysts (e.g., sulfuric acid, toluenesulfonic acid)	Residuals from the esterification process. While inorganic, their presence can catalyze degradation.
Degradation Products	Hydrolysis products (e.g., the monoester or diacid), Oxidation products	Exposure to moisture, air, extreme pH, or high temperatures during storage or processing can lead to the breakdown of the ester.

Q2: Should I be concerned about inorganic impurities or residual solvents?

A2: Yes. While often present at lower levels, these impurity classes are critical for quality control, especially in pharmaceutical applications.

• Inorganic Impurities: These can include reagents, ligands, and catalysts, or heavy metals from reactors.[2] They are typically non-volatile and are often analyzed by techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or measured as 'Residue on Ignition' as per pharmacopeial standards.[2][7]

• Residual Solvents: Solvents used during synthesis or purification (e.g., methanol, toluene, cyclohexane) can be retained in the final product. Their analysis is crucial as they can have their own toxicity profiles. Headspace Gas Chromatography (GC) is the standard technique for their quantification.

Q3: What are the typical regulatory thresholds for reporting and identifying impurities?

A3: Regulatory bodies like the ICH (International Council for Harmonisation) provide clear guidelines. For a new drug substance, the thresholds are generally based on the maximum daily dose. A common guideline is the 0.1% threshold; impurities found below this level generally do not require identification unless they are expected to be unusually potent or toxic.[8] For higher dose drugs (>2 g/day ), the threshold may be lower, such as 0.05%.[8] It is imperative to consult the specific ICH guidelines (e.g., Q3A/B) for detailed requirements.

Section 2: Analytical Strategy & Method Selection

Choosing the correct analytical technique is fundamental to successfully separating, identifying, and quantifying impurities.

Q4: Which analytical technique, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), is better for analyzing impurities in Dimethyl cyclohexane-1,3-dicarboxylate?

A4: The choice depends on the properties of the impurities you are targeting. A comprehensive analysis often requires both techniques.

• Gas Chromatography (GC): This is the preferred method for volatile and semi-volatile impurities. This includes residual solvents, many starting materials, and smaller by-products. Coupling GC with a Mass Spectrometer (GC-MS) is a powerful tool for identifying unknown peaks through their mass spectra.[9]

• High-Performance Liquid Chromatography (HPLC): This is ideal for non-volatile or thermally labile impurities, such as the diacid starting material, the monoester intermediate, and potential degradation products.[7] Reversed-phase HPLC with UV detection is a common starting point. For more definitive identification, HPLC coupled with Mass Spectrometry (LC-MS) is used.[10]

Below is a generalized workflow for a comprehensive impurity analysis.

Sources

• 1. usp.org [usp.org]
• 2. uspnf.com [uspnf.com]
• 3. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 4. youtube.com [youtube.com]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Pharmaceutical Impurities: Top Four Questions [thermofisher.com]
• 8. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

"effect of reaction parameters on the stereoselectivity of hydrogenation"

Welcome to the Technical Support Center for Stereoselective Hydrogenation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling stereochemistry in hydrogenation reactions. Here, we move beyond simple protocols to address the underlying principles, offering troubleshooting guides and in-depth FAQs to resolve common issues encountered in the lab.

Foundational Concepts: The Pursuit of a Single Isomer

Asymmetric hydrogenation is a cornerstone technique for creating chiral molecules, where the addition of hydrogen across an unsaturated bond is controlled to favor the formation of one specific stereoisomer.[1] This control is paramount in pharmaceutical development, where a single enantiomer often represents the active drug, while its mirror image may be inactive or even harmful.

The success of a stereoselective hydrogenation hinges on a delicate interplay of multiple reaction parameters. Achieving high enantiomeric excess (ee) or diastereomeric excess (de) requires a systematic understanding and optimization of these variables. This guide is structured to help you diagnose and solve problems when the desired stereoselectivity is not achieved.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered during stereoselective hydrogenation experiments in a practical, question-and-answer format.

Q1: My reaction shows low enantioselectivity/diastereoselectivity. What are the primary factors to investigate?

A1: Low stereoselectivity is the most common issue and can stem from several sources. A systematic approach is crucial for diagnosis. The primary factors, in order of likely impact, are the catalyst/ligand system, the solvent, and the reaction conditions (temperature and pressure).

Troubleshooting Workflow:

Below is a logical workflow to diagnose the root cause of poor stereoselectivity.

Caption: Troubleshooting workflow for low stereoselectivity.

Detailed Breakdown:

• Catalyst & Ligand System: The choice of metal and chiral ligand is the single most important factor.[2]

  • Causality: The chiral ligand creates a three-dimensional asymmetric environment around the metal center.[1] The substrate must coordinate in a way that minimizes steric hindrance, and this preferred orientation dictates the face to which hydrogen is delivered.[3][4] For example, Ru-BINAP catalysts are highly effective for a wide range of ketones and alkenes, while Ir-based catalysts with P,N ligands often excel with unfunctionalized olefins.[2][5]

  • Actionable Advice: If you are using a well-established catalyst system for your substrate class with poor results, verify the quality and purity of both the ligand and the metal precursor. Consider screening a small library of ligands with different steric and electronic properties.[6]

• Solvent: The solvent is not merely a medium but an active participant in the catalytic cycle.

  • Causality: Solvents can influence the stability of catalytic intermediates, the catalyst's conformation, and the solubility of hydrogen gas.[7][8] Protic solvents like methanol or ethanol can participate in hydrogen bonding or even protonolysis, while non-coordinating solvents like toluene or dichloromethane may favor different transition states.[7][9] A change in solvent can sometimes invert the preferred enantiomer.[10]

  • Actionable Advice: Screen a range of solvents with varying polarity and coordinating ability (e.g., MeOH, i-PrOH, THF, Toluene, DCM). Be aware that solvent viscosity can affect hydrogen availability; highly viscous solvents may lower the effective H₂ concentration at the catalytic center, impacting selectivity.[7]

• Hydrogen Pressure & Temperature: These parameters are deeply interconnected and can have a profound, and sometimes non-intuitive, effect on stereoselectivity.

  • Causality: The effect of hydrogen pressure is complex and depends on the reaction mechanism.[11] In some systems (often following the "unsaturated pathway"), increasing pressure can increase the rate of a less selective pathway, thus decreasing the overall ee%.[12] In other cases, where hydrogen addition is the rate-limiting and selectivity-determining step, higher pressure can be beneficial.[13] Temperature affects reaction rates; a lower temperature often enhances selectivity by increasing the free energy difference (ΔΔG‡) between the diastereomeric transition states, but at the cost of a slower reaction.[14]

  • Actionable Advice: Do not assume a single optimal pressure or temperature. It is essential to screen a matrix of conditions. For instance, test pressures at 1, 10, and 50 bar H₂ at both room temperature and a lower temperature (e.g., 0 °C).

Q2: I'm seeing excellent stereoselectivity, but the reaction conversion is very low or stalls completely. What's wrong?

A2: Low or stalled conversion with good selectivity often points to issues with catalyst activity or stability, rather than the stereochemical control mechanism itself.

• Catalyst Deactivation: The active catalytic species may be decomposing or being inhibited.

  • Causality: Homogeneous catalysts can be sensitive to air, moisture, or impurities.[15] Substrate or solvent impurities (e.g., sulfur or nitrogen compounds) can act as poisons, binding irreversibly to the metal center and blocking active sites.[16] In some cases, the catalyst may be unstable under the reaction conditions, leading to the formation of inactive metal clusters.[5][15]

  • Actionable Advice:

    • Purify Substrate & Solvent: Ensure both are of high purity and degassed thoroughly before use.

    • Inert Atmosphere: Handle the catalyst and set up the reaction under a strict inert atmosphere (N₂ or Ar).[16]

    • Increase Catalyst Loading: As a diagnostic test, doubling the catalyst loading can reveal if a poison is present in a stoichiometric amount. However, this is not a scalable solution.[16]

• Poor Mass Transfer: In heterogeneous (e.g., Pd/C) or even some homogeneous reactions, the rate at which hydrogen gas dissolves into the liquid phase and reaches the catalyst can be the limiting factor.[13][17]

  • Causality: If stirring is inadequate or the reactor geometry is poor, the reaction becomes starved of hydrogen, leading to a slow rate. This is a common issue during scale-up.[18]

  • Actionable Advice: Increase the stirring rate significantly. Ensure the reactor has appropriate baffles for efficient gas-liquid mixing. For larger scales, consider specialized equipment like a hollow-shaft agitator to introduce hydrogen directly into the liquid phase.[17]

Q3: The stereoselectivity of my reaction is inconsistent between different batches. How do I improve reproducibility?

A3: Batch-to-batch inconsistency is a critical issue, especially in drug development. The cause is almost always an uncontrolled variable.

• Reagent Purity: The most common culprit.

  • Causality: Minor, undetected impurities in a new bottle of substrate, solvent, or even the inert gas can have a major impact. For example, trace acid or base impurities can alter the catalyst's behavior.[19]

  • Actionable Advice: Qualify each new batch of reagents on a small scale before use. Use a consistent, high-purity source for all materials.

• Precise Control of Conditions: Small variations can lead to different outcomes.

  • Causality: A slight difference in the final reaction temperature or the actual hydrogen pressure can shift the selectivity. The method of catalyst addition and pre-activation can also introduce variability.

  • Actionable Advice: Use automated lab reactors for precise control over temperature, pressure, and stirring. Develop a detailed Standard Operating Procedure (SOP) that specifies every step, from catalyst handling to reaction quenching.

Parameter-Specific FAQs

Catalyst & Ligand

Q: How do I choose the right chiral ligand for my substrate? A: While there are no universal rules, general guidelines exist. The choice depends heavily on the substrate's functional groups.

• For Ketones & Alkenes with Coordinating Groups (e.g., amides, acids): Bidentate phosphine ligands like BINAP, DuPhos, and their derivatives complexed with Rhodium (Rh) or Ruthenium (Ru) are excellent starting points.[2][20] The coordinating group on the substrate binds to the metal, creating a rigid five- or six-membered ring intermediate that facilitates high stereodiscrimination.[3]

• For Unfunctionalized or Sterically Hindered Olefins: These substrates bind weakly and require highly active catalysts. Iridium (Ir) complexes with P,N-type ligands (e.g., PHOX) are often the catalysts of choice.[2]

• For Heterogeneous Hydrogenation: Stereocontrol is typically dictated by the substrate adsorbing onto the catalyst surface from its least hindered face.[21][22] However, incorporating a directing functional group (like a hydroxyl group) into the substrate can force it to adsorb in a specific orientation, thereby controlling the stereochemical outcome.[23][24]

Substrate Effects

Q: My substrate has E/Z isomers. How does this affect stereoselectivity? A: The geometry of the double bond is critical and can dramatically influence the outcome. The catalyst's chiral pocket will interact differently with each isomer, often leading to different levels of stereoselectivity, and in some cases, even opposite enantiomers.[25] It is crucial to start with a substrate that is pure in one isomeric form to obtain a stereochemically pure product.

Solvent

Q: Can adding a co-solvent or additive improve my results? A: Yes, additives can have a significant positive effect.

• Acidic/Basic Additives: Trace amounts of acid or base can accelerate the reaction and enhance selectivity.[26] For example, in Ru-catalyzed ketone hydrogenations, a strong base is often required to form the active Ru-hydride species.[5] The choice of base and its concentration must be carefully optimized.

• Alcohol Additives: In some systems, the addition of a bulky alcohol can improve enantioselectivity, even in a protic solvent like methanol.[27] This is thought to occur through hydrogen bonding interactions that further organize the transition state.

Pressure & Temperature

Q: Is there a general relationship between temperature and enantioselectivity? A: Generally, lower temperatures lead to higher enantioselectivity. This relationship is described by the Eyring equation, where the ratio of products is related to the difference in the free energies of activation (ΔΔG‡) for the formation of the two stereoisomers. Lowering the temperature makes the reaction more sensitive to this energy difference. However, this is not always linear, and in some cases, a "temperature inversion" phenomenon is observed where selectivity reverses above or below a certain temperature.[10]

Table 1: Illustrative Effect of Temperature and Pressure on Enantiomeric Excess (ee%) Data is hypothetical and for illustrative purposes only, based on trends reported in the literature.[11][14]

Substrate Class	Catalyst System	Temperature (°C)	H₂ Pressure (bar)	Typical ee%	Rationale
Enamide	[Rh(DuPhos)]⁺	25	1	>99%	Low pressure favors the highly selective, rate-determining oxidative addition step.
Enamide	[Rh(DuPhos)]⁺	25	50	95%	Higher pressure may slightly increase the rate of a minor, less selective pathway.
α-Ketoester	Cinchonidine-Pt/Al₂O₃	0	70	92%	Lower temperature maximizes the ΔΔG‡ between diastereomeric transition states.
α-Ketoester	Cinchonidine-Pt/Al₂O₃	25	70	85%	Increased thermal energy allows the reaction to more easily overcome the barrier for the minor product.
Unfunctionalized Olefin	[Ir(PHOX)]⁺	25	70	96%	High pressure is often needed to achieve a reasonable rate for these less reactive substrates.

Experimental Protocols

Protocol: Parallel Screening of Reaction Parameters for Asymmetric Hydrogenation

This protocol describes a general method for efficiently screening catalysts, solvents, and conditions using a parallel reactor system.

Objective: To identify the optimal conditions for achieving high conversion and high stereoselectivity for the hydrogenation of a prochiral substrate.

Equipment:

• Parallel synthesis reactor block with glass vials and stir bars (e.g., Radleys, Mettler-Toledo).

• Manifold for inert gas and hydrogen.

• Standard laboratory glassware.

Procedure:

• Stock Solution Preparation (under Inert Atmosphere):

  • Substrate Stock: Prepare a stock solution of the substrate in a degassed, high-purity solvent (e.g., Toluene). A typical concentration is 0.5 M.

  • Catalyst/Ligand Stock: In a glovebox, prepare stock solutions of the different chiral ligands and metal precursors. For pre-formed catalysts, prepare a single stock solution. A typical concentration is 0.01 M.

• Reactor Setup:

  • Place a stir bar in each of the reactor vials.

  • Seal the vials with septa and purge the entire reactor block with an inert gas (Argon or Nitrogen) for at least 15 minutes.

• Reagent Addition:

  • Using a gas-tight syringe, add the desired volume of the substrate stock solution to each vial.

  • Add the appropriate solvent to each vial to achieve the final desired concentration (e.g., 0.1 M).

  • Add the catalyst/ligand stock solution to each vial. The substrate-to-catalyst (S/C) ratio is a critical parameter to screen (e.g., S/C = 100, 500, 1000).

• Hydrogenation:

  • Seal the reactor block securely.

  • Purge the system by pressurizing with H₂ to the desired pressure (e.g., 10 bar) and then carefully venting (repeat 3-5 times). This ensures the atmosphere is pure hydrogen.

  • Pressurize the reactor to the final target pressure.

  • Begin stirring at a high rate (e.g., 800-1000 RPM) and maintain the target temperature using the reactor's heating/cooling system.

  • Run the reaction for a predetermined time (e.g., 12-24 hours).

• Work-up and Analysis:

  • Carefully vent the hydrogen pressure and purge the system with inert gas.

  • Quench the reaction by opening the vials to the air (this deactivates most homogeneous catalysts).

  • Take an aliquot from each vial, filter through a small plug of silica gel to remove the catalyst, and dilute for analysis.

  • Conversion Analysis: Use GC or ¹H NMR to determine the ratio of starting material to product.

  • Stereoselectivity Analysis: Use chiral HPLC or chiral GC to determine the enantiomeric or diastereomeric ratio.

Visualization of the Screening Workflow:

Caption: Workflow for parallel screening of hydrogenation conditions.

References

• Vertex AI Search. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules.
• Wikipedia.
• ACS Publications. On the Mechanism of Stereoselection in Rh-Catalyzed Asymmetric Hydrogenation: A General Approach for Predicting the Sense of Enantioselectivity.
• PubMed.
• PMC.
• PMC.
• PNAS.
• Journal of the American Chemical Society.
• PMC.
• eScholarship. Understanding the influence of hydrogen pressure on the enantioselectivity of hydrogenation: a combined theory-experiment approach.
• ResearchGate. Understanding the influence of hydrogen pressure on the enantioselectivity of hydrogenation: A combined theory-experiment approach.
• RSC Publishing.
• Sigma-Aldrich.
• MDPI.
• Chemical Communications (RSC Publishing). Enhancement of enantioselectivity by alcohol additives in asymmetric hydrogenation with bis(oxazolinyl)
• Alfa Chemistry.
• MDPI. The Origin of Stereoselectivity in the Hydrogenation of Oximes Catalyzed by Iridium Complexes: A DFT Mechanistic Study.
• ACS Publications.
• Substrate-Directed Heterogeneous Hydrogenation of Olefins Using Bimetallic Nanoparticles.
• PubMed.
• ResearchGate.
• Benchchem.
• Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1).
• ResearchGate.
• ACS Publications.
• ACS Publications.
• PMC.
• Journal of the American Chemical Society.
• Sterling Pharma Solutions.
• RSC Publishing. Solvent effects on stereoselectivity: more than just an environment.
• ResearchGate. Solvent effects on stereoselectivity: More than just an environment.
• Challenges in Catalysis Applied to Pharmaceutical Development.
• RSC Publishing. Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities.
• PMC - NIH. Room temperature chemoselective hydrogenation of C[double bond, length as m-dash]C, C[double bond, length as m-dash]O and C[double bond, length as m-dash]N bonds by using a well-defined mixed donor Mn(i)
• eScholarship.
• ResearchGate.
• ACS Chemical Health & Safety.
• Master Organic Chemistry. Stereoselective and Stereospecific Reactions.
• asymmetric-hydrogen
• MDPI.
• ResearchGate.
• Journal of the American Chemical Society.
• ACS Publications.

Sources

• 1. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 2. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mechanism and stereoselectivity of asymmetric hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. escholarship.org [escholarship.org]
• 7. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Solvents on Electrogenerated Base-Driven Transfer Hydrogenation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. escholarship.org [escholarship.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 18. Challenges in Catalysis Applied to Pharmaceutical Development — Catalysis Club of Philadelphia [catalysisclubphilly.org]
• 19. researchgate.net [researchgate.net]
• 20. alfachemic.com [alfachemic.com]
• 21. Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 22. par.nsf.gov [par.nsf.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. hammer.purdue.edu [hammer.purdue.edu]
• 25. Stereoselective Rh-catalyzed hydrogenation of cyclobutyl chiral enamides: double stereodifferentiation vs catalyst-controlled diastereoselection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Enhancement of enantioselectivity by alcohol additives in asymmetric hydrogenation with bis(oxazolinyl)phenyl ruthenium catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]

"troubleshooting peak splitting in NMR of Dimethyl cyclohexane-1,3-dicarboxylate"

Technical Support Center: Spectroscopy Solutions Subject: Troubleshooting Peak Splitting in NMR of Dimethyl cyclohexane-1,3-dicarboxylate Ticket ID: NMR-CYC-13-ISO Assigned Specialist: Senior Application Scientist, Structural Elucidation Group

Executive Summary

You are observing unexpected "peak splitting" or complexity in the NMR spectrum of Dimethyl cyclohexane-1,3-dicarboxylate . In cyclohexane derivatives, "splitting" is rarely a simple instrument artifact. It is usually a direct readout of stereochemical purity (cis/trans mixtures), conformational dynamics (ring flipping), or magnetic second-order effects (virtual coupling).

This guide deconstructs these three phenomena. Use the decision tree below to identify which specific type of "splitting" you are encountering.

Part 1: Diagnostic Workflow

Before adjusting parameters, characterize the "splitting" using this logic flow.

Figure 1: Diagnostic decision tree for identifying the root cause of spectral anomalies.

Part 2: Technical Deep Dive & Solutions

Issue 1: The "Double Peak" (Diastereomeric Mixtures)

If you observe two distinct singlets for the methyl ester protons (approx. 3.6–3.7 ppm), you do not have a splitting problem; you have a purification problem .

• Mechanism: 1,3-disubstituted cyclohexanes exist as cis and trans diastereomers.[1][2] They have different physical properties and distinct NMR chemical shifts.

  • Cis-isomer: The substituents are either both equatorial (

    ) or both axial ( ). The conformer is thermodynamically preferred by 2.4 kcal/mol (based on A-values), effectively "locking" the conformation.

  • Trans-isomer: One substituent is axial and one is equatorial (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    ).

• Observation: The cis (diequatorial) and trans (

  ) isomers are chemically inequivalent. You will see two sets of signals.

Corrective Action:

• Integrate the singlets: The ratio of the integrals gives you the diastereomeric ratio (dr).

• Purification: These isomers can often be separated by column chromatography or recrystallization due to their different polarities and packing.

Issue 2: Peak Broadening (Conformational Exchange)

If the peaks for the ring protons (methines at C1/C3) appear broad or "smeared" into the baseline, the molecule is undergoing ring inversion (chair-chair flipping) at a rate comparable to the NMR timescale.

• Mechanism:

  • Trans-isomer (

    ): The two chair forms are degenerate (equal energy). At room temperature, they flip rapidly.[3] If the flip rate (frequency difference in Hz), the peaks broaden (coalescence).

  • Cis-isomer (

    ): Highly biased toward . Exchange is usually too fast or too biased to cause broadening at RT.

• Implication: Severe broadening often suggests a high proportion of the trans-isomer .

Corrective Action: Perform the Variable Temperature (VT) Protocol (see Part 3) to freeze the motion or accelerate it to the fast-exchange limit.

Issue 3: "Deceptive" Splitting (Virtual Coupling)

If the H1/H3 methine signal looks like a "messy" multiplet rather than the expected triplet-of-triplets (tt), you are likely seeing Virtual Coupling .

• Mechanism: In the cyclohexane ring, the C2-methylene protons (between the esters) are strongly coupled to each other and to H1/H3. When protons are strongly coupled (

  ), the system behaves as a higher-order spin system (e.g., ).

• Result: The H1/H3 protons "feel" the coupling of the remote protons on C4/C6, appearing to be split by protons they are not directly adjacent to. This creates extra lines and asymmetry.

Corrective Action:

• Change Field Strength: Move to a higher field magnet (e.g., 600 MHz vs 300 MHz). This increases

  (in Hz) relative to , making the spectrum more first-order.

• Simulation: Do not attempt to interpret the coupling constants manually. Use spin simulation software (e.g., TopSpin DAISY, Mnova) to fit the pattern.

Part 3: Validated Experimental Protocols

Protocol A: Variable Temperature (VT) NMR for Conformational Analysis

Use this protocol if you suspect dynamic broadening (Issue 2).

Objective: Determine if peak splitting is due to slow exchange (dynamics) or impurities.

• Sample Prep: Dissolve ~10 mg sample in Deuterated Toluene (

  ) or CD2Cl2 .

  • Why: These solvents have low freezing points, allowing cooling down to -80°C or -90°C.

    freezes at -64°C, which may not be low enough.

• High-Temperature Scan (+50°C to +80°C):

  • Acquire a spectrum at elevated temperature.

  • Result: If the broad peaks sharpen into a single average set, the splitting was dynamic (conformational exchange).

• Low-Temperature Scan (-40°C to -80°C):

  • Cool the sample in 10°C increments.

  • Result: At the "slow exchange limit," the trans isomer will split into two distinct sets of peaks (one for the axial conformer, one for the equatorial). The cis isomer will likely remain as one dominant set (

    ) because the population is negligible.

Data Summary: Cis vs. Trans Signatures

Feature	Cis-Isomer (Diequatorial)	Trans-Isomer (Axial/Equatorial)
Stability	High (Thermodynamic Product)	Lower (Kinetic/Equilibrium mix)
H1/H3 Signal	Wide multiplet ( Hz)	Narrower multiplet (avg. )
Dynamics	Locked (Sharp signals at RT)	Mobile (Potential Broadening)
Symmetry	Plane of symmetry (Meso)	axis (Chiral/Racemic)

Part 4: Conformational Energy Landscape

The following diagram illustrates why the Cis isomer signals are sharp (locked) while the Trans isomer signals are averaged (flipping).

Figure 2: Conformational energy landscape. The Trans isomer undergoes rapid degenerate exchange, while the Cis isomer is thermodynamically locked in the diequatorial form.

References

• Reich, H. J. (n.d.). WinPLT: NMR Data for Cyclohexanes. University of Wisconsin-Madison. Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• University of Ottawa NMR Facility. (2011). Virtual Coupling. Blog post explaining second-order effects in AA'X systems. Retrieved from [Link]

• LibreTexts Chemistry. (2022). Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scribd.com [scribd.com]

Technical Support Center: Advanced Separation Strategies for Cyclohexane Dicarboxylates

Executive Summary

Cyclohexane dicarboxylates (CHDCs), including 1,4-cyclohexanedicarboxylic acid (1,4-CHDA) and commercial plasticizers like DINCH (1,2-cyclohexane dicarboxylic acid diisononyl ester), present unique chromatographic challenges. Unlike their aromatic counterparts (phthalates), CHDCs lack

- interactions and strong UV chromophores. Furthermore, they exist as complex mixtures of geometric isomers (cis/trans) and regioisomers that possess nearly identical hydrophobicities, leading to severe co-elution on standard C18 phases.

This guide provides a root-cause analysis and actionable protocols to resolve these co-elution issues, focusing on shape selectivity , mixed-mode retention mechanisms , and universal detection .

Module 1: Stationary Phase Selection (The "Shape" Factor)

The Problem: Standard C18 columns rely primarily on hydrophobicity. Since cis- and trans- isomers of CHDCs have identical molecular weights and similar logP values, C18 columns often fail to resolve them, resulting in a single broad peak or "shouldering."

The Solution: You must select a stationary phase that discriminates based on molecular shape (steric selectivity) or utilizes mixed-mode interactions (ion-exchange + hydrophobic).

Decision Matrix: Selecting the Right Column

Use the following logic to select your column based on your specific analyte form (Acid vs. Ester).

Caption: Figure 1. Decision tree for stationary phase selection based on analyte chemical structure.

Recommended Phases & Mechanisms

Analyte Class	Recommended Phase	Mechanism of Action	Why it Works
Free Acids (1,4-CHDA)	Mixed-Mode (RP + Ion Exchange)	Hydrophobic retention + Ionic interaction	The ion-exchange mechanism retains the polar acid groups, while the alkyl chain resolves the isomers based on localized hydrophobicity [1].
Esters (DINCH)	Cholesterol / C30	Shape Selectivity (Steric)	The rigid cholesterol ligand creates an ordered surface. Planar (trans) vs. kinked (cis) isomers penetrate the stationary phase differently, forcing separation [2].
Metabolites (MINCH)	Phenyl-Hexyl	-interaction (limited) + Hydrophobicity	Useful for separating oxidized metabolites from the parent ester due to slight polarity differences [3].

Module 2: Mobile Phase Engineering

The Problem: Even with the right column, improper mobile phase pH or solvent choice can mask resolution.

The Solution:

• For Acids (1,4-CHDA): You must suppress ionization to increase retention on RP phases, OR use a buffer compatible with mixed-mode.

• For Esters (DINCH): Methanol is generally superior to Acetonitrile for shape selectivity.

Protocol: Isomer Resolution Gradient (General)

• Solvent A: Water + 0.1% Formic Acid (for MS/CAD) or 20mM Ammonium Acetate pH 4.5.

• Solvent B: Methanol (MeOH). Note: MeOH is more rigid and protic than ACN, enhancing the "shape recognition" effect of cholesterol/C30 columns.

Step-by-Step Optimization:

• Initial Run: 50% B to 100% B over 20 minutes.

• Assessment: If cis/trans co-elute, lower the temperature to 15°C - 20°C. Lower temperature increases the rigidity of the stationary phase ligands, enhancing steric selectivity.

• Refinement: If resolution is partial (

  ), switch Solvent B to a 50:50 mix of MeOH:ACN.

Module 3: Detection & Sensitivity (The "Invisible Peak")

The Problem: Cyclohexane rings are non-aromatic. They have negligible UV absorbance above 210 nm. Using UV at 200-210 nm results in high baseline noise and poor sensitivity for trace analysis.

The Solution: Use aerosol-based detection (CAD or ELSD) which detects mass rather than chromophores.

Comparison of Detection Modes

Detector	Suitability	LOD (Approx)	Pros/Cons
UV (210 nm)	Poor	> 10 ppm	Con: High noise, drift with gradients, requires HPLC-grade solvents. Pro: Standard equipment.
ELSD	Good	~100 ng	Pro: Universal for non-volatiles. Con: Non-linear response; lower sensitivity than CAD [4].
CAD (Charged Aerosol)	Excellent	~10-20 ng	Pro: Uniform response factor (independent of structure), high sensitivity. Con: Requires gas source [5].[1]

Troubleshooting FAQs

Q1: I am seeing a single broad peak for 1,4-CHDA on my C18 column. What is the first thing I should change?

A: Do not change the gradient yet. Change the column . C18 lacks the steric selectivity to separate the cis (kinked) and trans (linear) isomers effectively. Switch to a Mixed-Mode column (like Newcrom BH) or a Cholesterol-bonded phase . If you are restricted to C18, try running at a very low temperature (10°C) to "freeze" the stationary phase into a more ordered state, though this is rarely fully effective.

Q2: My DINCH peaks are splitting, but I can't identify which is cis and which is trans.

A: In general, for cyclohexane dicarboxylates on reverse-phase systems:

• The Trans isomer (more planar/linear) typically elutes later than the cis isomer because it can penetrate deeper into the stationary phase brush layer (increasing hydrophobic interaction).

• Validation: You must use a pure standard of one isomer if available. If not, use NMR to correlate the ratio. Commercial DINCH is ~90% cis and 10% trans [6].[2] Therefore, the larger peak is the cis-isomer and the smaller, later-eluting peak is the trans-isomer.

Q3: I am analyzing urinary metabolites of DINCH (MINCH, OH-MINCH). The peaks are tailing badly.

A: These metabolites contain free carboxylic acid groups.

• Check pH: Ensure your mobile phase pH is buffered (e.g., Ammonium Acetate pH 4.5 or Formic Acid). Unbuffered mobile phases lead to mixed ionization states and tailing.

• Column Choice: A Phenyl-Hexyl column is often superior for these metabolites as it separates the oxidized derivatives (OH-MINCH, oxo-MINCH) better than C18 due to secondary interactions [3].

Q4: Why is my UV baseline drifting upwards during the gradient?

A: This is the "cut-off" effect. You are likely detecting at 210 nm. As you increase the organic modifier (especially if using MeOH), the UV absorbance of the solvent itself changes.

• Fix: Use Acetonitrile (lower UV cutoff) instead of Methanol if you must use UV.

• Better Fix: Switch to CAD or ELSD , which are immune to solvent UV cutoff issues (provided the solvents are volatile).

Visualizing the Troubleshooting Loop

Use this workflow to diagnose resolution failures systematically.

Caption: Figure 2. Iterative troubleshooting workflow for optimizing CHDC isomer resolution.

References

• SIELC Technologies. (n.d.). HPLC Separation of cis- and trans-1,4-cyclohexanedicarboxylic Acid on Newcrom BH Column. Retrieved from [Link]

• MicroSolv Technology Corp. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2015). Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH).[3][4][5] Retrieved from [Link]

• Reach Separations. (n.d.). A comparison of CAD and ELSD as non-UV detection techniques. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH).[3][4][5][6] Retrieved from [Link]

Sources

• 1. reachseparations.com [reachseparations.com]
• 2. 1,2-Cyclohexane dicarboxylic acid diisononyl ester - Wikipedia [en.wikipedia.org]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. series.publisso.de [series.publisso.de]
• 5. Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH(®)) in humans after single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

"comparative analysis of cis- and trans-Dimethyl cyclohexane-1,3-dicarboxylate in polymers"

This guide provides a comparative technical analysis of cis- and trans-Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) in polymer applications. It is designed for researchers in polymer chemistry and drug delivery systems.

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD) is a critical alicyclic monomer used to modify the thermal and mechanical properties of polyesters and polyamides. Unlike its 1,4-isomer counterpart (where the trans-isomer is the high-performance standard), the 1,3-isomer exhibits inverted structure-property relationships :

• Cis-1,3-DMCD (Diequatorial): The thermodynamically stable isomer. Yields polymers with higher crystallinity, higher melting points (

  ), and greater rigidity .

• Trans-1,3-DMCD (Axial-Equatorial): The less stable conformer.[1] Introduces steric disorder, reducing crystallinity and often yielding amorphous, transparent, and more flexible polymers.

This guide details the physicochemical basis for these differences and provides protocols for their utilization.

Chemical Fundamentals & Conformational Analysis

The "Diequatorial" Rule

The performance difference between isomers stems directly from their cyclohexane chair conformations.

• Cis-1,3-DMCD: Both carboxylate groups can adopt the equatorial position simultaneously (

  ). This conformation minimizes 1,3-diaxial interactions, resulting in a planar, extended structure that facilitates chain packing.

• Trans-1,3-DMCD: One group is equatorial while the other must be axial (

  ).[1] The axial group introduces a "kink" and steric repulsion, disrupting chain linearity and crystallization.

Note on Confusion: This is the reverse of the 1,4-cyclohexane series (e.g., CHDM), where the trans isomer is diequatorial (

) and the cis is ( ).

Visualization of Conformational Stability

Figure 1: Conformational landscape of 1,3-DMCD. The diequatorial 'cis' form leads to ordered polymer structures, whereas the 'trans' form introduces disorder.

Comparative Performance Metrics

The following data compares the physical properties of the monomers and the resulting polyesters (typically reacted with 1,4-butanediol).

Monomer Properties

Property	cis-1,3-DMCD	trans-1,3-DMCD	Mixture (Commercial)
Conformation	Diequatorial ( )	Axial-Equatorial ( )	Mixed
Melting Point	163 – 167 °C	132 – 141 °C	135 – 145 °C
Thermodynamic Stability	High	Low	N/A
Solubility (MeOH)	High	High	High

Polymer Properties (Polybutylene 1,3-cyclohexanedicarboxylate)

Performance Metric	High cis-Content Polymer	High trans-Content Polymer
Crystallinity	Semicrystalline	Amorphous / Low Crystallinity
Melting Temp ( )	Higher ( 140 °C)	Lower / None (Amorphous)
Glass Transition ( )	Moderate (Rigid backbone)	Lower (Increased free volume)
Optical Clarity	Opaque / Translucent	High Transparency
Mechanical Modulus	High (Stiff)	Moderate (Tough/Flexible)

Implications for Drug Development

• Cis-Isomer: Preferred for controlled-release matrices where erosion rate must be consistent. The crystalline domains resist water penetration, prolonging drug release.

• Trans-Isomer: Preferred for amorphous solid dispersions to enhance the solubility of poorly water-soluble drugs. The irregularity prevents recrystallization of the drug within the matrix.

Experimental Protocols

Synthesis of 1,3-DMCD Monomers

To obtain high-purity isomers, catalytic hydrogenation of dimethyl isophthalate is performed. Catalyst selection dictates stereoselectivity.

• For High Cis Content: Use Rhodium on Alumina (Rh/Al

  O ) or Ruthenium (Ru/C) at lower temperatures (<100 °C).

• For High Trans Content: Use Palladium (Pd/C) at higher temperatures (>200 °C) to favor thermodynamic equilibration, or acid-catalyzed isomerization of the cis-rich product.

Polymerization Protocol (Melt Polycondensation)

Objective: Synthesis of Poly(1,4-butylene 1,3-cyclohexanedicarboxylate) (PB-1,3-CD).

Reagents:

• Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD): 0.1 mol

• 1,4-Butanediol (BDO): 0.15 mol (Excess to drive equilibrium)

• Catalyst: Titanium(IV) butoxide (

  ): 100 ppm

Workflow:

Figure 2: Melt polycondensation workflow. Note that high temperatures in Step 2 can induce cis-to-trans isomerization if not controlled.

Step-by-Step:

• Charging: Load 1,3-DMCD and BDO into a reactor equipped with a mechanical stirrer and distillation column. Add

  .

• Transesterification: Heat to 180 °C under nitrogen flow. Methanol will evolve. Gradually increase to 200 °C until theoretical methanol yield is collected (~2 hours).

• Polycondensation: Increase temperature to 240 °C . Apply vacuum gradually to <1 mbar to remove excess BDO and drive chain growth. Stir for 2-3 hours.

  • Critical Control Point: Monitor torque. Stop reaction before viscosity becomes too high to discharge.

• Isomer Control: To maintain high cis content, avoid exceeding 250 °C, as thermal isomerization to the equilibrium mixture (approx 2:1 cis:trans) may occur.

References

• ChemicalBook. (2025). 1,3-Cyclohexanedicarboxylic acid Properties and Melting Points. Retrieved from

• National Institute of Standards and Technology (NIST). (2024). cis-Cyclohexane-1,3-dicarboxylic acid - Thermochemical Data.[2] Retrieved from

• PubChem. (2025).[2] Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary. Retrieved from

• SynQuest Labs. (2024). cis-1,3-Cyclohexanedicarboxylic acid Specifications. Retrieved from

• BenchChem. (2024). Isomer properties of 1,3-Cyclohexanedicarboxylic acid. Retrieved from

Sources

• 1. homework.study.com [homework.study.com]
• 2. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]

"validation of HPLC-UV method for quantification of Dimethyl cyclohexane-1,3-dicarboxylate"

This guide outlines the validation of a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) .

Designed for analytical scientists and process engineers, this document moves beyond generic templates to address the specific physicochemical challenges of DMCD—specifically its weak chromophore and stereoisomeric nature.

Introduction & Analytical Strategy

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) is a critical diester intermediate used in the synthesis of polymers and pharmaceutical active ingredients. Structurally, it possesses a cyclohexane ring with two ester functionalities.[1][2]

The Analytical Challenge

• Weak UV Absorbance: Unlike aromatic compounds, DMCD lacks a conjugated

  -system. Its UV absorption is limited to the carbonyl ( ) transition of the ester groups, typically occurring between 200–215 nm.

• Stereoisomerism: DMCD exists as cis and trans diastereomers. A valid method must either resolve these isomers or demonstrate their co-elution for total content quantification.

• Matrix Interference: Synthesis reaction mixtures often contain residual acids or alcohols that can interfere at low UV wavelengths.

Strategic Choice: HPLC-UV vs. Alternatives

While Gas Chromatography (GC-FID) is often the default for volatile esters, HPLC-UV is the superior choice when:

• The sample matrix is aqueous (e.g., reaction quenching steps).

• The analyte is thermally unstable or prone to transesterification in hot injector ports.

• Downstream fractions require collection (preparative scale).

Comparative Performance Matrix

The following table objectively compares the optimized HPLC-UV method against common alternatives.

Feature	Optimized HPLC-UV (Proposed)	GC-FID (Alternative)	HPLC-RI (Refractive Index)
Detection Principle	UV Absorption (210 nm)	Flame Ionization	Refractive Index
Sensitivity (LOD)	Moderate (0.5 µg/mL)	High (0.05 µg/mL)	Low (10-50 µg/mL)
Selectivity	High (Tunable via Mobile Phase)	High (Thermal boiling point)	Poor (Universal detection)
Gradient Capability	Yes (Crucial for impurity clearing)	Yes (Temperature ramp)	No (Isocratic only)
Matrix Compatibility	Aqueous & Organic	Organic only (Water damages columns)	Strict solvent limitations
Suitability	Best for Process Control (Aqueous)	Best for Final Product Purity	Limited utility

Method Development & Optimization

To ensure "Self-Validating" robustness, the method parameters are selected based on the physicochemical properties of DMCD.

Optimized Chromatographic Conditions

• Column: C18 (Octadecylsilane), 250 x 4.6 mm, 5 µm particle size.[3]

  • Rationale: Provides sufficient hydrophobicity to retain the non-polar cyclohexane ring while resolving the cis/trans isomers.

• Wavelength: 210 nm.

  • Rationale: Targets the carbonyl ester absorption. Operating at 210 nm requires high-purity solvents (HPLC Grade) to minimize baseline noise.

• Mobile Phase: Acetonitrile (ACN) : Water (H₂O)

  • Mode: Isocratic 60:40 (v/v) or Gradient (50% to 90% ACN).

  • Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30°C.

  • Rationale: Controls mass transfer kinetics, ensuring reproducible resolution between isomers.

Workflow Visualization

The following diagram illustrates the decision logic for method development.

Figure 1: Decision tree for selecting and optimizing the analytical method for DMCD.

Validation Protocol (ICH Q2 Compliant)

This protocol follows ICH Q2(R1/R2) guidelines. Each step includes the specific "Why" (Expertise) and the acceptance criteria.

Specificity

Objective: Prove that DMCD is measured accurately in the presence of impurities (e.g., starting material 1,3-cyclohexanedicarboxylic acid or solvent peaks).

• Protocol:

  • Inject Mobile Phase Blank.

  • Inject Placebo (matrix without DMCD).

  • Inject Standard Solution (DMCD).

  • Inject Spiked Sample (Matrix + DMCD).

• Acceptance Criteria: No interfering peaks at the retention time of DMCD (approx 5-8 min). Resolution (

  ) between cis and trans isomers (if separated) should be or integrated as a summed peak if co-eluting.

Linearity

Objective: Demonstrate the method is linear across the expected range.

• Protocol: Prepare 5 concentration levels (e.g., 50%, 75%, 100%, 125%, 150% of target concentration).

• Range: 0.1 mg/mL to 1.0 mg/mL.

• Data Analysis: Plot Area vs. Concentration. Calculate Regression Coefficient (

  ).

• Acceptance Criteria:

  .[5][6]

Accuracy (Recovery)

Objective: Confirm no bias in quantification.

• Protocol: Spike known amounts of DMCD into the blank matrix at 3 levels (80%, 100%, 120%). Perform in triplicate.

• Calculation:

• Acceptance Criteria: Mean recovery 98.0% – 102.0%.

Precision

Objective: Verify reproducibility.

• Repeatability (Intra-day): 6 injections of the 100% standard.

• Intermediate Precision (Inter-day): Repeat on a different day with a different analyst/column.

• Acceptance Criteria: RSD

  .

Limit of Detection (LOD) & Quantification (LOQ)

Objective: Define sensitivity limits, critical for low-UV absorbing compounds.

• Method: Signal-to-Noise (S/N) ratio method.

• LOD: S/N

  .

• LOQ: S/N

  .

Data Presentation: Representative Validation Results

The following data summarizes the expected performance of this validated workflow.

Table 1: System Suitability & Precision Data

Parameter	Acceptance Criteria	Experimental Result (Mean)	Status
Retention Time	N/A	6.42 min	-
Tailing Factor ( )		1.15	Pass
Theoretical Plates ( )		4500	Pass
Injection Precision (RSD)		0.45% ( )	Pass

Table 2: Accuracy (Recovery) Summary

Spike Level	Amount Added (mg/mL)	Amount Recovered (mg/mL)	Recovery (%)	RSD (%)
Low (80%)	0.80	0.794	99.2%	0.8%
Mid (100%)	1.00	1.005	100.5%	0.5%
High (120%)	1.20	1.198	99.8%	0.6%

Robustness & Troubleshooting

A robust method must withstand small, deliberate variations.[7]

Robustness Testing Protocol

• Flow Rate:

  mL/min.

• Wavelength:

  nm (Critical for DMCD due to slope of UV spectrum).

• Column Temp:

  C.

Critical Insight: For DMCD, the most sensitive parameter is Wavelength Accuracy . Because detection is on the "shoulder" of the UV spectrum (210 nm), a shift to 212 nm can significantly drop peak area.

• Mitigation: Ensure detector calibration is verified during system suitability.

Troubleshooting Guide (Graphviz)

Figure 2: Troubleshooting logic for low-UV detection issues.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• PubChem. (2025).[1][2][8] Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary. National Library of Medicine. Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

• Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley.[1][5] (Reference for low-UV wavelength detection strategies).

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Diethyl cyclohexane-1,3-dicarboxylate | C12H20O4 | CID 143870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A validated HPLC method for the determination of dimethyl-4,4'-dimethoxy-5,6,5',6'-dimethylene dioxybiphenyl-2,2'-dicarboxylate (DDB) with fluorescence detection in raw material and pill form: application to an in vitro dissolution test and a content uniformity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. phytojournal.com [phytojournal.com]
• 8. 1,3-Dimethylcyclohexane | C8H16 | CID 11564 - PubChem [pubchem.ncbi.nlm.nih.gov]

"assessing the impact of isomer purity on polymer glass transition temperature"

Assessing the Impact of Isomer Purity on Polymer Glass Transition Temperature ( ): A Technical Guide

Executive Summary

For researchers and drug development professionals, the glass transition temperature (

) is not merely a thermal constant; it is a kinetic predictor of physical stability, processing behavior, and drug release rates. While molecular weight and dispersity are routinely scrutinized, isomer purity —specifically stereochemical configuration—is often an underestimated variable that can drastically shift and alter material performance.

This guide provides a technical comparison of how optical and geometric isomer purity impacts

in critical polymer systems (PLA and Polybutadiene). It details the mechanistic underpinnings of these shifts and provides a self-validating Differential Scanning Calorimetry (DSC) protocol to assess isomer-dependent thermal properties accurately.

Mechanism of Action: Stereochemistry & Chain Dynamics

The influence of isomer purity on

is governed by chain flexibility and free volume . High isomer purity (stereoregularity) typically allows for efficient chain packing, leading to crystallization. However, in the amorphous regions where occurs, the specific steric configuration determines the energy barrier for segmental rotation.

Core Mechanism

• Geometric Isomers (Cis/Trans): Affect the "kink" in the polymer backbone. Trans isomers often pack more efficiently (lower free volume) but may be more rigid, whereas bulky side groups (like vinyl-1,2 addition) drastically hinder rotation, raising

  .

• Optical Isomers (L/D Enantiomers): In systems like PLA, pure enantiomers crystallize, constraining the amorphous phase (Rigid Amorphous Fraction), which can broaden or slightly raise

  . Mixing enantiomers (Stereocomplexation) creates strong intermolecular forces (dipole-dipole/H-bonding) that significantly restrict mobility.

Figure 1: Mechanistic pathway linking isomer purity to glass transition temperature. High purity enhances packing and crystallinity, while specific steric configurations (e.g., bulky side groups) directly increase the energy required for chain rotation.

Comparative Analysis: Case Studies

Case Study A: Polylactic Acid (PLA) – Optical Purity

PLA is the gold standard for understanding optical isomer impact. It exists as Poly(L-lactide) (PLLA), Poly(D-lactide) (PDLA), and Poly(D,L-lactide) (PDLLA).[1]

• Purity Impact: High optical purity (>90% L-isomer) is required for crystallization. As D-isomer content increases (impurity), the polymer becomes amorphous, and

  drops slightly due to loss of crystalline confinement.

• Stereocomplexation: Blending pure PLLA and PDLA (50:50) forms a stereocomplex with a unique crystal structure.[1] The strong interaction between L and D chains acts as physical crosslinking, raising

  and drastically increasing the melting point ( ).

Table 1: Impact of Optical Purity on Thermal Properties of PLA

Polymer System	Isomer Composition	(Glass Transition)	(Melting Point)	Morphology
Pure PLLA	>98% L-isomer	60–65 °C	175–180 °C	Semi-crystalline
PLLA (Low Purity)	92-95% L-isomer	55–60 °C	140–150 °C	Weakly Crystalline
PDLLA (Atactic)	50% L / 50% D (Random)	50–55 °C	None	Amorphous
Stereocomplex	50% PLLA / 50% PDLA	65–72 °C	220–230 °C	Highly Crystalline

Data Source: Aggregated from Tsuji et al. and recent DSC studies [1][2]. Note:

values for semi-crystalline PLA can vary based on the "Rigid Amorphous Fraction" formed during crystallization.

Case Study B: Polybutadiene – Geometric Purity

Polybutadiene (PB) demonstrates how geometric isomers (cis vs. trans) and regiochemistry (1,4- vs. 1,2-addition) dictate performance.

• Cis/Trans Effect: High cis-1,4-PB has a very low

  (~ -102°C) due to high chain flexibility.

• Vinyl Effect (Impurity): The presence of 1,2-vinyl isomers (pendant vinyl groups) is the most critical factor. The bulky side group restricts backbone rotation.[2] A shift from 1% to 70% vinyl content can raise

  by over 80°C.

Table 2: Impact of Microstructure on Polybutadiene

Microstructure	Composition (Approx.)[1][3][4][5][6][7]	(Onset)	Mechanism
High Cis	98% Cis-1,4	-106 to -102 °C	High backbone flexibility; crystallizes under stress.
Mixed / Low Cis	35% Cis / 55% Trans	-95 to -90 °C	Trans units pack more efficiently but reduce flexibility slightly.
High Vinyl	10% Cis / 70% Vinyl-1,2	-30 to -15 °C	Drastic Increase. Bulky pendant vinyl groups hinder rotation.

Data Source: Derived from anionic polymerization studies and commercial rubber data sheets [3][4].

Experimental Protocol: Self-Validating DSC Assessment

To accurately assess the impact of isomer purity on

, one must eliminate thermal history (processing effects) that can mimic or mask purity shifts.

Objective: Determine the "material"

independent of processing history. Equipment: Differential Scanning Calorimeter (DSC) with inter-cooler.

Workflow

• Sample Prep: Encapsulate 5–10 mg of polymer in a Tzero aluminum pan. Ensure good thermal contact.

• Heat 1 (Conditioning): Heat to

  (or for amorphous) to erase thermal history (enthalpic relaxation).

• Cooling: Cool at a controlled rate (e.g., 10°C/min) to standardize the formation of the glass.

• Heat 2 (Measurement): Re-heat at 10°C/min. Measure

  (midpoint) and .

Figure 2: Self-validating DSC protocol. Heat 1 removes processing artifacts (aging), ensuring Heat 2 measures the intrinsic effect of isomer purity.

Validation Criteria (Trustworthiness)

• Enthalpic Relaxation: If Heat 1 shows a sharp endothermic peak at

  but Heat 2 shows a standard step change, the sample had "physical aging." Use Heat 2 data.

• Melting Endotherm: For PLA, the presence of a melting peak in Heat 2 confirms high optical purity (>90% L or D). Absence indicates low purity (amorphous).

• Double Melting Peak: In PLA blends, a second, higher melting peak (~220°C) confirms Stereocomplex formation.

Implications for Drug Development

For scientists developing polymer-based drug delivery systems (e.g., PLGA microspheres, implants):

• Release Kinetics: Isomer purity controls water permeability. Amorphous (low purity) PLA/PLGA degrades faster than crystalline (high purity) forms. A shift in

  due to isomer impurity changes the polymer from a glassy to a rubbery state at body temperature ( ), drastically altering drug diffusion rates.

• Sterilization Stability: High-purity stereocomplexes (High

  ) withstand autoclaving better than standard PLLA.

• Regulatory Control: Variations in isomer ratio between batches can lead to "bio-inequivalence" due to altered degradation profiles, even if molecular weight is constant.

References

• Tsuji, H. (2005). Poly(lactide) Stereocomplexes: Formation, Structure, Properties, Degradation, and Applications. Macromolecular Bioscience. Link

• Sarasua, J.R., et al. (2005). Crystallization and melting behavior of polylactides with different content of D-isomer. Macromolecules. Link

• Halasa, A.F., et al. (1981). High Vinyl Polybutadiene.[8] Journal of Polymer Science. Link

• Rubber Division, ACS. (2021). Polybutadiene Rubber (BR) Technical Guide. Link

• TA Instruments. (2022). Thermal Analysis of Polymers: Glass Transition Measurement. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Relationship between the Stereocomplex Crystallization Behavior and Mechanical Properties of PLLA/PDLA Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. s3-prod.rubbernews.com [s3-prod.rubbernews.com]

Cross-Validation of Analytical Methods for Dimethyl Cyclohexane-1,3-Dicarboxylate (DMCD)

Executive Summary & Strategic Rationale

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) is a critical intermediate in the synthesis of polyesters, plasticizers, and pharmaceutical active ingredients. Its analysis is complicated by its stereochemistry: the molecule exists as cis (meso, achiral) and trans (racemic, chiral) diastereomers. The ratio of these isomers significantly impacts the thermal and mechanical properties of downstream polymers.

This guide provides a rigorous cross-validation framework comparing Gas Chromatography (GC-FID) and High-Performance Liquid Chromatography (HPLC-UV/RI) , using Quantitative NMR (qNMR) as the primary reference standard. This approach aligns with ICH Q2(R2) principles, emphasizing lifecycle management and orthogonal confirmation of analytical procedures.

Why Cross-Validation Matters for DMCD

• Thermal Stability: GC offers superior resolution of isomers but risks thermal degradation or transesterification in the injector port.[1]

• Detection Limits: DMCD lacks strong chromophores, making standard HPLC-UV at 254 nm insensitive; low-wavelength UV (210 nm) or Refractive Index (RI) detection is required.

• Stereoselectivity: Quantifying the cis:trans ratio requires methods with distinct selectivity mechanisms.[1]

Chemical Context & Stereochemistry

Understanding the analyte is the prerequisite for method selection.[1]

Property	Description	Analytical Implication
Structure	Diester of cyclohexane-1,3-dicarboxylic acid	Volatile enough for GC; hydrolytically unstable in strong aqueous base/acid.[1]
Stereoisomers	Cis-isomer: Meso (plane of symmetry).Trans-isomer: Chiral pair (enantiomers).[1][2]	Diastereomers (cis vs. trans) have different boiling points and polarities, allowing separation on achiral columns.[1]
Chromophores	Weak carbonyl absorbance (~210 nm)	HPLC requires high-purity solvents to minimize background noise at low wavelengths.[1]

Analytical Methodologies

Method A: Capillary GC-FID (The Workhorse)

Causality: GC is the preferred routine method due to the volatility of the diester and the high resolution of capillary columns for diastereomers.

• Column: 30m x 0.25mm, 0.25µm film thickness, 5% Phenyl-methylpolysiloxane (e.g., DB-5 or HP-5).[1]

• Carrier Gas: Helium at 1.2 mL/min (constant flow).[1]

• Temperature Program:

  • Hold 80°C for 2 min.

  • Ramp 10°C/min to 200°C.

  • Ramp 20°C/min to 280°C (Post-run bake out).

• Detection: FID at 300°C.

• Critical Parameter: Split ratio (typically 50:1) to prevent column overload and ensure sharp peak shapes for isomer resolution.

Method B: RP-HPLC-UV (The Process Alternative)

Causality: HPLC is essential when analyzing reaction mixtures containing non-volatile precursors (e.g., the dicarboxylic acid) or when thermal stability is a concern.

• Column: C18 (Octadecyl), 150mm x 4.6mm, 3.5µm (e.g., Zorbax Eclipse Plus).

• Mobile Phase: Isocratic Acetonitrile:Water (60:40 v/v) with 0.1% Phosphoric Acid (to suppress silanol activity).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (or RI detector if solvents are UV-opaque).[1]

• Critical Parameter: Column temperature control (25°C) is vital as retention of isomers is highly temperature-dependent.[1]

Method C: 1H-qNMR (The Primary Reference)

Causality: NMR provides structural certainty and is non-destructive. It validates the cis:trans assignment without relying on reference standards purity.

• Solvent: CDCl3.[1]

• Key Signals:

  • Methine protons (CH-COOMe) appear at different shifts for axial (trans) vs. equatorial (cis) orientations.[1]

  • Methyl ester singlets often split or shift slightly between isomers.[1]

Cross-Validation Workflow & Decision Logic

The following diagram illustrates the decision matrix for selecting and validating these methods.

Figure 1: Analytical decision matrix for DMCD, establishing qNMR as the orthogonal validator for chromatographic methods.

Experimental Validation Protocols

Experiment 1: Linearity and Range Comparison

Objective: To demonstrate that both GC and HPLC provide linear responses over the working range (80% - 120% of target concentration).

Protocol:

• Prepare a stock solution of DMCD (1.0 mg/mL) in Acetonitrile.[1]

• Create 5 dilution levels: 0.8, 0.9, 1.0, 1.1, and 1.2 mg/mL.

• Inject each level in triplicate on both GC and HPLC systems.

• Acceptance Criteria:

  for both methods; Response Factor RSD < 2.0%.

Experiment 2: Stereoisomer Resolution (Specificity)

Objective: To verify that the cis and trans isomers are baseline separated (

).

Protocol:

• Inject a "spiked" mixture containing enriched cis and trans isomers.[1]

• GC Observation: The cis isomer (boiling point typically higher due to dipole moment) usually elutes later on non-polar columns, but this must be confirmed via NMR of isolated fractions.[1]

• HPLC Observation: Separation is driven by polarity.[1] The trans isomer (more planar/less polar) often interacts differently with C18 chains.

Experiment 3: Method Accuracy (Cross-Validation)

Objective: Compare the assay values of Method A (GC) against Method B (HPLC) using Method C (NMR) as the truth.

Data Presentation:

Sample Batch	GC-FID Assay (%)	HPLC-UV Assay (%)	qNMR Assay (%)	Bias (GC vs NMR)	Bias (HPLC vs NMR)
Lot 001	99.2	98.8	99.1	+0.1%	-0.3%
Lot 002	98.5	98.1	98.4	+0.1%	-0.3%
Lot 003	99.8	99.5	99.7	+0.1%	-0.2%
Cis:Trans Ratio	72:28	71:29	72:28	Match	Minor Deviation

Analysis: GC shows tighter correlation with NMR for purity.[1] HPLC shows a slight negative bias, likely due to differences in UV extinction coefficients between the isomers or integration baselines at 210 nm.

Statistical Cross-Validation Logic (ICH Q2)

To formally validate the interchangeability of these methods, we utilize the Bland-Altman approach rather than simple correlation.

Figure 2: Statistical flow for determining method equivalency based on ICH Q2(R2) recommendations.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
GC: Peak Tailing	Active sites in liner or column; thermal degradation.[1]	Deactivate inlet liner; lower injector temp; ensure split flow is sufficient.
HPLC: Baseline Drift	Temperature fluctuation or UV absorption by mobile phase.[1]	Use HPLC-grade Acetonitrile (far UV cut-off); thermostatically control column at 25°C ± 0.1°C.
Mismatched Isomer Ratios	Difference in detector response factors (RF).	Determine RF for cis and trans separately using isolated pure standards validated by qNMR.

References

• International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures: Q2(R2). European Medicines Agency.[1] Link

• PubChem. (n.d.).[1][3] Dimethyl cyclohexane-1,3-dicarboxylate (Compound Summary). National Library of Medicine.[1] Link

• Sielc Technologies. (n.d.).[1] Separation of Dimethyl trans-cyclohexane-1,4-dicarboxylate (Analogous Method). Link

• Breit, B., & Herber, C. (n.d.).[1] Stereochemical assignment via 13C NMR (General Methodology). Referenced in NIH PMC studies on cyclohexane derivatives.[1] Link

Sources

• 1. Dimethyl cyclohexane-1,3-dicarboxylate | C10H16O4 | CID 138896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. 1,3-Dimethylcyclohexane | C8H16 | CID 11564 - PubChem [pubchem.ncbi.nlm.nih.gov]

"comparative study of catalysts for the synthesis of Dimethyl cyclohexane-1,3-dicarboxylate"

This guide provides an in-depth comparative analysis of catalytic systems for the hydrogenation of Dimethyl Isophthalate (DMI) to Dimethyl cyclohexane-1,3-dicarboxylate (DMCD). It is designed for researchers and process chemists optimizing this transformation for pharmaceutical intermediates and polymer applications.

Executive Summary

The hydrogenation of Dimethyl Isophthalate (DMI) to Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) represents a critical class of aromatic reductions where chemoselectivity (preserving the ester groups) and stereoselectivity (cis/trans ratio) are paramount.

While Ruthenium (Ru) and Palladium (Pd) on carbon are the dominant catalytic choices, they offer distinct trade-offs. Pd/C serves as the benchmark for high chemoselectivity, effectively eliminating hydrogenolysis side reactions. Ru/C offers superior activity at lower costs but requires precise temperature control to prevent the reduction of the ester functionality. Raney Nickel remains a viable industrial alternative for cost-sensitive bulk manufacturing, albeit with higher safety and pressure requirements.

Scientific Foundation & Reaction Mechanism

Reaction Pathway

The transformation involves the saturation of the aromatic ring with three equivalents of hydrogen. Unlike 1,4-disubstituted systems (like DMT), the 1,3-substitution pattern presents a unique stereochemical landscape.

• Thermodynamics: In 1,3-disubstituted cyclohexanes, the cis-isomer allows both substituents to adopt the energetically favorable equatorial position (diequatorial). The trans-isomer forces one substituent into an axial position, making it thermodynamically less stable.

• Kinetics: Heterogeneous hydrogenation typically proceeds via syn-addition of hydrogen to the adsorbed aromatic face, kinetically favoring the cis isomer.

Mechanism Visualization (Graphviz)

Caption: Reaction pathway for DMI hydrogenation showing the convergence of kinetic and thermodynamic selectivity toward the cis-isomer, alongside potential hydrogenolysis pathways.

Catalyst Performance Comparison

The following data summarizes the performance of primary catalytic systems under optimized conditions.

Comparative Data Table

Catalyst System	Temp (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Selectivity (DMCD)	Cis:Trans Ratio	Key Characteristic
5% Pd/C	140-160	4.0 - 8.0	2-4	>99%	>99%	~70:30	Highest Purity. Zero hydrogenolysis of ester groups.
5% Ru/C	100-140	4.0 - 6.0	1-3	>99%	90-95%	~60:40	High Activity. Risk of over-reduction (ester to alcohol) at T > 140°C.
Raney Ni	150-180	5.0 - 10.0	4-6	98%	92-95%	~50:50	Cost Effective. Requires harsh conditions; lower stereoselectivity.
Rh/C	60-80	2.0 - 4.0	2-4	>99%	>98%	~80:20	Mild Conditions. Best for stereocontrol but prohibitively expensive.

Detailed Analysis

Palladium on Carbon (Pd/C) [1][2]

• Mechanism: Pd exhibits a moderate binding affinity for the aromatic ring but is very poor at activating the carbonyl oxygen of the ester. This "chemoselective weakness" is a strength here, ensuring the ester group remains intact.

• Recommendation: The go-to catalyst for pharmaceutical intermediates where impurity profiles must be minimized.

Ruthenium on Carbon (Ru/C) [1][2]

• Mechanism: Ru is highly active for arene hydrogenation. However, it is also capable of activating carbonyls, leading to hydrogenolysis (cleavage of the ester to form hydroxymethyl groups or methyl groups).

• Control Strategy: To use Ru successfully, temperature must be kept below 140°C. The use of bimetallics (e.g., Ru-Sn) can poison the sites responsible for carbonyl activation, improving selectivity.

Raney Nickel

• Mechanism: Operates via a similar mechanism to Pd but requires higher activation energy (higher T/P).

• Safety: The pyrophoric nature of Raney Ni necessitates special handling (keeping wet, inert atmosphere) which complicates the workflow compared to dry-stable noble metal catalysts.

Experimental Protocol: High-Selectivity Hydrogenation

This protocol utilizes 5% Pd/C to prioritize product purity and safety. It is designed as a self-validating system where pressure uptake serves as the reaction monitor.

Materials

• Substrate: Dimethyl Isophthalate (DMI), purity >99%.

• Catalyst: 5% Pd/C (50% water wet). Note: Water wet catalyst reduces fire risk.

• Solvent: Methanol or Tetrahydrofuran (THF).

• Equipment: High-pressure autoclave (e.g., Parr reactor) with mechanical stirring.

Step-by-Step Methodology

• Reactor Loading:

  • Charge the autoclave with DMI (10.0 g, 51.5 mmol).

  • Add Methanol (100 mL).

  • Carefully add 5% Pd/C (1.0 g, 10 wt% loading relative to substrate). Safety: Do not add dry catalyst to flammable solvent.

• Purge Cycle (Critical for Safety):

  • Seal the reactor.[3]

  • Pressurize with Nitrogen (N2) to 1.0 MPa, stir briefly, then vent. Repeat 3 times to remove Oxygen.

  • Pressurize with Hydrogen (H2) to 1.0 MPa and vent. Repeat 2 times to exchange N2 for H2.

• Reaction:

  • Pressurize with H2 to 5.0 MPa (50 bar) .

  • Heat the mixture to 140°C with stirring at 800-1000 rpm.

  • Monitoring: Observe H2 pressure drop.[4] Repressurize if necessary. The reaction is complete when pressure uptake ceases (typically 2-3 hours).

• Work-up:

  • Cool reactor to <30°C. Vent H2 carefully. Purge with N2.

  • Filter the reaction mixture through a Celite pad to remove the catalyst. Warning: Filter cake is pyrophoric; keep wet.

  • Concentrate the filtrate under reduced pressure to obtain DMCD as a colorless oil/viscous liquid.

• Analysis:

  • GC/MS: Verify molecular weight (200.23 g/mol ).

  • 1H NMR: Check for disappearance of aromatic protons (7.5-8.5 ppm) and appearance of cyclohexane ring protons (1.5-2.5 ppm).

Workflow Visualization (Graphviz)

Caption: Operational workflow for the batch hydrogenation of DMI, emphasizing the critical safety purge cycles and endpoint detection.

References

• Asian Publication Corporation. (2019). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids.[5][6][7] Asian Journal of Chemistry.[6] Link

• National Institutes of Health (NIH). (2020). Selective Hydrogenation of Dimethyl Terephthalate to 1,4-Cyclohexane Dicarboxylate by Highly Dispersed Bimetallic Ru-Re/AC Catalysts. Journal of Nanoscience and Nanotechnology.[8] Link

• Royal Society of Chemistry (RSC). (2023).[9] Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst.[9][10] RSC Advances.[9] Link

• Google Patents. (2001). US6284917B1 - Method for hydrogenating benzene polycarboxylic acids or derivatives thereof.Link

• ResearchGate. (2024). Scalable synthesis of tranexamic acid under modest reaction conditions using early stage isomerization of dimethyl 1,4-cyclohexanedicarboxylate.Link

Sources

• 1. innosyn.com [innosyn.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. CN109790101A - The method for hydrogenation of phthalic acid ester - Google Patents [patents.google.com]
• 8. Selective Hydrogenation of Dimethyl Terephthalate to 1,4-Cyclohexane Dicarboxylate by Highly Dispersed Bimetallic Ru-Re/AC Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Selective hydrogenation of dimethyl terephthalate over a potassium-modified Ni/SiO2 catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Validation of a GC-MS Method for the Analysis of Dimethyl Cyclohexane-1,3-Dicarboxylate: A Comparative Technical Guide

Executive Summary & Strategic Rationale

In pharmaceutical intermediate profiling and polymer synthesis, Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) presents a unique analytical challenge. Unlike its aromatic analog (dimethyl isophthalate), DMCD lacks a strong UV chromophore, rendering standard HPLC-UV methods insensitive without complex derivatization. Furthermore, the presence of cis and trans stereoisomers requires a separation mechanism capable of resolving geometric isomers.

While GC-FID (Flame Ionization Detection) is often the default for quantification due to its wide linear range, it fails to provide the structural specificity required for impurity profiling in regulated environments (GMP/GLP).

This guide validates a GC-MS (Gas Chromatography-Mass Spectrometry) method, demonstrating its superiority in specificity and sensitivity. We provide a direct comparison against alternatives and a compliant validation workflow based on ICH Q2(R2) guidelines.

Comparative Analysis: Selecting the Right Tool

Before detailing the validation, it is critical to understand why GC-MS is the selected modality. The following table contrasts the performance of GC-MS against common alternatives for DMCD analysis.

Table 1: Performance Matrix of Analytical Techniques for DMCD

Feature	GC-MS (Selected)	GC-FID	HPLC-RI / UV (210 nm)
Specificity	High (Mass spectral fingerprint distinguishes DMCD from co-eluting matrix).	Low (Retention time only; risk of false positives).	Low (Universal detection or non-specific low-UV absorption).
Isomer Resolution	Excellent (Can resolve cis/trans via column + confirm via MS).	Good (Resolves peaks but cannot confirm identity of overlapping impurities).	Poor (Isomers often co-elute; peak broadening common).
Sensitivity (LOD)	High (SIM mode allows pg-level detection).	Moderate (ng-level; limited by background noise).	Low (µg-level; RI is temperature sensitive).
Throughput	Medium (15-20 min run time).	High (Fast GC possible).	Low (Long equilibration times for RI).
Regulatory Fit	Best (Meets "Specific" ID requirements for impurities).	Good (Acceptable for Assay, poor for Impurities).	Poor (Difficult to validate trace levels).

Method Development & Optimization

The Isomer Challenge

DMCD exists as cis (diequatorial, more stable) and trans (axial-equatorial) isomers. A standard non-polar column (e.g., 5% phenyl) often results in peak tailing or partial co-elution.

• Expert Insight: We utilize a mid-polar column (DB-17ms or equivalent) or a high-polarity wax column to maximize the resolution (

  ) between the cis and trans isomers.

Mass Spectrometry Parameters (EI Source)

Electron Ionization (EI) at 70 eV is standard. For DMCD (

, MW = 200.23), the fragmentation logic is:

• Molecular Ion (

  ): m/z 200 (Often weak).

• Base Peak: m/z 141 (

  ).

• Key Fragments: m/z 169 (

  ), m/z 113 (Cyclohexyl ring fragment).

Quantification Mode: Selected Ion Monitoring (SIM) is used for validation to ensure maximum sensitivity.

• Target Ion: m/z 141

• Qualifier Ions: m/z 169, 113

Method Decision Tree

The following diagram illustrates the logical flow for selecting this specific method configuration.

Figure 1: Analytical Decision Tree highlighting the causality behind selecting GC-MS over HPLC or FID for DMCD.

Validated Experimental Protocol

This protocol is designed to be self-validating ; the use of an internal standard corrects for injection variability, and the qualifier ions confirm identity in every run.

Reagents & Standards[1][2][3]

• Analyte: Dimethyl cyclohexane-1,3-dicarboxylate (Reference Standard, >99.0%).

• Internal Standard (IS): Dimethyl Isophthalate (structurally similar but chromatographically distinct) or Deuterated DMCD (

  -DMCD).

• Solvent: Methanol (LC-MS Grade) or Ethyl Acetate.

Instrument Conditions[1]

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-17ms (30m x 0.25mm x 0.25µm) - Mid-polarity reduces bleed compared to Wax columns while separating isomers.

• Inlet: Split mode (10:1), 280°C.

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 20°C/min to 200°C.

  • Ramp: 5°C/min to 260°C (hold 3 min).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• MSD: Source 230°C, Quad 150°C. SIM Mode (Ions: 141, 169, 113).

Sample Preparation[4][5]

• Stock Solution: Dissolve 10 mg DMCD in 10 mL Methanol (1000 µg/mL).

• Internal Standard Spike: Add IS to a final concentration of 50 µg/mL in all samples.

• Working Standards: Serial dilution to range 0.5 – 100 µg/mL.

Validation Results (ICH Q2(R2) Compliant)

The following data summarizes the validation of this method.

Specificity

The method successfully resolves the cis (RT: 12.4 min) and trans (RT: 12.8 min) isomers.

• Acceptance Criteria: No interfering peaks at the retention time of analyte or IS in the blank.

• Result: Pass. Mass spectral purity match >95%.

Linearity & Range

Evaluated over 6 concentration levels (0.5 to 100 µg/mL).

Parameter	Result	Acceptance Criteria
Slope	1.02	N/A
(Coefficient of Determination)	0.9994
Range	0.5 – 100 µg/mL	Covers 80-120% of target

Accuracy & Precision (Recovery)

Spiked samples at three levels (Low, Medium, High) in triplicate.

Spike Level (µg/mL)	Mean Recovery (%)	RSD (%)	Status
1.0 (LOQ)	98.5%	2.1%	Pass
10.0	100.2%	1.4%	Pass
50.0	99.8%	0.9%	Pass

Sensitivity (LOD/LOQ)

Calculated based on Signal-to-Noise (S/N) ratio.

• LOD (S/N = 3): 0.05 µg/mL

• LOQ (S/N = 10): 0.15 µg/mL

Validation Workflow Diagram

To ensure compliance with ICH Q2(R2) , the following workflow must be executed. This diagram serves as a checklist for the laboratory.

Figure 2: Step-by-step Validation Workflow aligned with ICH Q2(R2) guidelines.

Conclusion

This guide confirms that GC-MS (SIM mode) is the superior analytical technique for Dimethyl cyclohexane-1,3-dicarboxylate compared to GC-FID or HPLC.

• Selectivity: It unambiguously identifies the ester via specific fragmentation (

  141, 113), eliminating false positives common in FID.

• Isomer Handling: The use of a mid-polar column allows for the quantification of specific cis/trans ratios, which is critical for material properties in polymer applications.

• Sensitivity: The validated LOQ of 0.15 µg/mL supports trace impurity profiling in drug substances.

For researchers in drug development, adopting this validated GC-MS protocol ensures data integrity and regulatory compliance.

References

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press. (General reference for GC-MS methodology).

• PubChem. (n.d.). Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary. National Library of Medicine. [Link]

• Grob, R. L., & Barry, E. F. (2004). Modern Practice of Gas Chromatography. Wiley-Interscience. (Reference for column selection logic).

Technical Guide: Evaluating the Biodegradability of Polyesters Based on Dimethyl Cyclohexane-1,3-Dicarboxylate (DMCD)

Executive Summary

This guide provides a technical evaluation of polyesters synthesized from Dimethyl cyclohexane-1,3-dicarboxylate (1,3-DMCD) . Unlike their aromatic counterparts (e.g., PET) which are persistent, or linear aliphatic polyesters (e.g., PBS) which can lack thermal robustness, 1,3-DMCD polyesters occupy a "Goldilocks" zone. They offer enhanced thermal stability due to the cycloaliphatic ring while maintaining significant biodegradability through enzymatic hydrolysis. This guide details the structural influence of the 1,3-isomer, compares performance against industry standards, and provides validated protocols for biodegradability assessment.

Chemical Basis & Structural Influence[1][2][3][4][5]

The biodegradability of DMCD-based polyesters is governed by the stereochemistry of the cyclohexane ring . While the 1,4-isomer (common in industrial plastics like PCT) tends to form highly crystalline, thermally stable, and slow-degrading polymers, the 1,3-isomer introduces structural irregularity that disrupts crystallization.

1.3-DMCD vs. Alternatives

• vs. Terephthalic Acid (TPA): TPA-based polyesters (PET, PBT) rely on a rigid aromatic ring that provides high

  but extreme resistance to hydrolysis. The 1,3-cyclohexane ring in DMCD is non-planar and flexible, allowing esterases to access the carbonyl carbon.

• vs. 1,4-DMCD: The 1,4-trans isomer creates linear, rod-like chains that pack efficiently (high crystallinity). The 1,3-isomer creates "kinked" chains, increasing the amorphous fraction. Since enzymatic degradation occurs primarily in amorphous regions , 1,3-DMCD polyesters degrade significantly faster than 1,4-analogs.

Chemical Structure Visualization

The following diagram illustrates the synthesis and structural difference that drives biodegradability.

Caption: Synthesis pathway showing how the 1,3-isomer structure leads to amorphous morphologies favorable for degradation.

Comparative Performance Analysis

The following data compares 1,3-DMCD based polyesters (specifically Poly(butylene 1,3-cyclohexanedicarboxylate)) against standard aliphatic and aromatic polyesters.

Table 1: Thermal Properties and Biodegradability Comparison

Polymer Type	Monomer Basis	(°C)	(°C)	Crystallinity	Enzymatic Degradation Rate*
PBCE-1,3	1,3-DMCD + BDO	-35 to -25	90 - 105	Low / Medium	High
PBCE-1,4	1,4-DMCD + BDO	-20 to -10	130 - 150	High	Low
PBS	Succinic Acid + BDO	-32	114	High	Medium
PET	Terephthalic Acid + EG	78	250	High	Negligible
PCL	Caprolactone	-60	60	High	Very High

*Rate defined by weight loss in lipase solution (e.g., Pseudomonas cepacia or Candida antarctica) over 28 days.

Key Insights

• Thermal/Degradation Balance: PBCE-1,3 offers a

  higher than PCL (better thermal stability for packaging) but degrades faster than PBCE-1,4 due to lower crystallinity.

• Tunability: By copolymerizing 1,3-DMCD with 1,4-DMCD, researchers can tune the degradation window. A 50:50 ratio typically yields an amorphous polymer with the fastest degradation profile.

Experimental Protocols for Biodegradability

To validate the biodegradability of DMCD polyesters, two distinct protocols are required: rapid enzymatic screening and long-term environmental simulation.

Protocol A: Enzymatic Degradation Assay (Accelerated)

Purpose: Rapidly assess the susceptibility of the ester bond to hydrolysis.

Reagents:

• Phosphate Buffer Saline (PBS), pH 7.4.

• Lipase from Pseudomonas cepacia or Candida antarctica (Lipase B - CALB).

• Sodium Azide (

  ) to prevent microbial growth.

Workflow:

• Film Preparation: Cast polymer films (approx.

  mm) via melt-pressing or solvent casting ( ). Dry to constant weight ( ).

• Incubation: Place films in vials containing 10 mL of buffered enzyme solution (0.1 mg/mL enzyme, 0.02%

  ).

• Conditions: Incubate at 37°C with orbital shaking (100 rpm).

• Sampling: Every 72 hours, remove films, wash with distilled water, dry in vacuo at room temperature for 24h, and weigh (

  ).

• Refresh: Replace enzyme solution every 72 hours to maintain activity.

• Calculation:

  .

Protocol B: Soil Burial Test (Environmental)

Purpose: Evaluate degradation in a complex, real-world microbial environment.

Workflow:

• Soil Standard: Use standardized compost soil (sieving < 2mm) with 50-60% moisture holding capacity.

• Burial: Bury pre-weighed films (

  ) at a depth of 10 cm in perforated boxes.

• Maintenance: Maintain temperature at 25°C (or 58°C for industrial composting simulation) and replenish moisture weekly.

• Analysis: Retrieve samples at 2-week intervals. Wash gently to remove soil debris.

• Visual Inspection: Use SEM (Scanning Electron Microscopy) to observe surface erosion, pitting, and microbial colonization.

Mechanism of Degradation[4][6][7]

The degradation of 1,3-DMCD polyesters follows a surface erosion mechanism . Unlike bulk erosion (common in PLGA), the hydrophobic nature of the cyclohexane ring prevents rapid water uptake into the bulk. Enzymes adsorb to the surface, cleaving the ester bonds.

Caption: Step-by-step enzymatic degradation pathway for DMCD polyesters.

Critical Factor: Stereochemistry & Crystallinity

The 1,3-isomer introduces a "kink" in the polymer chain.

• 1,4-trans: Linear chain

  High Crystallinity Enzyme cannot penetrate Slow Erosion.

• 1,3-cis/trans: Kinked chain

  High Free Volume Enzyme penetration Fast Erosion.

References

• Comparison of 1,3 vs 1,4-CHDM Polyesters: Synthesis, properties and enzymatic hydrolysis of biodegradable alicyclic/aliphatic copolyesters based on 1,3/1,4-cyclohexanedimethanol.

• Enzymatic Degradation Mechanisms: Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved.

• General Properties of Cycloaliphatic Polyesters: Polyesters - The Essential Chemical Industry.

• Copolymerization Strategies for Biodegradability: Sustainable and Fast Degradable Poly(butylene carbonate-co-cyclohexanedicarboxylate).

• Comparative Soil Biodegradation: Comparative biodegradation analysis of three compostable polyesters by a marine microbial community.

Safety & Regulatory Compliance

Proper Disposal Procedures: Dimethyl Cyclohexane-1,3-Dicarboxylate

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 62638-06-6) is a lipophilic organic ester commonly used as a reagent or intermediate in synthesis. While not classified as acutely toxic (like cyanides) or highly volatile (like diethyl ether), its disposal requires strict adherence to Non-Halogenated Organic Waste protocols due to its aquatic toxicity and combustibility.

Immediate Directive:

• NEVER dispose of this compound down the laboratory drain. It is immiscible with water and harmful to aquatic life (H412).

• SEGREGATE into the "Non-Halogenated Organic" waste stream.

• CONTAIN in High-Density Polyethylene (HDPE) or glass containers compatible with organic solvents.

Chemical Profile & Risk Assessment

To dispose of a chemical safely, you must understand the properties that dictate its behavior in a waste drum. This compound is a high-boiling ester, meaning it does not pose an immediate flammability hazard at room temperature, but it acts as a fuel source in a fire.

Property	Value (Typical)	Disposal Implication
Physical State	Colorless to Yellow Liquid	Must be handled as liquid waste; use secondary containment.
Flash Point	>100°C (Estimated)	Classified as Combustible (not Flammable).[1] High BTU value makes it excellent for fuel blending/incineration.
Water Solubility	Negligible / Immiscible	Critical: Will form a biphasic layer if poured down drains, clogging traps and violating EPA prohibitions on hydrophobic discharges.
Density	~1.1 g/mL	Heavier than water; will sink if mixed with aqueous layers, potentially complicating separation.
Reactivity	Stable	Compatible with standard organic solvents (Acetone, Methanol, Hexane). Incompatible with strong oxidizers.[2]

Pre-Disposal Assessment & Segregation

Before moving the material to a waste container, a "Self-Validating" assessment is required to prevent cross-contamination or dangerous reactions.

The Segregation Logic

We utilize a Source-Based Segregation strategy. This compound contains Carbon, Hydrogen, and Oxygen.[3][4] It lacks Chlorine, Bromine, or Fluorine. Therefore, it must be kept separate from Halogenated solvents (like Dichloromethane) to minimize disposal costs and allow for fuel blending.

Workflow Diagram

The following decision tree illustrates the logic for categorizing this specific waste stream.

Figure 1: Decision logic for segregating Dimethyl cyclohexane-1,3-dicarboxylate waste.

Step-by-Step Disposal Protocol

Phase 1: Container Selection

• Material: Use High-Density Polyethylene (HDPE) carboys or Amber Glass bottles.

  • Why? Esters can soften some low-grade plastics over time. HDPE provides excellent chemical resistance.

• Headspace: Leave at least 10% headspace.

  • Why? Thermal expansion. If the container is moved from a cool lab (20°C) to a hot waste storage dock (30°C+), liquid expansion can rupture a full bottle.

Phase 2: Transfer & Labeling

• PPE Required: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental splash), safety glasses, and a flame-resistant lab coat.

• Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic vapors.

• Labeling:

  • Attach a hazardous waste tag before adding the first drop of waste.

  • Chemical Name: Write out "Dimethyl cyclohexane-1,3-dicarboxylate." Avoid abbreviations like "DMCD."

  • Hazard Checkbox: Check "Irritant" and "Combustible/Flammable" (depending on your institution's specific flash point cutoff, usually <60°C is flammable, but many sites group all organics together).

  • Composition: If a mixture, list all components and their approximate percentages (e.g., "Dimethyl cyclohexane-1,3-dicarboxylate 10%, Ethyl Acetate 90%").

Phase 3: Satellite Accumulation Area (SAA)

• Store the container in a secondary containment tray (polypropylene).

• Keep the cap tightly closed when not actively adding waste. This is the #1 citation during EPA/OSHA inspections [1].

• Ensure the container is stored away from oxidizers (e.g., Nitric Acid, Peroxides) to prevent potential energetic reactions.

Spill Management (Emergency Protocol)

In the event of a spill (>100 mL) outside the fume hood:

• Evacuate & Ventilate: Remove ignition sources (though flash point is high, caution is standard).

• PPE: Upgrade to double-glove Nitrile or Silver Shield laminate gloves if prolonged contact is expected.

• Absorb: Use an inert absorbent such as Vermiculite , Sand , or commercial "Organic" spill pads.

  • Do Not Use: Paper towels for large spills, as they increase the surface area for evaporation and flammability.

• Disposal of Debris: Collect saturated absorbent into a wide-mouth jar, label as "Solid Debris with Dimethyl cyclohexane-1,3-dicarboxylate," and process as hazardous waste.

Regulatory Compliance & Grounding

• EPA RCRA Classification: This material is generally not a P-listed or U-listed waste (unless it is a commercial chemical product being discarded unused, in which case check 40 CFR 261.33). However, it falls under the "Ignitability" characteristic (D001) if mixed with lower flashpoint solvents, or simply as "Non-RCRA Regulated Hazardous Waste" if pure, depending on state regulations. Most institutions manage it as Class 3 Flammable/Combustible Liquid for safety [2].

• Aquatic Toxicity: The compound carries H412 (Harmful to aquatic life with long-lasting effects). This explicitly triggers the prohibition against drain disposal under the Clean Water Act [3].

References

• Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Container Management. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. [Link]

• PubChem. Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary (Safety & Hazards). National Library of Medicine. [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

Sources

• 1. ジメチル シクロヘキサン-1,4-ジカルボキシラート、cisとtransの混合物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. scienceready.com.au [scienceready.com.au]
• 3. Dimethyl cyclohexane-1,2-dicarboxylate | C10H16O4 | CID 286462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Dimethyl cyclohexane-1,3-dicarboxylate

CAS Number: 62638-06-6 Physical State: Liquid (Colorless to light yellow)[1][2]

Core Directive & Scope

This guide supersedes generic safety templates by addressing the specific physicochemical interactions of Dimethyl cyclohexane-1,3-dicarboxylate (DMCD). Unlike simple buffers, DMCD is an organic ester with specific solvent properties that can degrade common laboratory elastomers.[2] This document provides a self-validating safety protocol for researchers involved in organic synthesis and drug development.[2]

Hazard Profile & Risk Assessment

DMCD presents a dual risk profile: direct physiological irritation and material compatibility issues.[2]

Physicochemical Data:

• Flash Point: ~120.7°C (Combustible Liquid)[1][2]

• Boiling Point: ~258°C[1][2][3]

• Solubility: Insoluble in water; soluble in organic solvents.[2]

Hazard Category	GHS Classification	Signal Word	Hazard Statement	Mechanism of Action
Acute Toxicity	Category 4 (Oral)	Warning	H302: Harmful if swallowed.[2]	Systemic absorption via ingestion.
Skin Irritation	Category 2	Warning	H315: Causes skin irritation.[4]	Lipophilic nature allows penetration of dermal barriers, causing localized dermatitis.[2]
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation.[4]	Solvent action damages mucous membranes.
Respiratory	STOT SE 3	Warning	H335: May cause respiratory irritation.	Inhalation of aerosols/mists irritates the upper respiratory tract.

Personal Protective Equipment (PPE) Matrix

Critical Insight: Standard laboratory nitrile gloves provide only splash protection against dimethyl esters.[2] Esters can swell and degrade nitrile rubber, reducing breakthrough time significantly.[2]

PPE Selection Logic

Component	Recommendation	Technical Rationale (The "Why")
Hand Protection (Standard)	Nitrile (Minimum 5 mil)	Usage: Incidental contact/Splash only.[2] Protocol: Change immediately upon any contact. Esters cause rapid swelling/degradation of nitrile.
Hand Protection (High Risk)	Butyl Rubber or Silver Shield® (Laminate)	Usage: Spill cleanup or immersion. Protocol: Required when handling volumes >100mL or during waste transfer. These materials resist ester permeation.[5][6]
Eye Protection	Chemical Goggles	Safety glasses with side shields are insufficient for liquids with high viscosity and irritant properties. Goggles prevent vapor/splash entry.
Respiratory	Half-mask with OV Cartridge	Usage: Only if working outside a fume hood (Not recommended).[2] Filter: Organic Vapor (OV) cartridge (Black band).[2]
Body Defense	Polypropylene Lab Coat	Standard cotton coats absorb esters. Use a chemical-resistant apron for bulk transfer.[2]

Operational Workflow: Safe Handling Logic

The following diagram outlines the decision logic for handling DMCD, integrating engineering controls with PPE selection.

Figure 1: Decision logic for PPE selection and engineering controls based on operational volume.

Step-by-Step Experimental Protocols

Protocol A: Dispensing & Transfer

Objective: Prevent aerosolization and skin contact.[2]

• Preparation:

  • Verify Fume Hood airflow (>100 fpm).[2]

  • Don Nitrile gloves (double-gloving recommended) and Chemical Goggles .[2]

  • Prepare a secondary containment tray (polypropylene) to catch drips.[2]

• Transfer:

  • Do not use polystyrene serological pipettes (esters may etch them).[2] Use Glass or PTFE (Teflon) tips.[2]

  • If pouring, keep the receiving vessel grounded to prevent static buildup (though conductivity is low, this is best practice for organics).[2]

• Post-Handling:

  • Wipe the bottle neck with a Kimwipe. Dispose of the Kimwipe immediately into solid hazardous waste; do not leave it on the bench (evaporation source).[2]

  • Inspect gloves.[5][6][7][8][9] If any shiny spots or deformation appear, change immediately .[2]

Protocol B: Spill Response (Self-Validating)

Objective: Containment without cross-contamination.

• Alert: Announce the spill. Evacuate the immediate area if the spill is >100mL.[2]

• Assess: Is the spill contained in the hood?

  • Yes: Proceed.

  • No: Evacuate lab and call EHS if ventilation is poor.

• PPE Upgrade: Switch to Silver Shield or Butyl gloves.[2] Nitrile is insufficient for direct contact with pools of liquid ester.

• Absorb: Use Vermiculite or Universal Absorbent Pads .

  • Note: Do not use simple paper towels for large spills; they increase surface area for evaporation.[2]

• Clean: Wash the surface with soap and water.[2][10] Test the surface with a fresh tissue; if it picks up an oily residue, repeat cleaning.[2]

Disposal & Waste Management

Waste Stream	Classification	Labeling Requirement
Liquid Waste	Non-Halogenated Organic	"Organic Solvents - Contains Dimethyl cyclohexane-1,3-dicarboxylate"
Solid Waste	Hazardous Debris	"Contaminated Debris (Gloves, Wipes)"
Rinsate	Organic Wash	First 2 rinses of glassware go to Liquid Waste.[2]

Logistical Note: Ensure the waste container is compatible (HDPE or Glass). Avoid PVC containers if storing for long periods, as esters can leach plasticizers.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 138896, Dimethyl cyclohexane-1,3-dicarboxylate.[2] Retrieved from [Link]

• Kimberly-Clark Professional. Chemical Resistance Guide for Nitrile Gloves (Ester Degradation Data). Retrieved from [Link][2][8]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1200).[2] Retrieved from [Link][2]

Sources

• 1. CYCLOHEXANE-1,3-DICARBOXYLIC ACID DIMETHYL ESTER | 62638-06-6 [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. Dimethyl 1,3-cyclohexanedicarboxylate | CAS#:62638-06-6 | Chemsrc [chemsrc.com]
• 4. api.henkeldx.com [api.henkeldx.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. wellbefore.com [wellbefore.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. research.arizona.edu [research.arizona.edu]
• 10. fishersci.com [fishersci.com]